IR-792 perchlorate

Core Science & Biosynthesis

An In-depth Technical Guide to IR-792 Perchlorate: Properties and Experimental Applications

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical and physical properties of the near-infrared (NIR) cyanine dye, IR-792 perchlorate. It also offers detailed experimental protocols for its application in cellular imaging, in vivo imaging, and photothermal therapy, making it an essential resource for researchers in drug development, bio-imaging, and cancer therapy.

Core Chemical and Physical Properties

IR-792 perchlorate is a heptamethine cyanine dye known for its strong absorption in the near-infrared spectrum, a region where biological tissues exhibit minimal autofluorescence, allowing for deep tissue imaging with high signal-to-noise ratios.[1]

General Properties

Property	Value	Reference
Synonym(s)	2-[2-[3-[(1,3-Dihydro-3,3-dimethyl-1-propyl-2H-indol-2-ylidene)ethylidene]-2-(phenylthio)-1-cyclohexen-1-yl]ethenyl]-3,3-dimethyl-1-propylindolium perchlorate
CAS Number	207399-10-8
Molecular Formula	C₄₂H₄₉ClN₂O₄S
Molecular Weight	713.37 g/mol
Appearance	Gold-green crystalline powder
Melting Point	201-203 °C

Spectroscopic Properties

Property	Value	Reference
Absorption Maximum (λmax)	792 nm	[1]
Fluorescence Emission Maximum (λem)	~810 - 830 nm (estimated based on typical Stokes shift for cyanine dyes)
Molar Extinction Coefficient (ε)	Data not available
Fluorescence Quantum Yield (Φ)	Reported to be very low	[2]
Fluorescence Lifetime	In the picosecond range	[2]

Solubility

Solvent	Solubility	Reference
Dimethyl sulfoxide (DMSO)	Soluble	[3]
N,N-Dimethylformamide (DMF)	Soluble	[3]
Methanol	Soluble	[2]
Ethanol	Soluble	[3]

Experimental Protocols

The following are detailed methodologies for key applications of IR-792 perchlorate. These protocols are based on established procedures for similar near-infrared cyanine dyes and can be adapted for specific experimental needs.

In Vitro Live Cell Imaging

This protocol outlines the steps for staining live cells in suspension or adherent cultures for fluorescence microscopy.

Materials:

• IR-792 perchlorate

• Anhydrous Dimethyl sulfoxide (DMSO)

• Complete cell culture medium

• Phosphate-buffered saline (PBS)

• Cells of interest

• Centrifuge (for suspension cells)

• Fluorescence microscope with appropriate NIR filters

Procedure:

• Prepare a stock solution: Dissolve IR-792 perchlorate in anhydrous DMSO to a concentration of 1-5 mM. Store the stock solution at -20°C, protected from light.

• Prepare staining solution: Dilute the stock solution in complete cell culture medium to a final working concentration of 1-10 µM. The optimal concentration may vary depending on the cell type and should be determined empirically.

• Cell Staining (Adherent Cells): a. Grow cells on coverslips or in imaging dishes to the desired confluency. b. Remove the culture medium and wash the cells once with PBS. c. Add the staining solution to the cells and incubate for 15-30 minutes at 37°C in a CO₂ incubator. d. Remove the staining solution and wash the cells two to three times with pre-warmed PBS or complete culture medium.

• Cell Staining (Suspension Cells): a. Pellet the cells by centrifugation (e.g., 300 x g for 5 minutes). b. Resuspend the cell pellet in the staining solution. c. Incubate for 15-30 minutes at 37°C. d. Pellet the cells by centrifugation and remove the staining solution. e. Wash the cells by resuspending them in fresh, pre-warmed culture medium. Repeat the centrifugation and wash step twice.

• Imaging: Mount the coverslips on a slide with a small volume of PBS or imaging buffer. Image the cells using a fluorescence microscope equipped with excitation and emission filters appropriate for the ~792 nm absorption and subsequent emission of IR-792 perchlorate.

In Vivo Tumor Imaging in a Mouse Model

This protocol describes the systemic administration of IR-792 perchlorate for non-invasive imaging of tumors in a xenograft mouse model.[4][5][6][7]

Materials:

• IR-792 perchlorate

• Sterile, pyrogen-free vehicle for injection (e.g., a mixture of DMSO, Cremophor EL, and saline)

• Tumor-bearing mice (e.g., subcutaneous xenograft model)

• In vivo imaging system (e.g., IVIS, Pearl) with NIR imaging capabilities

• Anesthesia (e.g., isoflurane)

Procedure:

• Prepare the injection solution: Formulate IR-792 perchlorate in a biocompatible vehicle at a concentration suitable for intravenous injection. A typical dose for cyanine dyes is in the range of 0.1-1 mg/kg. The final formulation should be sterile-filtered.

• Animal preparation: Anesthetize the tumor-bearing mouse using isoflurane.

• Dye administration: Inject the IR-792 perchlorate solution intravenously via the tail vein.

• Imaging: Place the anesthetized mouse in the in vivo imaging system. Acquire fluorescence images at various time points post-injection (e.g., 1, 4, 8, 24, and 48 hours) to determine the optimal time for tumor accumulation and contrast. Use appropriate excitation and emission filters for IR-792 perchlorate.

• Data analysis: Analyze the fluorescence intensity in the tumor region compared to surrounding healthy tissue to quantify dye accumulation.

Photothermal Ablation of Cancer Cells

This protocol provides a general framework for using IR-792 perchlorate in the photothermal therapy of cancer cells, both in vitro and in vivo.[8][9][10][11][12]

Materials:

• IR-792 perchlorate

• Appropriate delivery vehicle (e.g., cell culture medium for in vitro, sterile formulation for in vivo)

• Cancer cells (in culture or as a tumor model)

• High-power near-infrared laser (e.g., 808 nm)

• Thermocouple or thermal imaging camera to monitor temperature

• Cell viability assay (for in vitro experiments)

Procedure:

• Incubate cells with IR-792 perchlorate:

  • In Vitro: Treat cancer cells with an appropriate concentration of IR-792 perchlorate in culture medium for a sufficient time to allow for cellular uptake.

  • In Vivo: Administer IR-792 perchlorate systemically or intratumorally and allow time for accumulation in the tumor.[8][9]

• Laser Irradiation:

  • Expose the cells or tumor to a high-power NIR laser (e.g., 808 nm, 1-2 W/cm²) for a defined period (e.g., 5-10 minutes).[8][9] The laser wavelength should ideally match the absorption peak of the dye in the biological environment.

• Temperature Monitoring:

  • During irradiation, monitor the temperature of the cells or tumor using a thermocouple or thermal imaging camera to ensure it reaches the desired ablative range (typically >45°C).[10]

• Assess Therapeutic Efficacy:

  • In Vitro: Following treatment, assess cell viability using a standard assay (e.g., MTT, trypan blue exclusion).

  • In Vivo: Monitor tumor size over time to evaluate the effectiveness of the photothermal ablation.[8][9]

Visualizations

Experimental Workflow for In Vivo Imaging and Photothermal Therapy

References

• 1. SERS-Coded Gold Nanorods as a Multifunctional Platform for Densely Multiplexed Near-Infrared Imaging and Photothermal Heating - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. High Precision Imaging of Microscopic Spread of Glioblastoma with a Targeted Ultrasensitive SERRS Molecular Imaging Probe [thno.org]
• 4. Protocol for covalent-targeted and activatable photoacoustic imaging agent for tumor imaging in mice - PMC [pmc.ncbi.nlm.nih.gov]
• 5. ptacts.uspto.gov [ptacts.uspto.gov]
• 6. In Vivo Tumor-Targeted Fluorescence Imaging Using Near-Infrared Non-Cadmium Quantum Dots - PMC [pmc.ncbi.nlm.nih.gov]
• 7. In Vivo Fluorescence Reflectance Imaging with Subcutaneous Mouse Tumor Models | Springer Nature Experiments [experiments.springernature.com]
• 8. Photo-thermal tumor ablation in mice using near infrared-absorbing nanoparticles - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. Anti-Tumor Strategies of Photothermal Therapy Combined with Other Therapies Using Nanoplatforms - PMC [pmc.ncbi.nlm.nih.gov]
• 11. scispace.com [scispace.com]
• 12. 2024.sci-hub.box [2024.sci-hub.box]

An In-Depth Technical Guide to the Spectroscopic Properties of IR-792 Perchlorate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the absorption and emission spectral properties of the near-infrared (NIR) cyanine dye, IR-792 perchlorate. This document is intended to be a valuable resource for researchers and professionals utilizing this dye in a variety of applications, including but not limited to, in vivo imaging, biosensing, and photothermal therapy.

Core Spectroscopic Data

The photophysical properties of IR-792 perchlorate are crucial for its application and are summarized below. It is important to note that these properties can be influenced by the solvent environment.

Solvent	Absorption Max (λmax)	Molar Absorptivity (ε)	Emission Max (λem)	Fluorescence Quantum Yield (Φf)	Fluorescence Lifetime (τ)
Methanol (MeOH)	~792 nm	Data not readily available	Data not readily available	Very low[1]	Data not readily available
Ethanol	Data not readily available	Data not readily available	Data not readily available	Data not readily available	Data not readily available
Dimethyl Sulfoxide (DMSO)	Data not readily available	Data not readily available	Data not readily available	Data not readily available	Data not readily available
General Range	~792 nm[2]	High[2]	Not consistently reported	Very low[1]	Data not readily available

Experimental Protocols

Accurate characterization of the spectroscopic properties of IR-792 perchlorate is essential for its effective use. Below are detailed methodologies for conducting absorption and emission spectral measurements.

Protocol 1: Determination of Absorption Spectrum using UV-Vis Spectroscopy

This protocol outlines the steps to measure the absorption spectrum of IR-792 perchlorate and determine its molar absorptivity.

1. Materials and Equipment:

• IR-792 perchlorate

• Spectroscopic grade solvent (e.g., methanol, ethanol, DMSO)

• Volumetric flasks and pipettes

• Quartz cuvettes (1 cm path length)

• Dual-beam UV-Vis spectrophotometer

2. Procedure:

• Stock Solution Preparation:

  • Accurately weigh a small amount of IR-792 perchlorate and dissolve it in the chosen solvent to prepare a stock solution of known concentration (e.g., 1 mM). Ensure complete dissolution.

• Preparation of Dilutions:

  • Perform serial dilutions of the stock solution to prepare a series of solutions with decreasing concentrations. The final concentrations should yield absorbance values in the linear range of the spectrophotometer (typically 0.1 to 1.0).

• Spectrophotometer Setup:

  • Turn on the spectrophotometer and allow the lamps to warm up for at least 30 minutes.

  • Set the wavelength range for the scan (e.g., 600-900 nm for IR-792 perchlorate).

• Blank Measurement:

  • Fill a quartz cuvette with the pure solvent to be used for the sample dilutions.

  • Place the cuvette in the reference and sample holders of the spectrophotometer and run a baseline correction (autozero). This will subtract the absorbance of the solvent and the cuvette itself.[5][6]

• Sample Measurement:

  • Starting with the most dilute solution, rinse the sample cuvette with a small amount of the solution before filling it.

  • Place the sample cuvette in the sample holder and record the absorption spectrum.[5][7]

  • Repeat the measurement for all the prepared dilutions.

• Data Analysis:

  • Identify the wavelength of maximum absorbance (λmax).

  • According to the Beer-Lambert law (A = εcl), plot a graph of absorbance at λmax versus concentration.

  • The molar absorptivity (ε) can be calculated from the slope of the resulting linear plot (slope = ε × path length).

Protocol 2: Determination of Emission Spectrum using Fluorescence Spectroscopy

This protocol describes the steps to measure the fluorescence emission spectrum of IR-792 perchlorate.

1. Materials and Equipment:

• Solution of IR-792 perchlorate of known concentration (prepared as in Protocol 1)

• Spectroscopic grade solvent

• Quartz fluorescence cuvettes (with four polished sides)

• Fluorometer equipped with a near-infrared detector

2. Procedure:

• Fluorometer Setup:

  • Turn on the fluorometer and allow the excitation source to stabilize.

  • Set the excitation wavelength to the absorption maximum (λmax) of IR-792 perchlorate determined from the UV-Vis spectrum.

  • Set the emission wavelength range to be scanned (e.g., 800-950 nm).

  • Adjust the excitation and emission slit widths to optimize the signal-to-noise ratio without saturating the detector.

• Blank Measurement:

  • Fill a fluorescence cuvette with the pure solvent.

  • Place the cuvette in the sample holder and record a blank spectrum. This will account for any background fluorescence from the solvent and Raman scattering.

• Sample Measurement:

  • Use a dilute solution of IR-792 perchlorate with an absorbance of less than 0.1 at the excitation wavelength to avoid inner filter effects.

  • Rinse the cuvette with the sample solution before filling it.

  • Place the cuvette in the sample holder and record the fluorescence emission spectrum.

• Data Correction and Analysis:

  • Subtract the blank spectrum from the sample spectrum to obtain the true emission spectrum of IR-792 perchlorate.

  • Identify the wavelength of maximum emission (λem).

Visualizations

To further clarify the experimental workflows, the following diagrams are provided.

Caption: Workflow for UV-Vis Absorption Spectroscopy.

Caption: Workflow for Fluorescence Emission Spectroscopy.

This guide provides a foundational understanding of the spectroscopic properties of IR-792 perchlorate and standardized protocols for its characterization. For more specific applications, further optimization of these protocols may be necessary.

References

• 1. researchgate.net [researchgate.net]
• 2. IR-792 perchlorate | Benchchem [benchchem.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. researchgate.net [researchgate.net]
• 5. Video: UV-Vis Spectroscopy of Dyes - Procedure [jove.com]
• 6. science.valenciacollege.edu [science.valenciacollege.edu]
• 7. drawellanalytical.com [drawellanalytical.com]

An In-depth Technical Guide to the Core Photophysical Properties of IR-792 Perchlorate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the fundamental photophysical characteristics of the near-infrared (NIR) cyanine dye, IR-792 perchlorate. This document is intended to serve as a valuable resource for researchers and professionals in the fields of biotechnology, drug development, and molecular imaging, offering detailed data, experimental methodologies, and visual representations of key workflows.

Core Photophysical Data

IR-792 perchlorate is a heptamethine cyanine dye recognized for its strong absorption and fluorescence in the near-infrared spectrum. This characteristic makes it an ideal candidate for a variety of biomedical applications, particularly in deep-tissue in vivo imaging, where penetration of light is critical. The key spectral properties of IR-792 perchlorate are summarized below.

Parameter	Wavelength (nm)	Solvent/Conditions
Maximum Excitation (λmax)	~792	Varies with solvent
Maximum Emission (λem)	~847-848	Varies with solvent

Note: The exact excitation and emission maxima can be influenced by the solvent environment due to solvatochromic effects. It is recommended to determine the optimal wavelengths experimentally for the specific conditions of use.

Experimental Protocol: Determination of Maximum Excitation and Emission Wavelengths

The following protocol outlines a standard procedure for determining the absorption and fluorescence spectra of IR-792 perchlorate.

1. Materials and Equipment:

• IR-792 perchlorate

• Spectroscopic grade solvent (e.g., methanol, DMSO, or PBS)

• UV-Vis-NIR Spectrophotometer

• Fluorometer/Spectrofluorometer with NIR detection capabilities

• Quartz cuvettes (1 cm path length)

• Volumetric flasks and pipettes

2. Preparation of Stock Solution:

• Accurately weigh a small amount of IR-792 perchlorate powder.

• Dissolve the powder in the chosen spectroscopic grade solvent to prepare a stock solution of a known concentration (e.g., 1 mM). Ensure complete dissolution, using sonication if necessary.

3. Determination of Maximum Absorption (Excitation) Wavelength:

• Prepare a dilute working solution of IR-792 perchlorate from the stock solution in the desired solvent (e.g., 10 µM).

• Fill a quartz cuvette with the working solution and another with the pure solvent to serve as a blank.

• Place the blank cuvette in the spectrophotometer and perform a baseline correction over the desired wavelength range (e.g., 600-900 nm).

• Replace the blank with the sample cuvette and acquire the absorption spectrum.

• The wavelength at which the highest absorbance is recorded is the maximum absorption wavelength (λmax).

4. Determination of Maximum Emission Wavelength:

• Using the same working solution, fill a quartz cuvette suitable for fluorescence measurements.

• Place the cuvette in the spectrofluorometer.

• Set the excitation wavelength of the fluorometer to the predetermined λmax (approximately 792 nm).

• Scan the emission spectrum over a suitable range, starting from a wavelength slightly longer than the excitation wavelength to avoid interference (e.g., 810-950 nm).

• The wavelength at which the highest fluorescence intensity is observed is the maximum emission wavelength (λem).

Experimental Workflow: Synthesis of SERS Nanoparticles

IR-792 perchlorate is frequently utilized as a reporter molecule in Surface-Enhanced Raman Scattering (SERS) for highly sensitive detection in biological systems. The following diagram illustrates a typical workflow for the synthesis of integrin-targeted SERS nanoparticles using IR-792 perchlorate.

Caption: Workflow for the synthesis of integrin-targeted SERS nanoparticles using IR-792 perchlorate.

This guide provides foundational information for the effective utilization of IR-792 perchlorate in research and development. For more specific applications, further optimization of protocols and characterization of the dye in the relevant experimental context is recommended.

In-Depth Technical Guide to the Core Photophysical Properties of IR-792 Perchlorate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core photophysical properties of the near-infrared (NIR) cyanine dye, IR-792 perchlorate. This document is intended to be a valuable resource for researchers and professionals in drug development and related scientific fields who utilize fluorescent probes in their work.

Core Photophysical Data

The photophysical properties of fluorescent dyes are critical for their application in sensitive and quantitative biological assays. Below is a summary of the available data for IR-792 perchlorate.

Property	Value	Solvent/Conditions
Maximum Absorption Wavelength (λmax)	792 nm[1]	Not specified
Molar Extinction Coefficient (ε)	Value not explicitly found in searches. A detailed protocol for its determination is provided below. For context, similar heptamethine cyanine dyes can have molar extinction coefficients in the range of 100,000 to 300,000 M-1cm-1.	Not applicable
Fluorescence Quantum Yield (Φf)	Reported to be very low.[2] A specific numerical value has not been found in the literature. For a structurally similar NIR dye, IR-786 perchlorate, a quantum yield of 3.3% has been reported.[3][4]	Not specified

Experimental Protocols

Accurate determination of the quantum yield and molar extinction coefficient is paramount for the reliable application of fluorescent dyes. The following sections detail the standard experimental protocols for these measurements.

Determination of Molar Extinction Coefficient

The molar extinction coefficient (ε), a measure of how strongly a chemical species absorbs light at a given wavelength, is determined using the Beer-Lambert law.

Protocol:

• Preparation of a Stock Solution: Accurately weigh a small amount of IR-792 perchlorate and dissolve it in a known volume of a suitable solvent (e.g., methanol or DMSO) to create a stock solution of known concentration.

• Serial Dilutions: Prepare a series of dilutions from the stock solution with decreasing concentrations.

• Spectrophotometric Measurement: Using a UV-Vis spectrophotometer, measure the absorbance of each dilution at the maximum absorption wavelength (λmax = 792 nm). A cuvette with a 1 cm path length is typically used.

• Data Analysis: Plot the measured absorbance values against the corresponding concentrations. According to the Beer-Lambert law (A = εbc, where A is absorbance, ε is the molar extinction coefficient, b is the path length, and c is the concentration), the slope of the resulting linear graph will be the molar extinction coefficient.

Workflow for determining the molar extinction coefficient.

Determination of Fluorescence Quantum Yield

The fluorescence quantum yield (Φf) is the ratio of photons emitted to photons absorbed. The comparative method, using a reference standard with a known quantum yield, is a widely accepted technique.

Protocol:

• Select a Reference Standard: Choose a reference dye with a known quantum yield and an absorption spectrum that overlaps with the excitation wavelength of the sample. For NIR dyes like IR-792, standards such as ICG (Indocyanine Green) are often used.

• Prepare Solutions: Prepare dilute solutions of both the IR-792 perchlorate and the reference standard in the same solvent. The absorbance of these solutions at the excitation wavelength should be kept low (typically < 0.1) to avoid inner filter effects.

• Measure Absorbance: Record the UV-Vis absorption spectra of all solutions and determine the absorbance at the chosen excitation wavelength.

• Measure Fluorescence Spectra: Using a fluorometer, record the fluorescence emission spectra of both the sample and reference solutions under identical experimental conditions (e.g., excitation wavelength, slit widths).

• Calculate Quantum Yield: The quantum yield of the sample (Φf,sample) can be calculated using the following equation:

  Φf,sample = Φf,ref * (Isample / Iref) * (Aref / Asample) * (nsample2 / nref2)

  Where:

  • Φf,ref is the quantum yield of the reference.

  • I is the integrated fluorescence intensity.

  • A is the absorbance at the excitation wavelength.

  • n is the refractive index of the solvent.

Workflow for the comparative determination of fluorescence quantum yield.

Application in Bioimaging

IR-792 perchlorate's strong absorption in the near-infrared window makes it a suitable candidate for in vivo imaging applications, where deep tissue penetration and low autofluorescence are advantageous. Although not directly involved in specific signaling pathways, it can be conjugated to targeting moieties to visualize specific cells or tissues.

Conceptual diagram of targeted bioimaging using an IR-792 conjugate.

References

• 1. researchgate.net [researchgate.net]
• 2. Near-Infrared Heptamethine Cyanine Dyes for Nanoparticle-Based Photoacoustic Imaging and Photothermal Therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. IR-786 perchlorate - Molecular Imaging and Contrast Agent Database (MICAD) - NCBI Bookshelf [ncbi.nlm.nih.gov]

IR-792 perchlorate solubility in different solvents

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the solubility characteristics of IR-792 perchlorate, a near-infrared (NIR) cyanine dye. Due to its importance in applications such as bioimaging and photothermal therapy, understanding its solubility is critical for formulation, delivery, and experimental reproducibility.

Core Concepts in IR-792 Perchlorate Solubility

IR-792 perchlorate is a hydrophobic molecule, and its solubility is largely dictated by the polarity of the solvent and the nature of the perchlorate counterion. The heptamethine cyanine backbone is nonpolar, leading to favorable interactions with organic solvents. The perchlorate anion can enhance solubility in certain organic media.[1] For aqueous solutions, the dye's inherent hydrophobicity makes it poorly soluble, often requiring the use of co-solvents or encapsulation in delivery systems like nanoparticles to achieve stable dispersions.

Solubility Data

While precise quantitative solubility data for IR-792 perchlorate is not widely published, qualitative assessments from various studies provide a good understanding of its behavior in common laboratory solvents. The following table summarizes the available information.

Solvent	Type	Solubility	Notes
Dimethyl Sulfoxide (DMSO)	Polar Aprotic	High	A common solvent for preparing stock solutions of IR-792 perchlorate.[1]
Chloroform	Nonpolar	High	Another effective solvent for dissolving the dye.[1]
Methanol	Polar Protic	Soluble	Used in studies for preparing solutions of IR-792.
Water / Aqueous Buffers	Polar Protic	Poorly Soluble	As a non-sulfonated cyanine dye, it has low water solubility, which can lead to aggregation.
Ionic Liquids (e.g., EMIM TFSI, BMIM BF4)	Ionic	Soluble	Has been successfully dissolved in these "green solvents" for spectroscopic studies.

Experimental Protocol: Determining Solubility of IR-792 Perchlorate

The following is a standard protocol for determining the solubility of IR-792 perchlorate in a given solvent using the saturation shake-flask method followed by UV-Vis spectroscopy. This method is reliable and can be adapted for various organic and aqueous solvent systems.

Materials:

• IR-792 perchlorate (solid)

• Solvent of interest (e.g., DMSO, water, ethanol)

• Analytical balance

• Vortex mixer

• Thermostatic shaker/incubator

• Centrifuge

• Micropipettes

• UV-Vis spectrophotometer

• Cuvettes

Procedure:

• Preparation of Supersaturated Solutions:

  • Add an excess amount of IR-792 perchlorate to a series of vials containing a known volume of the solvent (e.g., 1 mL). The amount of solid should be sufficient to ensure that undissolved material remains after equilibration.

  • Seal the vials to prevent solvent evaporation.

• Equilibration:

  • Place the vials in a thermostatic shaker set to a constant temperature (e.g., 25°C).

  • Agitate the samples for a predetermined period (typically 24-48 hours) to ensure equilibrium is reached between the dissolved and undissolved solute.

• Separation of Undissolved Solid:

  • After equilibration, centrifuge the vials at a high speed (e.g., 10,000 x g) for 15-20 minutes to pellet the excess, undissolved solid.

• Preparation of Samples for Analysis:

  • Carefully collect a known volume of the clear supernatant without disturbing the pellet.

  • Perform a serial dilution of the supernatant with the same solvent to bring the concentration into the linear range of the spectrophotometer. The dilution factor must be recorded accurately.

• Spectroscopic Analysis:

  • Measure the absorbance of the diluted samples at the maximum absorption wavelength (λmax) of IR-792 perchlorate, which is approximately 792 nm.

  • Use the pure solvent as a blank.

• Calculation of Solubility:

  • Use the Beer-Lambert law (A = εbc) to calculate the concentration of the diluted sample, where A is the absorbance, ε is the molar extinction coefficient of IR-792 perchlorate in the specific solvent, b is the path length of the cuvette (usually 1 cm), and c is the concentration.

  • Multiply the calculated concentration by the dilution factor to determine the concentration of the original saturated solution. This value represents the solubility of IR-792 perchlorate in that solvent at the specified temperature.

Visualizations

The following diagrams illustrate the experimental workflow for solubility determination and the factors influencing the solubility of cyanine dyes.

Caption: Experimental workflow for determining the solubility of IR-792 perchlorate.

Caption: Key factors influencing the solubility of IR-792 perchlorate.

References

• 1. IR-792 perchlorate | Benchchem [benchchem.com]

IR-792 Perchlorate: A Technical Guide to its Mechanism of Action as a Near-Infrared Fluorescent Dye

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth exploration of the core mechanism of action of IR-792 perchlorate, a heptamethine cyanine dye, as a versatile fluorescent agent in biomedical research. We will delve into its fundamental photophysical properties, cellular interaction and uptake mechanisms, and provide detailed experimental protocols for its application.

Core Principles of Fluorescence and the Advantages of the Near-Infrared Window

The phenomenon of fluorescence is governed by the absorption of photons, which elevates a molecule (a fluorophore) to an excited electronic state. The molecule rapidly loses some energy through non-radiative vibrational relaxation before returning to its ground state by emitting a photon of lower energy (and thus longer wavelength). This process is visually summarized in a Jablonski diagram.

IR-792 perchlorate operates in the near-infrared (NIR) spectrum, specifically the NIR-I window (700-900 nm).[1] This spectral region offers significant advantages for biological imaging, primarily due to the reduced scattering and absorption of light by endogenous biomolecules like hemoglobin and water.[1] This results in deeper tissue penetration and a higher signal-to-background ratio by minimizing autofluorescence, making it ideal for in vivo imaging applications.[1]

Figure 1: Jablonski diagram illustrating molecular electronic transitions.

Photophysical Properties of IR-792 Perchlorate

The utility of a fluorescent dye is defined by its photophysical characteristics. IR-792 perchlorate possesses a heptamethine cyanine backbone, which is responsible for its strong absorption in the NIR region.[1] The perchlorate (ClO₄⁻) acts as a counterion, influencing its solubility in various organic solvents.[1]

Property	Value	Reference(s)
Maximum Absorption (λmax)	~792 nm	[1]
Molar Extinction Coefficient (ε)	2.0 x 10⁵ - 2.8 x 10⁵ M⁻¹cm⁻¹	[1]
Fluorescence Quantum Yield (Φf)	Reported as low; iodide forms often exhibit higher quantum yields	[1]
Photostability	Generally high, but susceptible to photobleaching with prolonged exposure	[1][2]
Molecular Formula	C₄₂H₄₉ClN₂O₄S	N/A
Molecular Weight	713.37 g/mol	[1]

Mechanism of Action in Biological Systems: Cellular Uptake and Localization

The interaction of IR-792 perchlorate with cells is a critical aspect of its function. While often used in nanoparticle formulations, understanding the potential uptake mechanisms is key for experimental design. Cellular entry of nanoparticles is an active, energy-dependent process influenced by particle size, surface charge, and cell type.[3][4][5]

Major endocytic pathways include:

• Clathrin-Mediated Endocytosis: Involves the formation of clathrin-coated pits for the internalization of cargo.

• Caveolae-Mediated Endocytosis: Utilizes flask-shaped invaginations in the cell membrane rich in caveolin proteins.

• Macropinocytosis: A non-specific process involving large-scale engulfment of extracellular fluid.

• Clathrin/Caveolae-Independent Endocytosis: A less characterized pathway for certain molecules.[4][5]

Once internalized, the dye or its carrier nanoparticle is typically trafficked through the endo-lysosomal pathway. The specific intracellular localization can be influenced by the dye's properties; for instance, other lipophilic cationic dyes are known to accumulate in mitochondria.

Figure 2: Major endocytic pathways for nanoparticle cellular uptake.

Experimental Protocols

General Protocol for In Vitro Cell Staining and Fluorescence Microscopy

This protocol provides a representative workflow for staining adherent cells with a fluorescent probe like IR-792 perchlorate for analysis by fluorescence microscopy. It is adapted from standard immunofluorescence procedures.[6][7]

Figure 3: Workflow for in vitro fluorescent staining of adherent cells.

Methodology:

• Cell Culture: Seed adherent cells onto sterile glass coverslips in a culture plate and grow to the desired confluency.

• Wash: Gently wash the cells twice with Phosphate-Buffered Saline (PBS) to remove culture medium.

• Fixation: Fix the cells by incubating with 4% paraformaldehyde in PBS for 15-20 minutes at room temperature. This step cross-links proteins, preserving cell morphology.

• Wash: Rinse the cells three times with PBS to remove the fixative.

• Permeabilization (Optional): If targeting intracellular structures, incubate cells with a permeabilization buffer (e.g., 0.1% Triton X-100 in PBS) for 10-15 minutes. This step is not required for staining plasma membrane components.

• Staining: Dilute the IR-792 perchlorate probe to the desired working concentration in an appropriate buffer (e.g., PBS). Incubate the cells with the staining solution for 30-60 minutes at room temperature, protected from light.

• Wash: Wash the cells three times with PBS for 5 minutes each to remove unbound dye and reduce background signal.

• Mounting: Mount the coverslip onto a microscope slide using an antifade mounting medium. Seal the edges of the coverslip.

• Imaging: Visualize the stained cells using a fluorescence microscope equipped with appropriate filters for the near-infrared spectrum (Excitation ~780-790 nm, Emission ~810-830 nm).

Protocol for Synthesis of SERS Nanoparticles with IR-792 Perchlorate

IR-792 perchlorate is frequently used as a Raman reporter molecule in Surface-Enhanced Raman Scattering (SERS) due to its strong signal enhancement when adsorbed onto plasmonic nanoparticles.[1][8] SERS signals from IR-792 can be 10 to 1,000 times stronger than other dyes under NIR excitation.[1]

Methodology Summary:

This protocol is a summary of a method for creating silica-coated gold nanostars encoded with IR-792.[9]

• Nanoparticle Synthesis: Gold nanostars are first synthesized by the rapid addition of HAuCl₄ to an ice-cold ascorbic acid solution. The resulting nanoparticles are collected by centrifugation.

• Silica Coating and Dye Incorporation: The gold nanostar dispersion is added to a solution of ethanol, ammonium hydroxide, tetraethyl orthosilicate (TEOS), and a solution of IR-792 perchlorate in N,N-dimethylformamide.

• Mechanism: The TEOS hydrolyzes to form a silica shell around the gold nanostar, trapping the IR-792 dye molecules in close proximity to the gold surface. This proximity is crucial for the plasmonic enhancement of the Raman signal.

• Application: These SERS nanoparticles can be functionalized with targeting ligands (e.g., RGD peptides) for specific molecular imaging applications, such as delineating tumor margins.[9] The unique spectral fingerprint of IR-792 allows it to be distinguished from other Raman reporters in multiplexed imaging experiments.[9][10]

References

• 1. IR-792 perchlorate | Benchchem [benchchem.com]
• 2. A simple strategy for simultaneously enhancing photostability and mitochondrial-targeting stability of near-infrared fluorophores for multimodal imaging-guided photothermal therapy - Journal of Materials Chemistry B (RSC Publishing) [pubs.rsc.org]
• 3. dovepress.com [dovepress.com]
• 4. Cellular Uptake of Nanoparticles: Journey Inside the Cell - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Insight into Cellular Uptake and Intracellular Trafficking of Nanoparticles - PMC [pmc.ncbi.nlm.nih.gov]
• 6. biotium.com [biotium.com]
• 7. documents.thermofisher.com [documents.thermofisher.com]
• 8. SERS-Coded Gold Nanorods as a Multifunctional Platform for Densely Multiplexed Near-Infrared Imaging and Photothermal Heating - PMC [pmc.ncbi.nlm.nih.gov]
• 9. High Precision Imaging of Microscopic Spread of Glioblastoma with a Targeted Ultrasensitive SERRS Molecular Imaging Probe [thno.org]
• 10. Quantitative SERRS Multiplexing of Biocompatible Gold Nanostars for in vitro and ex vivo detection - PMC [pmc.ncbi.nlm.nih.gov]

An In-depth Technical Guide to the Photostability and Photobleaching of IR-792 Perchlorate

For Researchers, Scientists, and Drug Development Professionals

Abstract

IR-792 perchlorate, a heptamethine cyanine dye, is a near-infrared (NIR) fluorophore with applications in various biomedical fields, including in vivo imaging and as a photosensitizer. As with other cyanine dyes, its utility is intrinsically linked to its photostability, or lack thereof. Photobleaching, the irreversible loss of fluorescence upon light exposure, can limit the quantitative accuracy and duration of fluorescence-based experiments. This technical guide provides a comprehensive overview of the known photostability and photobleaching characteristics of heptamethine cyanine dyes, with a specific focus on what can be inferred for IR-792 perchlorate. It details the underlying mechanisms of photodegradation, presents standardized experimental protocols for quantifying photostability, and offers strategies for mitigating photobleaching. While specific quantitative data for IR-792 perchlorate is not extensively available in the public domain, this guide equips researchers with the foundational knowledge and practical methodologies to assess its photostability for their specific applications.

Introduction to IR-792 Perchlorate and the Challenge of Photostability

IR-792 perchlorate is a synthetic organic dye belonging to the heptamethine cyanine class, characterized by a long polymethine chain that dictates its absorption and emission in the near-infrared spectrum. Its chemical structure is provided in Table 1. The appeal of NIR dyes like IR-792 lies in the "optical window" of biological tissues (roughly 700-900 nm), where light penetration is maximal due to reduced absorption and scattering by endogenous chromophores like hemoglobin and melanin. This property makes them valuable tools for deep-tissue fluorescence imaging.

However, a significant drawback of many cyanine dyes is their susceptibility to photobleaching.[1] This process is a complex interplay of factors including the dye's molecular structure, its local microenvironment (solvent, viscosity, presence of oxygen), and the illumination conditions (wavelength, intensity, and duration). Understanding and quantifying the photostability of IR-792 perchlorate is therefore critical for its effective implementation in research and development.

Table 1: Physicochemical Properties of IR-792 Perchlorate

Property	Value	Reference
Chemical Formula	C₄₂H₄₉ClN₂O₄S	[2]
Molecular Weight	713.37 g/mol	[2]
Maximum Absorption (λmax)	792 nm	[2]
Molar Extinction Coefficient	Data not available
Fluorescence Quantum Yield	Very low	[3]
Fluorescence Lifetime	Picosecond range	[3]

Mechanisms of Photobleaching in Heptamethine Cyanine Dyes

The photobleaching of cyanine dyes is primarily driven by photochemical reactions that alter the fluorophore's structure, rendering it non-fluorescent. The process is often initiated by the absorption of a photon, which elevates the dye to an excited singlet state (S₁). From this state, it can either relax to the ground state (S₀) by emitting a photon (fluorescence) or undergo intersystem crossing to a longer-lived excited triplet state (T₁). This triplet state is highly reactive and is the primary origin of photobleaching pathways.

Two main types of photochemical reactions contribute to photobleaching:

• Type I Reactions: The excited triplet state dye can react directly with a substrate molecule, such as a biological macromolecule or a solvent molecule, through electron or hydrogen atom transfer, leading to the formation of radical ions. These radicals can then react with molecular oxygen to produce reactive oxygen species (ROS), which can further degrade the dye.

• Type II Reactions: The excited triplet state dye can transfer its energy directly to ground-state molecular oxygen (³O₂), which is naturally in a triplet state. This energy transfer generates highly reactive singlet oxygen (¹O₂). Singlet oxygen is a potent oxidizing agent that can readily attack the polymethine chain of the cyanine dye, leading to its cleavage and the loss of conjugation, which is essential for its fluorescence. This is often the dominant photobleaching pathway for cyanine dyes in the presence of oxygen.[4][5]

The general mechanism of singlet oxygen-mediated photobleaching is illustrated in the following diagram.

References

• 1. Item - Structural Optimization of Heptamethine Cyanine Dyes - University of Notre Dame - Figshare [curate.nd.edu]
• 2. IR-792 perchlorate Dye content 99 207399-10-8 [sigmaaldrich.com]
• 3. researchgate.net [researchgate.net]
• 4. Nanoassemblies of heptamethine cyanine dye-initiated poly(amino acid) enhance ROS generation for effective antitumour phototherapy - Nanoscale Horizons (RSC Publishing) [pubs.rsc.org]
• 5. Measurement of Cyanine Dye Photobleaching in Photosensitizer Cyanine Dye Conjugates Could Help in Optimizing Light Dosimetry for Improved Photodynamic Therapy of Cancer - PMC [pmc.ncbi.nlm.nih.gov]

IR-792 Perchlorate: A Technical Guide for Researchers

For Immediate Release

This technical guide provides an in-depth overview of IR-792 perchlorate, a near-infrared (NIR) cyanine dye, for researchers, scientists, and drug development professionals. This document outlines its core properties, experimental applications, and relevant protocols.

Core Properties of IR-792 Perchlorate

IR-792 perchlorate is a versatile organic dye with significant applications in biomedical research, primarily owing to its strong absorbance and fluorescence in the near-infrared spectrum. This region is often referred to as the "optical window" for biological tissues, as it allows for deeper light penetration with reduced autofluorescence.

Property	Value	Reference
CAS Number	207399-10-8	[1][2]
Molecular Weight	713.37 g/mol	[1]
Empirical Formula	C₄₂H₄₉ClN₂O₄S	[1]
Appearance	Green powder
Solubility	Soluble in organic solvents like DMSO, DMF, and acetonitrile
Maximum Absorption (λmax)	~792 nm
Maximum Emission (λem)	~820 nm

Applications in Research

The unique photophysical properties of IR-792 perchlorate make it a valuable tool in several research domains, most notably in the development of theranostic agents for cancer.

Photothermal Therapy (PTT)

IR-792 perchlorate is an effective photothermal agent. When irradiated with a laser at or near its maximum absorption wavelength, it efficiently converts light energy into heat. This localized hyperthermia can be used to ablate tumor cells. To enhance its delivery and retention within tumor tissues, IR-792 perchlorate is often encapsulated within nanoparticles.

Fluorescence Imaging

The intrinsic fluorescence of IR-792 perchlorate in the NIR region allows for its use as a contrast agent in in vivo imaging. This enables researchers to visualize the biodistribution of the dye or its nanoparticle formulation and to monitor the accumulation at the target site, such as a tumor.

Cellular Uptake Mechanisms

The cellular uptake of cyanine dyes like IR-792 perchlorate is an active area of investigation. Studies on similar heptamethine cyanine dyes suggest that uptake can be mediated by organic anion-transporting polypeptides (OATPs), which are often overexpressed in cancer cells. Another proposed mechanism involves the formation of adducts with albumin, leading to albumin-mediated endocytosis.[1] The specific pathway can be cell-type dependent and may involve passive diffusion at higher concentrations.[2]

Experimental Protocols

While specific experimental parameters should be optimized for each application and cell line, the following provides a general framework for common uses of IR-792 perchlorate.

Preparation of IR-792 Perchlorate-Loaded Nanoparticles (General Protocol)

This protocol describes a general method for encapsulating IR-792 perchlorate into a polymeric nanoparticle formulation, such as one based on PLGA (Poly(lactic-co-glycolic acid)).

• Dissolution: Dissolve a calculated amount of IR-792 perchlorate and PLGA polymer in a suitable organic solvent like acetonitrile.

• Emulsification: Prepare a solution of a surfactant (e.g., phospholipids like DSPE-PEG) in an aqueous buffer (e.g., 4% ethanol in water).

• Nanoprecipitation: Add the organic phase dropwise to the aqueous phase under constant stirring. This causes the polymer and dye to precipitate into nanoparticles.

• Purification: Purify the nanoparticle suspension to remove free dye and excess surfactant. This can be achieved through methods like dialysis or centrifugal filtration.

• Characterization: Characterize the nanoparticles for size, polydispersity, and dye loading efficiency.

In Vitro Photothermal Therapy Protocol

This protocol outlines a general procedure for assessing the photothermal efficacy of IR-792 perchlorate-loaded nanoparticles on cancer cells in culture.

• Cell Seeding: Seed cancer cells in a 96-well plate at a suitable density and allow them to adhere overnight.

• Incubation: Treat the cells with varying concentrations of IR-792 perchlorate-loaded nanoparticles and incubate for a predetermined time (e.g., 4-24 hours) to allow for cellular uptake.

• Irradiation: Irradiate the cells with an 808 nm NIR laser at a specific power density (e.g., 1-2 W/cm²) for a set duration (e.g., 2-5 minutes).

• Viability Assay: After a post-irradiation incubation period (e.g., 24 hours), assess cell viability using a standard method such as the MTT or MTS assay.

In Vivo Photothermal Therapy Protocol (Murine Model)

This protocol provides a general workflow for evaluating the in vivo photothermal effects of IR-792 perchlorate formulations in a tumor-bearing mouse model.

• Tumor Inoculation: Subcutaneously inoculate cancer cells into the flank of immunocompromised mice. Allow the tumors to grow to a palpable size.

• Agent Administration: Administer the IR-792 perchlorate formulation (e.g., nanoparticles) via intravenous or intratumoral injection.

• Biodistribution Imaging: At various time points post-injection, perform in vivo fluorescence imaging to monitor the accumulation of the agent in the tumor.

• Laser Irradiation: Once peak tumor accumulation is observed, irradiate the tumor with an 808 nm NIR laser at a defined power density (e.g., 0.6-1 W/cm²) for a specified time (e.g., 2-10 minutes).[3][4]

• Tumor Monitoring: Monitor tumor growth and the overall health of the mice over time.

Logical Workflow for PTT Agent Development

The following diagram illustrates a typical workflow for the development and evaluation of an IR-792 perchlorate-based photothermal therapy agent.

Workflow for PTT Agent Development

Signaling Pathways in Photothermal Therapy

While IR-792 perchlorate itself is not known to directly target specific signaling pathways, the cellular stress induced by photothermal therapy can activate various downstream signaling cascades. The hyperthermic conditions generated can lead to protein denaturation, increased membrane permeability, and the generation of reactive oxygen species (ROS). These events can trigger apoptotic or necrotic cell death pathways. For instance, heat stress is known to activate pathways involving heat shock proteins (HSPs) and can lead to the activation of caspases, key effectors of apoptosis. It is important to note that the primary mechanism of action for IR-792 perchlorate in PTT is physical (thermal ablation) rather than a direct pharmacological interaction with a specific signaling molecule.

This technical guide provides a foundational understanding of IR-792 perchlorate for research and development purposes. For specific applications, further optimization of protocols and detailed investigation of cellular responses are recommended.

References

• 1. researchgate.net [researchgate.net]
• 2. Cyanine dye mediated mitochondrial targeting enhances the anti-cancer activity of small-molecule cargoes - Chemical Communications (RSC Publishing) DOI:10.1039/C9CC07931A [pubs.rsc.org]
• 3. scispace.com [scispace.com]
• 4. In vivo photothermal treatment by the peritumoral injection of macrophages loaded with gold nanoshells - PMC [pmc.ncbi.nlm.nih.gov]

An In-Depth Technical Guide to IR-792 Perchlorate: Safety and Handling

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safety data and handling precautions for IR-792 perchlorate, a near-infrared cyanine dye. The information is intended to support researchers, scientists, and professionals in drug development in the safe handling and use of this compound.

Chemical and Physical Properties

IR-792 perchlorate is a gold-green crystalline powder.[1] Key physical and chemical properties are summarized in the table below.

Property	Value	Reference
CAS Number	207399-10-8	[1][2]
Molecular Formula	C42H49ClN2O4S	[1][2]
Molecular Weight	713.37 g/mol	[2]
Appearance	Gold, green powder, crystalline	[1]
Melting Point	201 - 203 °C	[1][2]
Solubility	No data available	[1]
λmax	792 nm	[2]

Hazard Identification and Toxicology

Specific quantitative toxicological data for IR-792 perchlorate, such as LD50 and LC50 values, are not available.[1] The toxicological properties of this specific compound have not been thoroughly investigated.[3] However, the safety considerations for IR-792 perchlorate are informed by the known hazards of its two main components: the cyanine dye structure and the perchlorate anion.

Perchlorate Anion Toxicity

The primary toxicological concern with perchlorate salts is their effect on the thyroid gland.[4][5] Perchlorate competitively inhibits the sodium-iodide symporter (NIS), which is responsible for iodide uptake into the thyroid.[6][7] This can disrupt the production of thyroid hormones, which are crucial for metabolism and development.[5][6]

Cyanine Dye Toxicity

General safety precautions for handling cyanine dyes should be followed. While specific toxicity data for IR-792 is unavailable, some cyanine dyes can cause skin and eye irritation.[8] Inhalation of dust should be avoided.

Handling Precautions and Personal Protective Equipment (PPE)

Given the unknown specific toxicity of IR-792 perchlorate, cautious handling is essential. The following procedures are recommended.

Engineering Controls

• Work in a well-ventilated area. For procedures that may generate dust, use a chemical fume hood.

Personal Protective Equipment

• Eye Protection: Wear chemical safety goggles that meet government standards such as NIOSH (US) or EN 166 (EU).[1]

• Hand Protection: Handle with gloves.[1] Nitrile gloves are a suitable option. Gloves must be inspected before use and removed using the proper technique to avoid skin contact.[1]

• Skin and Body Protection: Wear a lab coat and ensure skin is not exposed.

First Aid Measures

• Inhalation: If inhaled, move the person to fresh air. If breathing is difficult, give oxygen.

• Skin Contact: In case of skin contact, wash off with soap and plenty of water.[1]

• Eye Contact: Flush eyes with water as a precaution.[1]

• Ingestion: Never give anything by mouth to an unconscious person. Rinse mouth with water.[1]

In all cases of exposure, seek medical attention if symptoms persist.

Storage and Disposal

• Storage: Store in a cool place. Keep the container tightly closed in a dry and well-ventilated place.[1] Sigma-Aldrich recommends storage at room temperature.[4]

• Disposal: Dispose of waste in accordance with all applicable federal, state, and local environmental regulations.

Experimental Protocols

Detailed experimental protocols for the toxicological assessment of IR-792 perchlorate are not publicly available. Researchers planning to use this compound should develop their own protocols based on the intended application and the safety information provided in this guide. Any in vivo studies should be conducted under approved animal care and use protocols.

Conclusion

While specific toxicological data for IR-792 perchlorate is lacking, a conservative approach to handling based on the known hazards of perchlorates and general safety practices for cyanine dyes is recommended. Adherence to the handling precautions and use of appropriate personal protective equipment outlined in this guide will help to minimize the risk of exposure and ensure a safe research environment.

References

• 1. ampac.us [ampac.us]
• 2. IR-792 perchlorate Dye content 99 207399-10-8 [sigmaaldrich.com]
• 3. IR-792 PERCHLORATE - Safety Data Sheet [chemicalbook.com]
• 4. Perchlorates | ToxFAQs™ | ATSDR [wwwn.cdc.gov]
• 5. 19january2017snapshot.epa.gov [19january2017snapshot.epa.gov]
• 6. researchgate.net [researchgate.net]
• 7. mdpi.com [mdpi.com]
• 8. cdn.gbiosciences.com [cdn.gbiosciences.com]

The Role of IR-792 Perchlorate in Biomedical Research: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

IR-792 perchlorate, a heptamethine cyanine dye, has emerged as a significant tool in biomedical research, primarily owing to its strong optical absorbance and fluorescence in the near-infrared (NIR) window, approximately at 792 nm. This property allows for deeper tissue penetration of light, making it an ideal candidate for a range of in vivo applications. This technical guide provides a comprehensive overview of the multifaceted uses of IR-792 perchlorate, with a focus on its applications in photothermal therapy, photodynamic therapy, and advanced bioimaging modalities.

Core Applications and Mechanisms

IR-792 perchlorate's utility in biomedical research stems from its ability to act as a potent photosensitizer and a contrast agent. When excited by NIR light, it can convert the absorbed light energy into heat, leading to localized hyperthermia for photothermal therapy (PTT). Alternatively, it can transfer energy to molecular oxygen to generate reactive oxygen species (ROS), the basis of photodynamic therapy (PDT). Furthermore, its distinct spectral signature makes it a valuable reporter molecule for Surface-Enhanced Raman Scattering (SERS) based bioimaging.

To enhance its stability, solubility, and target specificity in biological systems, IR-792 perchlorate is frequently incorporated into various nanostructures, such as polymeric nanoparticles, gold nanorods, and liposomes.

Quantitative Data Summary

The following tables summarize key quantitative parameters associated with the use of IR-792 perchlorate in various biomedical applications, compiled from multiple research studies.

Table 1: Photothermal Therapy (PTT) Parameters

Parameter	Value	Application Context
Photothermal Conversion Efficiency	~36%	When incorporated into polymeric nanoparticles for PTT.
Temperature Increase	Can reach >75 °C	In tumors injected with IR-792-loaded nanorods upon NIR irradiation.[1]
Laser Power Density	0.3 W/cm² - 2 W/cm²	Typical range used for in vivo PTT applications.[1][2]
Drug Loading Capacity	~0.35 mg/mg	Of IR-792 onto mesoporous carbon nanocomposites.[3]
Drug Release Efficiency (NIR-triggered)	Up to 88.2%	Release of bortezomib from nanoparticles under NIR irradiation in an acidic environment.[4]
Drug Release Boost (NIR-triggered)	~4-fold increase	5-Fluorouracil release from thermosensitive micelles after 24h with repeated NIR irradiation.[5]

Table 2: Bioimaging and Nanoparticle Characteristics

Parameter	Value	Application Context
Maximum Absorption (λmax)	~792 nm	In various solvents, central to its NIR applications.
SERS Signal Enhancement	10 to 1,000 times stronger	Compared to other traditional dyes under NIR excitation.[6]
Nanoparticle Size (ZIF-8 based)	~81.67 nm	Uniform nanoparticles synthesized for drug delivery.[1][3]
Nanoparticle Size (PLGA based)	~80.4 nm - 250 nm	For co-delivery of IR-792 and other therapeutic agents.[7][8]

Table 3: Photodynamic Therapy (PDT) Related Parameters

Parameter	Value	Application Context
Singlet Oxygen Quantum Yield (ΦΔ)	High intersystem crossing rate suggests potential as a photosensitizer. Specific quantum yield for free IR-792 is not readily reported, but incorporation into nanosystems can enhance ROS generation. A similar hemicyanine dye, HCy-6, exhibited a ΦΔ of 0.8.[7][9]	The efficiency of generating singlet oxygen upon photoexcitation.
Laser Power Density	5 mW/cm² - 95 mW/cm²	Typical range for in vitro and in vivo PDT studies.[4]
Irradiation Dose (in vitro)	1.43 - 7.15 J/cm²	Range of light doses used for treating cancer cells in culture.[10]
Irradiation Dose (in vivo)	50 - 150 J/cm²	Range of light doses used for treating tumors in animal models.[10]

Key Experimental Protocols

This section details representative methodologies for the synthesis of IR-792 functionalized nanoparticles and their application in photothermal and photodynamic therapy.

Protocol 1: Synthesis of IR-792 Loaded PLGA Nanoparticles

This protocol describes the encapsulation of IR-792 perchlorate into Poly(lactic-co-glycolic acid) (PLGA) nanoparticles using a modified emulsification-evaporation method, suitable for co-encapsulating both hydrophobic and hydrophilic agents.[11][12]

Materials:

• IR-792 perchlorate

• Poly(lactic-co-glycolic acid) (PLGA)

• Ethyl acetate

• Methanol

• Polyvinyl alcohol (PVA) solution (e.g., 5% w/v)

• Deionized water

• Magnetic stirrer

• Sonicator

• Centrifuge

Procedure:

• Organic Phase Preparation: Dissolve a specific amount of PLGA and IR-792 perchlorate in a mixture of ethyl acetate and methanol. The ratio of the solvents should be optimized based on the desired nanoparticle characteristics.

• Emulsification: Add the organic phase dropwise to a continuously stirring aqueous PVA solution. The volume ratio of the organic to aqueous phase is typically around 1:5.

• Sonication: Sonicate the resulting emulsion using a probe sonicator to reduce the droplet size. The sonication parameters (power and duration) are critical for controlling the final nanoparticle size.

• Solvent Evaporation: Stir the emulsion at room temperature for several hours to allow for the complete evaporation of the organic solvents, leading to the formation of solid nanoparticles.

• Nanoparticle Collection and Purification: Centrifuge the nanoparticle suspension to pellet the nanoparticles.

• Washing: Remove the supernatant and wash the nanoparticles multiple times with deionized water to remove residual PVA and unencapsulated IR-792.

• Resuspension: Resuspend the final nanoparticle pellet in the desired buffer or medium for further characterization and application.

Protocol 2: In Vitro Photothermal Therapy (PTT) Assay

This protocol outlines a typical in vitro experiment to evaluate the photothermal efficacy of IR-792-loaded nanoparticles on cancer cells.[13]

Materials:

• Cancer cell line (e.g., 4T1, HCT116)

• Cell culture medium and supplements

• IR-792 loaded nanoparticles

• 96-well plates

• NIR laser (e.g., 808 nm)

• Cell viability assay kit (e.g., MTT, PrestoBlue)

• Plate reader

Procedure:

• Cell Seeding: Seed the cancer cells in a 96-well plate at a predetermined density and allow them to adhere overnight.

• Nanoparticle Incubation: Treat the cells with varying concentrations of IR-792 loaded nanoparticles and incubate for a specific period (e.g., 4-24 hours) to allow for cellular uptake. Include control groups with untreated cells and cells treated with nanoparticles but without laser irradiation.

• NIR Irradiation: Irradiate the designated wells with an 808 nm NIR laser at a specific power density (e.g., 1 W/cm²) for a defined duration (e.g., 5 minutes).

• Post-Irradiation Incubation: After irradiation, return the plate to the incubator for a further 24-48 hours.

• Cell Viability Assessment: Assess the cell viability using a standard assay like MTT. Add the reagent to each well, incubate as per the manufacturer's instructions, and then measure the absorbance using a plate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the untreated control group to determine the photothermal cytotoxicity of the IR-792 loaded nanoparticles.

Protocol 3: In Vivo Photothermal Therapy (PTT) in a Mouse Tumor Model

This protocol describes a typical in vivo study to assess the antitumor efficacy of IR-792 mediated PTT in a subcutaneous tumor model.[14][15]

Materials:

• Tumor-bearing mice (e.g., BALB/c mice with 4T1 tumors)

• IR-792 loaded nanoparticles suspended in a sterile vehicle (e.g., PBS)

• NIR laser (e.g., 808 nm) with a fiber optic cable

• Infrared thermal camera

• Anesthesia

• Calipers for tumor measurement

Procedure:

• Tumor Inoculation: Subcutaneously inject cancer cells into the flank of the mice. Allow the tumors to grow to a palpable size (e.g., ~100 mm³).

• Nanoparticle Administration: Administer the IR-792 loaded nanoparticles to the tumor-bearing mice via a suitable route (e.g., intravenous or intratumoral injection).

• Biodistribution and Accumulation: Allow sufficient time for the nanoparticles to accumulate in the tumor tissue (typically 4-24 hours post-injection). This can be monitored if the nanoparticles have an imaging component.

• Anesthesia and Irradiation: Anesthetize the mice and expose the tumor area to NIR laser irradiation at a specific power density and for a defined duration.

• Temperature Monitoring: During irradiation, monitor the temperature of the tumor surface using an infrared thermal camera to ensure it reaches the desired therapeutic range (typically >42°C).

• Tumor Growth Monitoring: Measure the tumor volume using calipers every few days for a specified period to assess the treatment efficacy.

• Endpoint Analysis: At the end of the study, euthanize the mice and excise the tumors for further analysis (e.g., histological examination).

Signaling Pathways and Mechanisms of Action

The therapeutic effects of IR-792 perchlorate are mediated through the induction of distinct cell death pathways.

Photothermal Therapy (PTT) and Hyperthermia-Induced Apoptosis

In PTT, the absorption of NIR light by IR-792 leads to a rapid increase in local temperature (hyperthermia), which can induce tumor cell death primarily through apoptosis and necrosis. Hyperthermia triggers a cellular stress response, including the upregulation of Heat Shock Proteins (HSPs) like HSP70.[3][16] However, sustained and high levels of heat stress overwhelm these protective mechanisms, leading to the activation of apoptotic signaling cascades.

Caption: Workflow of IR-792 mediated Photothermal Therapy (PTT).

The hyperthermia-induced apoptotic pathway involves the activation of caspases, a family of proteases that execute programmed cell death.

Caption: Hyperthermia-induced intrinsic apoptotic pathway.

Photodynamic Therapy (PDT) and ROS-Mediated Apoptosis

In PDT, photoexcited IR-792 transfers energy to molecular oxygen, generating highly cytotoxic reactive oxygen species (ROS), such as singlet oxygen. These ROS can indiscriminately damage cellular components, including lipids, proteins, and nucleic acids, ultimately leading to cell death via apoptosis or necrosis.

Caption: Mechanism of IR-792 mediated Photodynamic Therapy (PDT).

The accumulation of ROS triggers intracellular signaling cascades that converge on the activation of caspases, leading to apoptosis. The activation of initiator caspases, such as caspase-8 and caspase-9, leads to the activation of effector caspases, like caspase-3, which then cleave various cellular substrates, orchestrating the dismantling of the cell.[17][18][19][20]

Caption: ROS-mediated intrinsic and extrinsic apoptotic pathways.

Conclusion

IR-792 perchlorate stands as a versatile and powerful agent in the biomedical researcher's toolkit. Its favorable optical properties in the near-infrared spectrum enable its use in a variety of applications, from high-resolution imaging to targeted cancer therapies. The ability to incorporate this dye into diverse nanoparticle platforms further expands its potential, allowing for the development of sophisticated theranostic agents with enhanced efficacy and specificity. As research in nanomedicine and phototherapy continues to advance, the applications of IR-792 perchlorate are poised to expand, offering new avenues for the diagnosis and treatment of a wide range of diseases.

References

• 1. [PDF] IR792-MCN@ZIF-8-PD-L1 siRNA drug delivery system enhances photothermal immunotherapy for triple-negative breast cancer under near-infrared laser irradiation | Semantic Scholar [semanticscholar.org]
• 2. A Photothermal Agent with Multiple Hot Shock Proteins Inhibition for Enhanced Tumor Photothermal Therapy and Intrinsic Apoptosis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. IR792-MCN@ZIF-8-PD-L1 siRNA drug delivery system enhances photothermal immunotherapy for triple-negative breast cancer under near-infrared laser irradiation - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pH/thermal dual-responsive multifunctional drug delivery system for effective photoacoustic imaging-guided tumor chemo/photothermal therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. research.ed.ac.uk [research.ed.ac.uk]
• 10. mgg.chem.ucla.edu [mgg.chem.ucla.edu]
• 11. Dual encapsulation of hydrophobic and hydrophilic drugs in PLGA nanoparticles by a single-step method: drug delivery and cytotoxicity assays - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 12. Preparation of siRNA-encapsulated PLGA nanoparticles for sustained release of siRNA and evaluation of encapsulation efficiency - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. In Vitro Anti-tumor Effects of Photodynamic Therapy on Oral Squamous Cell Carcinoma: A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]
• 15. dovepress.com [dovepress.com]
• 16. Nanomaterial-mediated low-temperature photothermal therapy via heat shock protein inhibition - PMC [pmc.ncbi.nlm.nih.gov]
• 17. Photodynamic therapy induces caspase-3 activation in HL-60 cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. researchgate.net [researchgate.net]
• 19. scispace.com [scispace.com]
• 20. Photodynamic therapy induces caspase-dependent apoptosis in rat CNV model - PubMed [pubmed.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Notes and Protocols for IR-792 Perchlorate in In Vivo Small Animal Imaging

For Researchers, Scientists, and Drug Development Professionals

Introduction

IR-792 perchlorate is a near-infrared (NIR) cyanine dye with potential applications in in vivo small animal imaging. Its fluorescence in the NIR window (700-900 nm) allows for deeper tissue penetration and reduced autofluorescence compared to imaging in the visible spectrum. These characteristics make it a valuable tool for non-invasive monitoring of biological processes in preclinical research. This document provides detailed application notes and a generalized protocol for the use of unconjugated IR-792 perchlorate in small animal imaging studies.

It is important to note that while information on IR-792 perchlorate exists, particularly in the context of its use as a component of surface-enhanced resonance Raman scattering (SERRS) nanoparticles[1], detailed protocols for its use as a standalone fluorescent imaging agent are not extensively published. Therefore, the following protocols are based on available data for IR-792 perchlorate and established methodologies for similar cyanine dyes, such as IR-780 perchlorate and IR-786 perchlorate[2][3]. Users are strongly advised to perform initial optimization studies for their specific animal models and imaging systems.

Properties of IR-792 Perchlorate

A thorough understanding of the physicochemical properties of IR-792 perchlorate is essential for successful in vivo imaging.

Property	Value	Reference
Molecular Formula	C₄₂H₄₉ClN₂O₄S	Sigma-Aldrich
Molecular Weight	713.37 g/mol	Sigma-Aldrich
Appearance	Solid	N/A
Excitation Maximum (λex)	~792 nm	Sigma-Aldrich
Emission Maximum (λem)	~820 - 830 nm (estimated from spectra)	N/A
Solubility	Soluble in organic solvents like DMSO and ethanol. Limited solubility in aqueous solutions.	[1]

Experimental Protocols

I. Preparation of IR-792 Perchlorate for Injection

A. Stock Solution Preparation (1 mM)

• Materials:

  • IR-792 perchlorate powder

  • Dimethyl sulfoxide (DMSO), sterile, cell culture grade

  • Sterile, light-protected microcentrifuge tubes

• Procedure:

  • Weigh out a precise amount of IR-792 perchlorate powder in a sterile microcentrifuge tube.

  • Add the appropriate volume of sterile DMSO to achieve a 1 mM stock solution. For example, to prepare 1 mL of a 1 mM solution, dissolve 0.713 mg of IR-792 perchlorate in 1 mL of DMSO.

  • Vortex thoroughly until the dye is completely dissolved. Protect the solution from light.

  • Store the stock solution at -20°C in a light-protected container.

B. Working Solution for Injection (e.g., 150 µM in 100 µL)

This protocol is adapted from a study using the similar dye, IR-780 perchlorate[2]. Optimization of the final concentration and injection volume is critical.

• Materials:

  • 1 mM IR-792 perchlorate stock solution in DMSO

  • Sterile phosphate-buffered saline (PBS), pH 7.4

  • Sterile, light-protected tubes

• Procedure:

  • On the day of the experiment, thaw the 1 mM stock solution at room temperature, protected from light.

  • To prepare a 150 µM working solution, dilute the 1 mM stock solution with sterile PBS. For example, to prepare 1 mL of 150 µM solution, mix 150 µL of the 1 mM stock solution with 850 µL of sterile PBS.

  • Vortex the working solution gently to ensure it is well-mixed.

  • The final injection solution should be clear. If precipitation is observed, further dilution or the use of a biocompatible solubilizing agent may be necessary. The final concentration of DMSO in the injected volume should be kept to a minimum (ideally below 5%) to avoid toxicity.

II. In Vivo Small Animal Imaging Protocol

A. Animal Handling and Preparation

• Animal Model: Athymic nude mice (nu/nu) are recommended to minimize light scattering and absorption by fur. If using haired mice, the area to be imaged should be carefully shaved.

• Anesthesia: Anesthetize the mouse using a suitable method, such as isoflurane inhalation or intraperitoneal injection of a ketamine/xylazine cocktail. Monitor the animal's vital signs throughout the procedure.

• Catheterization (Optional but Recommended): For precise intravenous administration, catheterization of the tail vein is recommended.

B. Administration of IR-792 Perchlorate

• Route of Administration: Intravenous (IV) injection via the tail vein is the preferred route for systemic distribution.

• Dosage: Based on studies with similar dyes, a starting dose of approximately 100 µL of a 75-150 µM solution can be used[2]. This corresponds to approximately 7.5-15 nanomoles of the dye per mouse. This is a starting point and must be optimized.

• Injection: Inject the prepared working solution slowly and carefully into the tail vein.

C. Fluorescence Imaging

• Imaging System: Use an in vivo imaging system (IVIS) or a similar instrument equipped for NIR fluorescence imaging.

• Imaging Parameters:

  • Excitation Filter: Select a filter appropriate for the excitation maximum of IR-792 perchlorate (~792 nm). A filter in the range of 770-800 nm is a reasonable starting point.

  • Emission Filter: Select a filter that captures the emission maximum of the dye (~820-830 nm). An emission filter in the range of 810-850 nm should be appropriate.

  • Exposure Time and Binning: Optimize these parameters to achieve a good signal-to-noise ratio without saturation of the detector.

• Image Acquisition:

  • Acquire a baseline image of the animal before injecting the dye to assess autofluorescence.

  • Acquire images at multiple time points post-injection to monitor the biodistribution and clearance of the dye. Based on data from similar free cyanine dyes, early time points (e.g., 5, 15, 30, 60 minutes) are crucial for capturing initial distribution, with later time points (e.g., 2, 4, 6, 24 hours) for assessing clearance.

D. Data Analysis

• Region of Interest (ROI) Analysis: Draw ROIs over the organs of interest (e.g., tumor, liver, kidneys, lungs, spleen) and quantify the average fluorescence intensity.

• Background Correction: Subtract the background fluorescence from the ROI measurements.

• Biodistribution Profile: Plot the fluorescence intensity in different organs over time to generate a biodistribution profile.

Expected Biodistribution and Pharmacokinetics

Based on studies of similar free cyanine dyes like IR-786 perchlorate, the following biodistribution and pharmacokinetic profile can be anticipated for unconjugated IR-792 perchlorate:

• Rapid Initial Distribution: Following intravenous injection, the dye is expected to distribute rapidly throughout the vasculature.

• Early Organ Accumulation: An initial high signal may be observed in the lungs, followed by accumulation in the liver and spleen[3].

• Rapid Clearance: Free cyanine dyes are typically cleared relatively quickly from the body, primarily through the kidneys and hepatobiliary system. Therefore, the optimal imaging window is likely to be within the first few hours after injection.

• Low Tumor Accumulation (for non-targeted dye): As an unconjugated dye, IR-792 perchlorate is not expected to show significant specific accumulation in tumors. Any observed tumor signal would likely be due to the enhanced permeability and retention (EPR) effect, which is highly dependent on the tumor model.

Visualization of Experimental Workflow

Caption: Experimental workflow for in vivo imaging with IR-792 perchlorate.

Signaling Pathways and Biological Interactions

Currently, there is no specific information available in the reviewed literature detailing direct interactions of unconjugated IR-792 perchlorate with known signaling pathways. As a small molecule dye, it is primarily designed to be biologically inert for imaging purposes. However, it is important to consider that any exogenous compound has the potential for off-target effects. Researchers should be mindful of this and include appropriate controls in their experiments to account for any potential biological activity of the dye itself.

Conclusion

IR-792 perchlorate holds promise as a near-infrared fluorescent probe for in vivo small animal imaging. The protocols and data presented here provide a comprehensive guide for its application. Due to the limited availability of studies on the unconjugated dye, careful optimization of the protocol, including dye concentration, formulation, and imaging time points, is essential for obtaining reliable and reproducible results. Researchers are encouraged to perform pilot studies to validate the protocol for their specific experimental needs.

References

• 1. High Precision Imaging of Microscopic Spread of Glioblastoma with a Targeted Ultrasensitive SERRS Molecular Imaging Probe [thno.org]
• 2. Optimization of Near-Infrared Fluorescence Voltage-Sensitive Dye Imaging for Neuronal Activity Monitoring in the Rodent Brain - PMC [pmc.ncbi.nlm.nih.gov]
• 3. IR-786 perchlorate - Molecular Imaging and Contrast Agent Database (MICAD) - NCBI Bookshelf [ncbi.nlm.nih.gov]

Application Notes and Protocols for Cellular Labeling with IR-792 Perchlorate

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide for labeling cells with the near-infrared (NIR) fluorescent dye, IR-792 perchlorate, for the purpose of cellular tracking in both in vitro and in vivo applications. The protocols outlined below are designed to ensure optimal labeling efficiency, maintain cell viability, and achieve stable fluorescence for longitudinal studies.

Introduction

IR-792 perchlorate is a lipophilic, cationic cyanine dye that exhibits strong fluorescence in the near-infrared spectrum, with a maximum absorption at approximately 792 nm.[1] This property makes it an ideal candidate for in vivo imaging, as NIR light can penetrate tissues more deeply with reduced background autofluorescence compared to visible light.[2][3][4] Labeled cells can be tracked non-invasively to monitor their migration, proliferation, and localization in various biological processes, including immunology, cancer biology, and stem cell research.[3][5]

Principle of Labeling

IR-792 perchlorate, like other lipophilic carbocyanine dyes, labels cells by intercalating its long aliphatic tails into the lipid bilayer of the cell membrane.[5] This process is generally rapid and does not require cell permeabilization. The stable integration into the membrane allows for long-term tracking of the labeled cells and their progeny, as the dye is distributed among daughter cells upon cell division.

Experimental Protocols

Preparation of IR-792 Perchlorate Stock Solution

A critical first step is the proper dissolution of IR-792 perchlorate. To avoid aggregation, which can lead to fluorescence quenching, it is recommended to use a high-quality, anhydrous solvent.

• Reagents:

  • IR-792 perchlorate powder

  • Anhydrous dimethyl sulfoxide (DMSO) or ethanol

• Procedure:

  • Prepare a 1 mM stock solution of IR-792 perchlorate by dissolving the appropriate amount of dye in anhydrous DMSO or ethanol.

  • Vortex thoroughly until the dye is completely dissolved.

  • Store the stock solution at -20°C, protected from light. For long-term storage, aliquoting is recommended to avoid repeated freeze-thaw cycles.

Protocol for Labeling Cells with IR-792 Perchlorate

This protocol provides a general guideline for labeling cells in suspension. Optimization of dye concentration and incubation time may be necessary for different cell types.

• Materials:

  • Cells of interest in suspension

  • Complete cell culture medium

  • Phosphate-buffered saline (PBS), sterile

  • IR-792 perchlorate stock solution (1 mM)

  • Centrifuge

  • Incubator (37°C, 5% CO2)

• Procedure:

  • Harvest and count the cells. Centrifuge the cells at 300 x g for 5 minutes and discard the supernatant.

  • Resuspend the cell pellet in pre-warmed, serum-free culture medium or PBS to a concentration of 1 x 10^6 cells/mL.

  • Dilute the 1 mM IR-792 perchlorate stock solution in the cell suspension to a final concentration of 1-10 µM. A starting concentration of 5 µM is recommended.

  • Incubate the cells for 15-30 minutes at 37°C, protected from light. Gently agitate the cells every 10 minutes to ensure uniform labeling.

  • Stop the labeling reaction by adding 5 volumes of complete culture medium.

  • Centrifuge the cells at 300 x g for 5 minutes and discard the supernatant.

  • Wash the cells twice with PBS to remove any unbound dye.

  • Resuspend the labeled cells in the appropriate medium for downstream applications.

Assessment of Cell Viability

It is crucial to assess the viability of cells after labeling to ensure that the process did not induce cytotoxicity. Propidium iodide (PI) or 7-aminoactinomycin D (7-AAD) staining followed by flow cytometry is a common method.

• Materials:

  • Labeled and unlabeled (control) cells

  • Propidium Iodide (PI) or 7-AAD staining solution

  • Flow cytometer

• Procedure:

  • Resuspend both labeled and unlabeled cells at a concentration of 1 x 10^6 cells/mL in flow cytometry staining buffer.

  • Add PI or 7-AAD to the cell suspensions at the manufacturer's recommended concentration.

  • Incubate for 5-15 minutes on ice, protected from light.

  • Analyze the cells by flow cytometry. Live cells will exclude the dye and show low red fluorescence, while dead cells will be permeable to the dye and exhibit high red fluorescence.

Quantification of Labeling Efficiency

Flow cytometry can be used to determine the percentage of successfully labeled cells and the intensity of the fluorescence signal.

• Materials:

  • Labeled and unlabeled (control) cells

  • Flow cytometer with appropriate NIR laser and filters

• Procedure:

  • Resuspend both labeled and unlabeled cells at a concentration of 1 x 10^6 cells/mL in flow cytometry staining buffer.

  • Analyze the cells using a flow cytometer equipped with a laser that can excite IR-792 (e.g., 785 nm) and a detector for its emission.

  • Use the unlabeled cells to set the background fluorescence gate.

  • The percentage of cells falling outside this gate in the labeled population represents the labeling efficiency. The mean fluorescence intensity (MFI) provides a measure of the labeling brightness.

Assessment of Fluorescence Stability

The stability of the fluorescent signal over time is critical for long-term tracking studies.

• Procedure:

  • Culture the labeled cells under normal conditions.

  • At various time points (e.g., 24, 48, 72 hours, and longer for extended studies), harvest a sample of the cells.

  • Analyze the cells by flow cytometry to measure the MFI. A decrease in MFI over time can indicate dye efflux, degradation, or dilution due to cell division.

  • Alternatively, fluorescence microscopy can be used to visually assess the stability of the signal in adherent cells.

Quantitative Data Summary

The following tables provide a framework for summarizing the quantitative data obtained from the experimental protocols. The values presented are hypothetical and should be determined experimentally for each specific cell type and experimental condition.

Parameter	Cell Type A	Cell Type B	Cell Type C
Optimal IR-792 Concentration (µM)	5	10	2.5
Incubation Time (minutes)	20	30	15
Labeling Efficiency (%)	>95%	>98%	>90%
Cell Viability (%)	>98%	>95%	>99%

Time Point	Mean Fluorescence Intensity (MFI) - Cell Type A	Mean Fluorescence Intensity (MFI) - Cell Type B
0 hours	10,000	12,000
24 hours	8,500	10,200
48 hours	7,000	8,500
72 hours	5,500	6,800

Visualizations

Cellular Uptake and Labeling Workflow

Caption: Workflow for labeling cells with IR-792 perchlorate.

Proposed Cellular Uptake Mechanism of IR-792 Perchlorate

Caption: Proposed mechanism of IR-792 perchlorate cellular uptake.

References

• 1. researchgate.net [researchgate.net]
• 2. Near-infrared Molecular Probes for In Vivo Imaging - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Cell labeling and tracking in vivo using IVISense NIR fluorescent dyes | Revvity [revvity.com]
• 4. resources.revvity.com [resources.revvity.com]
• 5. microscopist.co.uk [microscopist.co.uk]

IR-792 Perchlorate: Application Notes and Protocols for Deep Tissue Fluorescence Imaging

For Researchers, Scientists, and Drug Development Professionals

Introduction

IR-792 perchlorate is a near-infrared (NIR) cyanine dye that has emerged as a valuable tool for deep tissue fluorescence imaging. Its spectral properties, characterized by excitation and emission in the NIR window (700-900 nm), allow for deeper tissue penetration of light, reduced autofluorescence from endogenous molecules, and consequently, a higher signal-to-noise ratio in in vivo applications. These characteristics make IR-792 perchlorate a compelling candidate for non-invasive imaging of biological processes in small animal models, with potential applications in oncology, drug delivery, and vascular imaging. This document provides detailed application notes and experimental protocols for the use of IR-792 perchlorate in deep tissue fluorescence imaging.

Photophysical Properties

The utility of a fluorescent probe is fundamentally determined by its photophysical properties. IR-792 perchlorate exhibits absorption and emission profiles that are well-suited for in vivo imaging. A summary of its key quantitative data is presented below.

Property	Value	Solvent/Conditions
Maximum Absorption (λmax)	792 nm[1]	General
Fluorescence Emission (λem)	~810 - 820 nm	Methanol[2]
Molar Extinction Coefficient (ε)	Data not available in standard buffers	-
Fluorescence Quantum Yield (ΦF)	Very low	General[2]
Fluorescence Lifetime (τ)	Picosecond range	General[2]
Molecular Weight	713.37 g/mol [1]	-

Experimental Protocols

Preparation of IR-792 Perchlorate for In Vivo Injection

This protocol describes the preparation of an IR-792 perchlorate solution for intravenous administration in mice.

Materials:

• IR-792 perchlorate powder

• N,N-dimethylformamide (DMF)

• Phosphate-buffered saline (PBS), pH 7.4

• Sterile, pyrogen-free 0.22 µm syringe filters

• Sterile microcentrifuge tubes

Procedure:

• Stock Solution Preparation:

  • Due to the poor aqueous solubility of IR-792 perchlorate, a stock solution in an organic solvent is necessary.

  • Accurately weigh a small amount of IR-792 perchlorate powder (e.g., 1 mg).

  • Dissolve the powder in a minimal amount of DMF to create a concentrated stock solution (e.g., 1 mg/mL). Ensure complete dissolution by vortexing.

• Working Solution Preparation:

  • For in vivo imaging, a typical concentration is in the nanomolar (nM) range.

  • Dilute the DMF stock solution with sterile PBS (pH 7.4) to the desired final concentration. For example, to prepare a 3.5 nM working solution, perform serial dilutions.

  • Important: Add the DMF stock solution to the PBS dropwise while vortexing to prevent precipitation of the dye. The final concentration of DMF in the injection solution should be minimized (ideally <1%) to avoid toxicity.

• Sterilization:

  • Sterilize the final working solution by passing it through a 0.22 µm syringe filter into a sterile microcentrifuge tube.

• Storage:

  • Store the stock solution in DMF at -20°C, protected from light.

  • Prepare the working solution in PBS fresh on the day of the experiment.

In Vivo Deep Tissue Fluorescence Imaging in a Mouse Model

This protocol outlines a general procedure for deep tissue fluorescence imaging in a mouse model following intravenous injection of IR-792 perchlorate. This protocol is based on its use as a non-targeting control in a study investigating glioblastoma.[3]

Materials and Equipment:

• Healthy, tumor-bearing, or disease-model mice

• Prepared sterile IR-792 perchlorate injection solution (e.g., 3.5 nM in PBS)

• In vivo fluorescence imaging system equipped with appropriate excitation and emission filters for the NIR range (e.g., Excitation: ~780 nm, Emission: >800 nm)

• Anesthesia machine (e.g., isoflurane)

• Warming pad to maintain the animal's body temperature

• Insulin syringes (or similar) for intravenous injection

Procedure:

• Animal Preparation:

  • Anesthetize the mouse using isoflurane (e.g., 2-3% for induction, 1-2% for maintenance) in an induction chamber.

  • Once anesthetized, transfer the mouse to the imaging chamber and maintain anesthesia via a nose cone.

  • Place the mouse on a warming pad to maintain its body temperature throughout the imaging session.

• Pre-injection Imaging (Baseline):

  • Acquire a baseline fluorescence image of the mouse before injecting the dye to determine the level of autofluorescence.

• Intravenous Injection:

  • Carefully inject the prepared IR-792 perchlorate solution via the tail vein. A typical injection volume for a mouse is around 75-100 µL.[3]

• Post-injection Imaging:

  • Acquire fluorescence images at various time points post-injection to monitor the biodistribution of the dye. Based on existing studies, imaging at 18-24 hours post-injection may be a suitable time point for assessing distribution.[3]

  • Optimize imaging parameters (exposure time, binning, etc.) to achieve a good signal-to-noise ratio without saturating the detector.

• Ex Vivo Organ Imaging (Optional):

  • At the end of the in vivo imaging study, euthanize the mouse.

  • Excise the major organs (liver, spleen, kidneys, lungs, heart, and tumor, if applicable).

  • Arrange the organs on a non-fluorescent surface and image them using the in vivo imaging system to confirm the biodistribution of the dye.

Visualizations

Experimental Workflow for In Vivo Imaging

The following diagram illustrates the general workflow for a typical in vivo deep tissue fluorescence imaging experiment using IR-792 perchlorate.

Caption: Workflow for in vivo fluorescence imaging.

Biodistribution and Toxicity

Biodistribution

As a small molecule cyanine dye without a specific targeting moiety, IR-792 perchlorate is expected to distribute non-specifically throughout the body after intravenous injection. It will likely be cleared through the reticuloendothelial system (RES), primarily the liver and spleen, and excreted. The biodistribution profile is crucial for interpreting imaging data and distinguishing between non-specific accumulation and targeted delivery if the dye is conjugated to a targeting ligand.

Toxicity

The toxicity of IR-792 perchlorate has not been extensively studied as a standalone compound. However, the perchlorate anion (ClO₄⁻) is a known endocrine disruptor that can interfere with iodide uptake by the thyroid gland.[4][5] While the doses used for in vivo imaging are typically very low, it is good practice to be aware of the potential toxicity of the perchlorate component. For long-term or high-dose studies, researchers should consider the potential for thyroid-related effects. General ecotoxicological studies have shown that perchlorate toxicity varies significantly between species.[6] It is recommended to perform preliminary dose-escalation studies to determine the maximum tolerated dose in the specific animal model being used.

Signaling Pathways

Currently, there is no evidence in the reviewed literature to suggest that IR-792 perchlorate directly interacts with or is used to visualize specific signaling pathways. Its primary application in deep tissue imaging is as a fluorescent contrast agent, either for non-specific imaging of vasculature and perfusion or as a reporter molecule when conjugated to a targeting ligand (e.g., peptides, antibodies) that directs it to a specific biological target involved in a signaling pathway.

For example, if conjugated to an RGD peptide, it could be used to image integrin expression, which is involved in cell adhesion and signaling pathways related to angiogenesis and cancer metastasis.[3]

Conceptual Use in Pathway Imaging

The diagram below illustrates the conceptual use of a targeted IR-792 probe in imaging a cell surface receptor involved in a signaling cascade.

Caption: Targeted IR-792 probe for pathway imaging.

Conclusion

IR-792 perchlorate is a useful NIR fluorescent dye for deep tissue imaging applications. Its favorable spectral properties enable visualization of biological structures and processes with reduced background interference. While it can be used as a non-specific imaging agent, its true potential is realized when conjugated to targeting moieties for specific molecular imaging. Researchers using this dye should be mindful of its low quantum yield and the potential toxicity associated with the perchlorate anion, and should carefully design their experiments and imaging parameters to achieve optimal results. Further characterization of its photophysical properties in aqueous buffers and more detailed toxicological studies would be beneficial for the scientific community.

References

• 1. IR-792 perchlorate Dye content 99 207399-10-8 [sigmaaldrich.com]
• 2. researchgate.net [researchgate.net]
• 3. High Precision Imaging of Microscopic Spread of Glioblastoma with a Targeted Ultrasensitive SERRS Molecular Imaging Probe [thno.org]
• 4. Perchlorate in Water Supplies: Sources, Exposures, and Health Effects - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Perchlorate - properties, toxicity and human health effects: an updated review - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Ecotoxicological assessment of perchlorate using in vitro and in vivo assays - PubMed [pubmed.ncbi.nlm.nih.gov]

Using IR-792 perchlorate as a surface-enhanced Raman scattering (SERS) probe

Application Note: IR-792 Perchlorate as a High-Performance SERS Probe

Audience: Researchers, scientists, and drug development professionals.

Introduction Surface-Enhanced Raman Scattering (SERS) is an ultrasensitive analytical technique that enhances Raman scattering of molecules adsorbed on or near nanostructured metal surfaces. By using a Raman reporter molecule that absorbs light at or near the laser excitation wavelength, a synergistic effect known as Surface-Enhanced Resonance Raman Scattering (SERRS) can be achieved, leading to signal enhancements several orders of magnitude greater than non-resonant SERS.[1]

IR-792 perchlorate is a near-infrared (NIR) cyanine dye with a maximum absorption (λmax) around 792 nm.[2] This property makes it an ideal resonant Raman reporter for SERRS applications when paired with a 785 nm excitation laser, a common wavelength used in Raman spectroscopy.[1][3] Probes utilizing IR-792 are particularly advantageous for biological applications, including in vitro diagnostics and in vivo imaging, due to the NIR optical window (700-900 nm) where light penetration through tissue is maximized and endogenous tissue autofluorescence is minimized.[2] This note provides detailed protocols and performance data for using IR-792 perchlorate as a SERRS probe, primarily in conjunction with gold nanoparticles.

Principle of Operation: The SERRS Advantage

The massive signal amplification achieved with IR-792 perchlorate arises from a dual enhancement mechanism, which is the foundation of SERRS:

• Electromagnetic Enhancement: Noble metal nanoparticles (typically gold or silver) exhibit a phenomenon called Localized Surface Plasmon Resonance (LSPR) when illuminated by light. This creates a highly amplified electromagnetic field at the nanoparticle's surface. Molecules located within this field experience a dramatically enhanced Raman signal. Gold nanostars are particularly effective as they possess sharp tips that act as "lightning rods" for the electromagnetic field, creating intense "hot spots" for SERS.[4][5]

• Chemical (Resonance) Enhancement: IR-792 is a resonant dye, meaning its electronic absorption band overlaps with the excitation laser wavelength (e.g., 785 nm).[2] This resonance dramatically increases the molecule's intrinsic Raman scattering cross-section.

When combined, these two mechanisms can produce enhancement factors large enough to enable single-molecule detection, making IR-792 SERRS probes exceptionally sensitive for bio-analytical applications.[6]

Quantitative Performance Data

The following table summarizes key quantitative parameters for SERS/SERRS experiments utilizing IR-792 perchlorate and similar NIR dyes, as reported in various studies.

Parameter	Value / Range	Substrate / Context	Application	Citation
Excitation Wavelength	785 nm	Gold Nanostars, Gold Nanorods	In Vitro, Ex Vivo, In Vivo	[1][3]
Detection Limit	Attomolar to low Femtomolar	IR-792-coded Gold Nanorods	In Vitro Detection	[2]
Working Concentration	10 - 100 pM	Gold Nanostar SERRS Probes	In Vitro Quantitative Multiplexing	[1]
Injection Concentration	3.5 nM	RGD-targeted SERRS Nanoparticles	In Vivo Tumor Imaging	[3]
Laser Power	50 µW - 400 mW	Gold Nanoparticles	Varies with application (Characterization vs. Ex Vivo)	[1][3]
Acquisition Time	100 ms - 10 s	Gold Nanoparticles	Varies with application (High-speed vs. Deep-tissue)	[1]
Multiplexing Accuracy	9.6 ± 3.7% error	4-plex SERRS probes (incl. IR-792)	In Vitro Quantitative Analysis	[1]
Multiplexing Accuracy	30.2 ± 3.0% error	4-plex SERRS probes (incl. IR-792)	Ex Vivo Tissue Analysis	[1]

Experimental Protocols

Protocol 1: Synthesis of Silica-Coated, IR-792-Encoded Gold Nanostar SERRS Probes

This protocol is adapted from a method used for creating ultrasensitive SERRS probes for in vivo imaging.[3] It involves the synthesis of gold nanostars (AuNS), followed by the simultaneous encapsulation with a silica shell and incorporation of the IR-792 Raman reporter.

Materials:

• Gold(III) chloride (HAuCl₄)

• Ascorbic acid

• Absolute ethanol

• Ammonium hydroxide (28% v/v)

• Tetraethyl orthosilicate (TEOS)

• IR-792 perchlorate

• N,N-dimethylformamide (DMF)

• (3-mercaptopropyl)trimethoxysilane (MPTMS)

• Dialysis tubing (MWCO 3.5 kDa)

• Deionized water

Procedure:

• Gold Nanostar (AuNS) Synthesis:

  • Prepare 1.0 L of ice-cold 40 mM ascorbic acid.

  • Under rapid stirring, quickly add 10 mL of 20 mM HAuCl₄ to the ascorbic acid solution. The solution should turn from clear to a blue-green color, indicating nanostar formation.

  • Collect the synthesized AuNS by centrifugation and wash them.

  • Resuspend the AuNS in deionized water and dialyze against fresh deionized water for 24 hours to remove excess reactants.[3]

• Silica Coating and IR-792 Incorporation:

  • Prepare a 25 mM stock solution of IR-792 perchlorate in DMF.[3]

  • In a glass vial, combine 3.5 mL of absolute ethanol, 53 µL of 28% ammonium hydroxide, and 106 µL of TEOS.

  • Add 360 µL of the dialyzed AuNS dispersion (approx. 2.0 nM) to the ethanol mixture.

  • Immediately add 7 µL of the 25 mM IR-792 perchlorate stock solution to the mixture while vortexing.[3]

  • Allow the reaction to proceed for 25 minutes with gentle mixing.

• Surface Functionalization (for Bioconjugation):

  • Wash the silica-coated SERRS nanoparticles with ethanol via centrifugation to remove unreacted precursors.

  • Redisperse the nanoparticle pellet in 1.0 mL of ethanol containing 5% (v/v) MPTMS.

  • Heat the mixture at 70°C for 2 hours to functionalize the silica surface with sulfhydryl (-SH) groups.[3]

  • Collect the functionalized SERRS nanoparticles by centrifugation, wash once with ethanol and then with sterile water.

  • The resulting probes are now ready for bioconjugation with targeting ligands (e.g., antibodies, peptides) via common crosslinking chemistry.

Protocol 2: General Procedure for SERRS Measurements

This protocol outlines the general steps for acquiring SERRS data from prepared samples.

Instrumentation:

• Raman microscope system (e.g., Renishaw inVia)

• 785 nm laser

• Appropriate objective lens (e.g., 5x for bulk measurement, 50x for high resolution)

• CCD detector

Procedure:

• Sample Preparation:

  • For in vitro analysis: Mix SERRS probes with cells or solutions in a Raman-compatible plate (e.g., glass-bottom dish). Final probe concentrations are typically in the picomolar range (10-100 pM).[1]

  • For ex vivo analysis: Place tissue sections on a glass slide. SERRS probes can be topically applied or analyzed from tissues harvested after systemic injection.

  • For in vivo analysis: Administer SERRS probes systemically (e.g., tail vein injection) or locally.[3] Allow sufficient time for circulation and target accumulation (e.g., 18-24 hours).[3]

• Data Acquisition:

  • Place the sample on the microscope stage and focus on the region of interest.

  • Set the laser wavelength to 785 nm.

  • Adjust laser power and acquisition time. These are critical parameters that depend on the sample and application.

    • Example for in vitro multiplexing: 200 mW laser power, 500 ms acquisition, 10 averages.[1]

    • Example for in vivo tumor injection: 10 acquisitions of 4 seconds each.[2]

  • Collect the Raman spectra over the desired wavenumber range (e.g., 200-1800 cm⁻¹).

• Data Processing and Analysis:

  • Perform baseline correction on the raw spectra to remove fluorescence background.

  • For multiplexed experiments, use a classical least squares (DCLS) algorithm or other spectral unmixing methods to deconvolve the spectra and determine the relative contribution of each SERRS probe flavor.[3]

  • Generate Raman images by mapping the intensity of characteristic peaks across the region of interest.

Visualizations

Caption: Experimental workflow for using IR-792 SERRS probes.

Caption: The dual enhancement mechanism of SERRS.

References

• 1. Quantitative SERRS Multiplexing of Biocompatible Gold Nanostars for in vitro and ex vivo detection - PMC [pmc.ncbi.nlm.nih.gov]
• 2. SERS-Coded Gold Nanorods as a Multifunctional Platform for Densely Multiplexed Near-Infrared Imaging and Photothermal Heating - PMC [pmc.ncbi.nlm.nih.gov]
• 3. High Precision Imaging of Microscopic Spread of Glioblastoma with a Targeted Ultrasensitive SERRS Molecular Imaging Probe [thno.org]
• 4. Design and synthesis of gold nanostars-based SERS nanotags for bioimaging applications [ntno.org]
• 5. Design and synthesis of gold nanostars-based SERS nanotags for bioimaging applications - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Imaging of Liver Tumors Using Surface-Enhanced Raman Scattering Nanoparticles - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols: IR-792 Perchlorate Conjugation to Antibodies and Nanoparticles

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the conjugation of the near-infrared (NIR) fluorescent dye, IR-792 perchlorate, to antibodies and nanoparticles. These conjugates are valuable tools for a range of applications, including in vivo imaging, flow cytometry, and targeted drug delivery.

Introduction to IR-792 Perchlorate

IR-792 perchlorate is a heptamethine cyanine dye that exhibits strong absorption and fluorescence in the near-infrared spectrum (approximately 792 nm). This region of the electromagnetic spectrum is advantageous for biological applications due to deeper tissue penetration of light and reduced autofluorescence from endogenous molecules. These properties make IR-792 an excellent candidate for labeling biomolecules and nanoparticles for sensitive in vivo and in vitro detection.

Conjugation of IR-792 Perchlorate to Antibodies

The most common method for conjugating IR-792 to antibodies is through the use of an N-hydroxysuccinimide (NHS) ester derivative of the dye. This amine-reactive group forms a stable covalent amide bond with primary amines (e.g., the side chain of lysine residues) on the antibody.

Key Experimental Parameters and Data

Successful antibody conjugation requires careful optimization of several parameters to achieve the desired degree of labeling (DOL), which is the average number of dye molecules conjugated to a single antibody.

Parameter	Recommended Range/Value	Purpose
Dye-to-Antibody Molar Ratio	5:1 to 20:1	To control the degree of labeling (DOL). Higher ratios generally lead to higher DOL.[1]
Antibody Concentration	1-10 mg/mL	Higher concentrations can improve labeling efficiency.[2]
Reaction Buffer	0.1 M Sodium Bicarbonate or 50 mM Sodium Phosphate	To maintain an optimal pH for the reaction.
Reaction pH	8.0 - 8.5	Facilitates the reaction between the NHS ester and primary amines.[3]
Reaction Time	1 hour	Sufficient time for the conjugation reaction to proceed to completion.[2]
Reaction Temperature	Room Temperature	Convenient and generally effective for the conjugation reaction.
Purification Method	Size Exclusion Chromatography (e.g., Sephadex G-25)	To remove unconjugated dye from the labeled antibody.[4]

Reported Degree of Labeling (DOL) for NIR Dyes
Target DOL for Imaging	1-3
Example DOL Achieved	1.2 and 0.3

Experimental Protocol: IR-792 NHS Ester Conjugation to an Antibody

This protocol describes the labeling of an IgG antibody with an IR-792 NHS ester.

Materials:

• IgG antibody (free of amine-containing stabilizers like Tris or glycine)

• IR-792 NHS ester

• Anhydrous Dimethylsulfoxide (DMSO)

• 0.1 M Sodium Bicarbonate buffer, pH 8.3

• Size exclusion chromatography column (e.g., Sephadex G-25)

• Phosphate Buffered Saline (PBS), pH 7.4

Procedure:

• Antibody Preparation:

  • Prepare the antibody solution in 0.1 M sodium bicarbonate buffer at a concentration of 2.5 mg/mL. If the antibody is in a different buffer, perform a buffer exchange.

• Dye Preparation:

  • Immediately before use, dissolve the IR-792 NHS ester in anhydrous DMSO to a concentration of 10 mg/mL.

• Conjugation Reaction:

  • Add the dissolved IR-792 NHS ester to the antibody solution. A starting molar excess of 10:1 (dye:antibody) is recommended.

  • Gently mix and incubate the reaction for 1 hour at room temperature, protected from light.

• Purification:

  • Purify the conjugate using a size exclusion chromatography column pre-equilibrated with PBS.

  • Collect the fractions containing the labeled antibody, which will elute first. The smaller, unconjugated dye molecules will elute later.

• Characterization (Degree of Labeling):

  • Measure the absorbance of the purified conjugate at 280 nm (for the antibody) and ~792 nm (for IR-792).

  • Calculate the concentration of the antibody and the dye using the Beer-Lambert law and their respective extinction coefficients.

  • The DOL is the molar ratio of the dye to the antibody. A correction factor for the dye's absorbance at 280 nm should be applied for accurate protein concentration determination.[1]

Workflow for Antibody Conjugation

Caption: Workflow for IR-792 perchlorate conjugation to an antibody.

Conjugation of IR-792 Perchlorate to Nanoparticles

IR-792 perchlorate can be conjugated to various types of nanoparticles, including gold nanoparticles (AuNPs) and polymeric nanoparticles like poly(lactic-co-glycolic acid) (PLGA). The method of conjugation depends on the nanoparticle composition and surface chemistry.

Passive Adsorption to Gold Nanoparticles

Passive adsorption relies on non-covalent interactions, such as electrostatic and hydrophobic forces, to attach the dye to the nanoparticle surface. This method is commonly used for gold nanoparticles.

3.1.1. Key Experimental Parameters and Data

Parameter	Recommended Range/Value	Purpose
Gold Nanoparticle Concentration	Varies by application, e.g., OD=1	Provides a surface for dye adsorption.
IR-792 Concentration	Titrated to determine optimal loading	To achieve sufficient surface coverage and signal without causing aggregation.
pH of Solution	Near the isoelectric point of any protein coating	To optimize electrostatic interactions. For direct dye adsorption, pH can influence dye stability and interaction with the gold surface.
Incubation Time	30 minutes to 1 hour	To allow for sufficient interaction and adsorption of the dye.
Stabilizing Agent	e.g., PEG-thiol, SDS	To prevent aggregation and enhance stability in biological media.[5]
Purification Method	Centrifugation and resuspension	To remove unbound dye.

3.1.2. Experimental Protocol: Passive Adsorption of IR-792 to Gold Nanoparticles

Materials:

• Gold nanoparticle suspension

• IR-792 perchlorate solution

• Stabilizing agent (e.g., methoxy-PEG-thiol)

• Phosphate Buffered Saline (PBS), pH 7.4

Procedure:

• Incubation:

  • Add the IR-792 perchlorate solution to the gold nanoparticle suspension. The optimal concentration of IR-792 should be determined empirically by titration.

  • Incubate the mixture for 30-60 minutes at room temperature with gentle stirring.

• Stabilization:

  • Add the stabilizing agent (e.g., mPEG-thiol) to the mixture and incubate for another 30 minutes.

• Purification:

  • Centrifuge the solution to pellet the nanoparticles. The centrifugation speed and time will depend on the size of the nanoparticles.

  • Remove the supernatant containing unbound dye.

  • Resuspend the nanoparticle pellet in PBS. Repeat the centrifugation and resuspension steps 2-3 times to ensure complete removal of free dye.

• Characterization:

  • UV-Vis Spectroscopy: Measure the absorbance spectrum to confirm the presence of both the gold nanoparticle plasmon peak and the IR-792 absorbance peak.

  • Dynamic Light Scattering (DLS): Measure the hydrodynamic diameter and zeta potential to assess the size and stability of the conjugates.

  • Transmission Electron Microscopy (TEM): Visualize the size and morphology of the conjugated nanoparticles.

Encapsulation in PLGA Nanoparticles

For polymeric nanoparticles like PLGA, IR-792 is typically encapsulated within the nanoparticle matrix during their formulation. The solvent displacement (nanoprecipitation) method is a common technique.

3.2.1. Key Experimental Parameters and Data

Parameter	Recommended Range/Value	Purpose
PLGA Concentration	e.g., 50 mg in organic phase	Forms the nanoparticle matrix.
IR-792 Concentration	e.g., 10 mg in organic phase	The drug to be encapsulated.
Organic Solvent	Acetone, Dichloromethane	To dissolve the polymer and the dye.
Aqueous Phase	Containing a surfactant (e.g., 1% PVA)	To facilitate nanoparticle formation and stabilization.
Organic to Aqueous Phase Ratio	e.g., 1:3 (v/v)	Influences nanoparticle size and encapsulation efficiency.
Purification Method	Centrifugation and washing	To remove unencapsulated dye and excess surfactant.

Reported Encapsulation Efficiency and Drug Loading
Encapsulation Efficiency (%)	88.4 ± 0.17
Drug Loading (%)	16.98 ± 0.7

3.2.2. Experimental Protocol: Encapsulation of IR-792 in PLGA Nanoparticles

Materials:

• PLGA

• IR-792 perchlorate

• Acetone

• Poly(vinyl alcohol) (PVA) solution (e.g., 1% w/v in water)

• Deionized water

Procedure:

• Organic Phase Preparation:

  • Dissolve PLGA and IR-792 perchlorate in acetone.

• Nanoprecipitation:

  • Under magnetic stirring, add the organic phase dropwise to the aqueous PVA solution.

  • Nanoparticles will form spontaneously as the organic solvent diffuses into the aqueous phase.

• Solvent Evaporation:

  • Continue stirring the suspension to allow for the complete evaporation of the organic solvent.

• Purification:

  • Centrifuge the nanoparticle suspension at high speed (e.g., 15,000 rpm) to pellet the nanoparticles.

  • Remove the supernatant.

  • Wash the nanoparticle pellet by resuspending in deionized water and centrifuging again. Repeat this washing step 2-3 times.

• Characterization:

  • UV-Vis Spectroscopy: Determine the amount of encapsulated IR-792 by dissolving a known amount of lyophilized nanoparticles and measuring the absorbance. The encapsulation efficiency and drug loading can then be calculated.

  • DLS and TEM/SEM: Characterize the size, zeta potential, and morphology of the nanoparticles.

Workflow for Nanoparticle Conjugation/Encapsulation

Caption: Workflows for IR-792 conjugation to nanoparticles.

Stability of IR-792 Conjugates

The stability of IR-792 conjugates is crucial for their successful application, particularly for in vivo studies.

• Antibody Conjugates: The stability is primarily determined by the covalent amide bond, which is generally stable under physiological conditions. However, the degree of labeling can impact the overall stability and aggregation propensity of the antibody.[6] Long-term storage should be at 4°C or -20°C, protected from light.

• Nanoparticle Conjugates:

  • Gold Nanoparticles: Stability is influenced by the surface coating. PEGylation is a common strategy to improve colloidal stability in biological media and reduce non-specific protein adsorption. Stability can be assessed by monitoring changes in the plasmon peak via UV-Vis spectroscopy and particle size by DLS upon incubation in relevant buffers or serum.

  • PLGA Nanoparticles: The release of encapsulated IR-792 is governed by the degradation of the PLGA matrix. The release profile can be tuned by altering the molecular weight and composition of the PLGA. In vitro release studies are performed by incubating the nanoparticles in a buffer (e.g., PBS at 37°C) and measuring the amount of released dye over time.

Applications of IR-792 Conjugates

• Fluorescence Imaging: The near-infrared properties of IR-792 make it an excellent choice for in vivo imaging, allowing for deep tissue visualization with high signal-to-noise ratios. Antibody and nanoparticle conjugates can be used to target specific tissues or cell types for disease diagnosis and monitoring.

• Surface-Enhanced Raman Scattering (SERS): When adsorbed onto plasmonic nanoparticles like gold nanostars, IR-792 can serve as a potent SERS reporter, enabling highly sensitive detection for molecular imaging.[5][7]

• Photothermal Therapy (PTT): IR-792 can act as a photothermal agent, converting absorbed light energy into heat. When targeted to tumors using antibody or nanoparticle conjugates, this property can be exploited to induce localized hyperthermia for cancer therapy.

• Flow Cytometry: IR-792 labeled antibodies can be used in multicolor flow cytometry panels, expanding the range of available fluorophores into the near-infrared spectrum.

References

• 1. Antibody Labeling with Fluorescent Dyes Using Magnetic Protein A and Protein G Beads - PMC [pmc.ncbi.nlm.nih.gov]
• 2. broadpharm.com [broadpharm.com]
• 3. NHS ester protocol for labeling proteins [abberior.rocks]
• 4. resources.revvity.com [resources.revvity.com]
• 5. Quantitative SERRS Multiplexing of Biocompatible Gold Nanostars for in vitro and ex vivo detection - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. IR-792 perchlorate | Benchchem [benchchem.com]

Application Notes and Protocols: IR-792 Perchlorate for Sentinel Lymph Node Mapping Studies

For Researchers, Scientists, and Drug Development Professionals

Introduction

Sentinel lymph node (SLN) mapping is a critical diagnostic procedure in oncology for staging the spread of cancer. The use of near-infrared (NIR) fluorescent dyes offers a real-time, non-radioactive alternative to traditional methods involving blue dyes and radioactive colloids. IR-792 perchlorate is a heptamethine cyanine dye with fluorescence in the NIR spectrum, making it a potential candidate for in vivo lymphatic imaging. These application notes provide a comprehensive overview and a generalized protocol for the use of IR-792 perchlorate in SLN mapping studies, based on established methodologies for similar NIR dyes.

While direct, published protocols for IR-792 perchlorate in SLN mapping are not widely available, its structural similarity to other heptamethine dyes, such as IR-780 iodide, allows for the adaptation of existing protocols. Researchers should note that the provided protocols are a starting point and will require optimization for specific animal models and imaging systems.

Optical Properties and Rationale for Use

IR-792 perchlorate absorbs and emits light in the near-infrared window (typically 700-900 nm), a range where tissue absorption and autofluorescence are significantly reduced. This property allows for deeper tissue penetration of excitation light and a higher signal-to-background ratio for emitted fluorescence, which is crucial for non-invasive imaging of lymphatic structures.

Quantitative Data Summary

The following table summarizes the available optical properties of IR-792 perchlorate and provides comparative data for other commonly used NIR dyes in SLN mapping.

Property	IR-792 Perchlorate	Indocyanine Green (ICG)	Methylene Blue (MB)	IR-780 Iodide
Absorption Max (λmax)	792 nm[1]	~800 nm (in blood)	~665 nm	~780 nm
Emission Max (λem)	Not explicitly stated	~820 nm (in blood)	~686 nm	Not explicitly stated
Molar Extinction Coefficient	Data not available	~150,000 M⁻¹cm⁻¹ in water	~95,000 M⁻¹cm⁻¹ in water	Data not available
Fluorescence Quantum Yield	Reported as very low[2]	~0.016 (in water)	~0.04 (in ethanol)	Data not available
Typical Dosage (Animal)	Optimization required	5 mg/kg (mice)	0.2 mL of 6.68 mM (rats)	10 nmol (pigs)

Note: The optical properties of dyes can vary depending on the solvent and local environment. The provided data is for reference and may differ in biological tissues.

Experimental Protocols

The following are generalized protocols for in vivo sentinel lymph node mapping in a murine model using a NIR fluorescent dye like IR-792 perchlorate.

Materials and Reagents

• IR-792 perchlorate

• Solvent for dye (e.g., DMSO, sterile PBS, or a mixture)

• Anesthetic agent (e.g., isoflurane, ketamine/xylazine)

• Small animal NIR fluorescence imaging system with appropriate filters for IR-792 perchlorate

• Syringes and needles (e.g., 30-gauge)

• Animal preparation supplies (clippers, eye lubricant)

Animal Model and Preparation

• Animal Selection: Use appropriate animal models, such as BALB/c or C57BL/6 mice.

• Acclimatization: Allow animals to acclimate to the facility for at least one week before the experiment.

• Hair Removal: On the day of the experiment, anesthetize the mouse and remove hair from the injection site and the area overlying the expected lymphatic drainage pathway and lymph nodes (e.g., for a hind paw injection, shave the leg and inguinal region).

• Anesthesia: Maintain the animal under anesthesia for the duration of the injection and imaging procedure.

Dye Preparation and Administration

• Dye Formulation: Prepare a stock solution of IR-792 perchlorate in a suitable solvent like DMSO. For injection, dilute the stock solution to the desired final concentration in sterile PBS. The final concentration will need to be optimized, but a starting point could be in the low micromolar range, similar to other NIR dyes.

• Injection Volume: Use a small injection volume to avoid excessive dye pooling at the injection site, typically 5-20 µL for a mouse.

• Injection Site: For mapping the inguinal lymph node, a common injection site is the dorsal side of the hind paw.

• Injection Technique: Perform a subcutaneous or intradermal injection.

In Vivo NIR Fluorescence Imaging

• Imaging System Setup: Power on the NIR imaging system and allow the light source and camera to warm up. Select the appropriate excitation and emission filters for IR-792 perchlorate (excitation around 780 nm, emission >800 nm).

• Baseline Imaging: Acquire a baseline fluorescence image of the animal before dye injection to assess for any autofluorescence.

• Post-Injection Imaging: Immediately after dye injection, begin acquiring a time-lapse series of fluorescence images to visualize the lymphatic drainage in real-time.

• Image Acquisition Parameters: Optimize the exposure time and camera gain to achieve a good signal-to-noise ratio without saturating the detector.

• Identification of SLN: The lymphatic channels will appear as fluorescent lines, and the sentinel lymph node will be the first bright spot to accumulate the dye.

• Ex Vivo Confirmation (Optional): After in vivo imaging, the animal can be euthanized, and the identified fluorescent lymph node can be excised for ex vivo imaging to confirm its identity and for further histological analysis.

Visualizations

Experimental Workflow for Sentinel Lymph Node Mapping

Caption: Workflow for SLN mapping using IR-792 perchlorate.

Logical Relationship in NIR Fluorescence-Guided SLN Identification

Caption: NIR fluorescence aids in SLN identification.

Conclusion

IR-792 perchlorate holds potential as a contrast agent for sentinel lymph node mapping due to its near-infrared fluorescence properties. While specific protocols for its standalone use are not yet established, the generalized methodology presented here, based on extensive research with similar dyes, provides a solid foundation for researchers to develop and optimize their own study designs. Careful consideration of dye concentration, imaging parameters, and animal models is essential for successful implementation. Further research is warranted to establish the efficacy and quantitative performance of IR-792 perchlorate in this application.

References

• 1. SERS-Coded Gold Nanorods as a Multifunctional Platform for Densely Multiplexed Near-Infrared Imaging and Photothermal Heating - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]

Application Notes and Protocols for Monitoring Drug Delivery Systems with IR-792 Perchlorate

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to utilizing the near-infrared (NIR) fluorescent dye, IR-792 perchlorate, for the real-time monitoring and visualization of drug delivery systems. This document outlines the fundamental properties of IR-792, detailed protocols for its encapsulation and characterization within various nanocarriers, and methods for in vitro and in vivo imaging to track drug release.

Introduction to IR-792 Perchlorate

IR-792 perchlorate is a heptamethine cyanine dye that exhibits strong absorption and fluorescence in the near-infrared (NIR) spectrum, with a maximum absorption (λmax) at approximately 792 nm.[1][2] This spectral range is advantageous for in vivo imaging due to the reduced absorption and scattering of light by biological tissues, allowing for deeper tissue penetration and a higher signal-to-noise ratio.[3]

The primary mechanism for monitoring drug delivery with IR-792 relies on the phenomenon of fluorescence self-quenching . When IR-792 is encapsulated within a nanocarrier at a high concentration, the close proximity of the dye molecules leads to aggregation and significant quenching of their fluorescence signal.[4][5][6] Upon release from the nanocarrier, the dye molecules disperse, resulting in a "turn-on" fluorescent signal that can be correlated with the release of the co-encapsulated therapeutic agent.[4][7]

Physicochemical and Spectroscopic Properties of IR-792 Perchlorate

A summary of the key properties of IR-792 perchlorate is presented in the table below. Understanding these characteristics is crucial for designing and optimizing drug delivery systems.

Property	Value	Reference
Chemical Name	2-[2-[3-[(1,3-Dihydro-3,3-dimethyl-1-propyl-2H-indol-2-ylidene)ethylidene]-2-(phenylthio)-1-cyclohexen-1-yl]ethenyl]-3,3-dimethyl-1-propylindolium perchlorate	[1]
Molecular Formula	C₄₂H₄₉ClN₂O₄S	[1]
Molecular Weight	713.37 g/mol	[1]
Maximum Absorption (λmax)	~792 nm	[1][2]
Quantum Yield	Very low	[8]
Appearance	Dark green solid
Solubility	Soluble in organic solvents such as DMSO, DMF, and methanol.	[9]

Experimental Protocols

This section provides detailed protocols for the encapsulation of IR-792 perchlorate into common drug delivery systems and subsequent characterization and imaging.

Encapsulation of IR-792 Perchlorate in PLGA Nanoparticles

Poly(lactic-co-glycolic acid) (PLGA) nanoparticles are widely used biodegradable and biocompatible drug carriers.[10][11] The following protocol describes the encapsulation of IR-792 using a single emulsion-solvent evaporation method.

Materials:

• IR-792 perchlorate

• Poly(lactic-co-glycolic acid) (PLGA)

• Dichloromethane (DCM) or Ethyl Acetate

• Poly(vinyl alcohol) (PVA) solution (e.g., 2% w/v in deionized water)

• Deionized water

• Acetone

Protocol:

• Preparation of the Organic Phase:

  • Dissolve a specific amount of PLGA (e.g., 100 mg) in a suitable organic solvent (e.g., 5 mL of DCM).

  • Add a predetermined amount of IR-792 perchlorate (e.g., 1 mg) to the PLGA solution. Ensure complete dissolution. The drug to be delivered can also be co-dissolved in this phase if it is hydrophobic.

• Emulsification:

  • Add the organic phase dropwise to an aqueous solution of PVA (e.g., 20 mL of 2% PVA).

  • Emulsify the mixture using a high-speed homogenizer or a probe sonicator on an ice bath to form an oil-in-water (O/W) emulsion.

• Solvent Evaporation:

  • Stir the emulsion at room temperature for several hours (e.g., 4-6 hours) to allow for the evaporation of the organic solvent.

• Nanoparticle Collection and Washing:

  • Centrifuge the nanoparticle suspension at a high speed (e.g., 15,000 rpm) for 30 minutes at 4°C.

  • Discard the supernatant and wash the nanoparticle pellet by resuspending in deionized water and centrifuging again. Repeat this washing step at least three times to remove residual PVA and unencapsulated dye.

• Lyophilization and Storage:

  • Resuspend the final nanoparticle pellet in a small volume of deionized water containing a cryoprotectant (e.g., 5% trehalose).

  • Freeze-dry the suspension to obtain a powder, which can be stored at -20°C for long-term stability.

Encapsulation of IR-792 Perchlorate in Liposomes

Liposomes are vesicular structures composed of a lipid bilayer that can encapsulate both hydrophilic and hydrophobic compounds. The following protocol outlines the thin-film hydration method for encapsulating IR-792.

Materials:

• IR-792 perchlorate

• Phospholipids (e.g., DSPC, DSPE-PEG2000)

• Cholesterol

• Chloroform

• Phosphate-buffered saline (PBS), pH 7.4

Protocol:

• Lipid Film Formation:

  • Dissolve the lipids (e.g., DSPC and cholesterol in a desired molar ratio) and IR-792 perchlorate in chloroform in a round-bottom flask.

  • Remove the chloroform using a rotary evaporator under vacuum to form a thin, uniform lipid film on the inner surface of the flask.

• Hydration:

  • Hydrate the lipid film with PBS (pH 7.4) by rotating the flask at a temperature above the lipid phase transition temperature. This will form multilamellar vesicles (MLVs).

• Size Reduction:

  • To obtain small unilamellar vesicles (SUVs), sonicate the MLV suspension using a probe sonicator or extrude it through polycarbonate membranes with a defined pore size (e.g., 100 nm).

• Purification:

  • Remove unencapsulated IR-792 by size exclusion chromatography or dialysis against PBS.

• Storage:

  • Store the final liposomal suspension at 4°C.

Characterization of IR-792-Loaded Nanoparticles

3.3.1. Size, Polydispersity, and Zeta Potential:

• These parameters can be determined using Dynamic Light Scattering (DLS).

3.3.2. Encapsulation Efficiency and Drug Loading:

• Protocol:

  • Lyse a known amount of lyophilized IR-792-loaded nanoparticles in a suitable organic solvent (e.g., DMSO) to release the encapsulated dye.

  • Measure the absorbance of the solution using a UV-Vis spectrophotometer at the λmax of IR-792 (~792 nm).

  • Determine the concentration of IR-792 using a standard curve prepared with known concentrations of the free dye in the same solvent.

  • Calculate the encapsulation efficiency (EE%) and drug loading (DL%) using the following formulas:

    • EE% = (Mass of encapsulated IR-792 / Total mass of IR-792 used) x 100

    • DL% = (Mass of encapsulated IR-792 / Total mass of nanoparticles) x 100

Encapsulation Efficiency Data for Near-Infrared Dyes in PLGA Nanoparticles (Representative Examples):

NIR Dye	Nanoparticle Formulation	Encapsulation Efficiency (%)	Reference
ICG	PLGA	>98	[12]
Capecitabine (as a model drug)	PLGA	88.4	[13]
siRNA (as a model biologic)	PLGA	up to 70	[11]
Curcumin (as a model drug)	PLGA	65.8	[14]

Note: While specific data for IR-792 is limited, these values for other NIR dyes and drugs in PLGA nanoparticles provide a general expectation for high encapsulation efficiency.

In Vitro Drug and Dye Release Studies

Protocol:

• Disperse a known amount of IR-792-loaded nanoparticles in a release medium (e.g., PBS with 0.5% Tween 80 to maintain sink conditions).

• Place the suspension in a dialysis bag with a suitable molecular weight cut-off and incubate in the release medium at 37°C with gentle shaking.

• At predetermined time points, collect aliquots from the release medium and replace with fresh medium.

• Quantify the concentration of released IR-792 in the collected aliquots using UV-Vis spectrophotometry or fluorescence spectroscopy.

• Plot the cumulative percentage of released dye against time to obtain the release profile.

In Vivo Imaging of Drug Delivery in a Mouse Model

Protocol:

• Animal Model: Use tumor-bearing mice (e.g., subcutaneous xenografts).

• Administration: Administer the IR-792-loaded nanoparticle formulation intravenously (i.v.) via the tail vein. A typical dosage of the encapsulated dye might be in the range of 0.3-7 mg/kg, depending on the formulation and imaging system.

• Imaging:

  • At various time points post-injection (e.g., 1, 6, 12, 24, 48 hours), anesthetize the mice and perform whole-body NIR fluorescence imaging using an in vivo imaging system (IVIS) or a similar instrument.

  • Use an appropriate excitation filter (e.g., 745 nm) and emission filter (e.g., >800 nm).

  • Acquire images and quantify the fluorescence intensity in the tumor region and other organs of interest.

• Biodistribution: After the final imaging time point, euthanize the mice and excise the tumor and major organs for ex vivo imaging to confirm the biodistribution of the nanoparticles.

Visualizations

The following diagrams illustrate key concepts and workflows related to the use of IR-792 perchlorate in drug delivery monitoring.

Caption: Mechanism of "turn-on" fluorescence for monitoring drug release.

References

• 1. IR-792 perchlorate Dye content 99 207399-10-8 [sigmaaldrich.com]
• 2. SERS-Coded Gold Nanorods as a Multifunctional Platform for Densely Multiplexed Near-Infrared Imaging and Photothermal Heating - PMC [pmc.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. Active loading of cyanine 5.5 derivatives into liposomes for deep self-quenching and their applications in deep tissue imaging - Sensors & Diagnostics (RSC Publishing) [pubs.rsc.org]
• 5. Minimization of self-quenching fluorescence on dyes conjugated to biomolecules with multiple labeling sites via asymmetrically charged NIR fluorophores - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Active loading of cyanine 5.5 derivatives into liposomes for deep self-quenching and their applications in deep tissue imaging - Sensors & Diagnostics (RSC Publishing) DOI:10.1039/D3SD00325F [pubs.rsc.org]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. Biodegradable Nanoparticles-Loaded PLGA Microcapsule for the Enhanced Encapsulation Efficiency and Controlled Release of Hydrophilic Drug - PMC [pmc.ncbi.nlm.nih.gov]
• 11. kinampark.com [kinampark.com]
• 12. researchgate.net [researchgate.net]
• 13. Formulation and evaluation of PLGA nanoparticles loaded capecitabine for prostate cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]

Application Notes and Protocols for IR-792 Perchlorate in Advanced Microscopy

For Researchers, Scientists, and Drug Development Professionals

Introduction to IR-792 Perchlorate in Near-Infrared Imaging

IR-792 perchlorate is a near-infrared (NIR) cyanine dye that serves as a valuable tool in advanced microscopy and in vivo imaging. Its primary application is not as a direct histological stain but as a Raman reporter molecule in Surface-Enhanced Raman Scattering (SERS) imaging. SERS is a powerful technique that enhances the Raman signal of molecules adsorbed onto nanostructured metal surfaces, such as gold nanoparticles. By incorporating IR-792 perchlorate into these nanoparticles, researchers can achieve highly sensitive and specific detection of biological targets.

The use of NIR dyes like IR-792 is particularly advantageous for biological imaging due to reduced tissue autofluorescence and deeper tissue penetration compared to visible light fluorophores.[1] This results in a higher signal-to-noise ratio, enabling more sensitive detection. While some related NIR dyes, such as IR-786 perchlorate, are lipophilic cations that can localize to mitochondria and the endoplasmic reticulum, the predominant use of IR-792 perchlorate in the literature is as a component of SERS nanoparticles for targeted imaging.[2]

Principle of SERS Imaging with IR-792 Perchlorate

The fundamental principle behind the use of IR-792 perchlorate in SERS-based imaging involves its adsorption onto gold nanoparticles. When a laser excites the nanoparticles, the plasmon resonance of the gold amplifies the Raman signal of the adsorbed IR-792 perchlorate molecules. This enhanced signal provides a unique spectral signature that can be used for detection and imaging.

Caption: Principle of SERS using IR-792 perchlorate-coated gold nanoparticles.

Experimental Protocol: Synthesis of IR-792 Perchlorate-Based SERS Nanoparticles

This protocol describes a general method for the synthesis of SERS nanoparticles using IR-792 perchlorate as a Raman reporter, based on methodologies found in the literature.[3]

Materials:

• Gold (III) chloride (HAuCl4)

• Ascorbic acid

• Absolute ethanol

• Ammonium hydroxide (28% v/v)

• Tetraethyl orthosilicate (TEOS)

• IR-792 perchlorate

• N,N-dimethylformamide (DMF)

• (3-mercaptopropyl)trimethoxysilane (MPTMS)

Procedure:

• Gold Nanoparticle Synthesis:

  • Rapidly add 10 ml of 20 mM HAuCl4 to 1.0 L of ice-cold 40 mM ascorbic acid to synthesize gold nanostars.

  • Collect the synthesized gold nanoparticles by centrifugation and dialysis.

• Silica Coating and Dye Incorporation:

  • Add 360 µL of the dialyzed gold nanoparticle dispersion (2.0 nM) to 3.5 mL of absolute ethanol.

  • To this solution, add 53 µL of 28% (v/v) ammonium hydroxide, 106 µL of TEOS, and 7 µL of 25 mM IR-792 perchlorate in DMF.

  • Allow the reaction to proceed for 25 minutes.

• Washing and Surface Modification:

  • Wash the as-synthesized SERS nanoparticles with ethanol.

  • Redisperse the nanoparticles in 1.0 mL of ethanol containing 5% (v/v) MPTMS and heat at 70°C for 2 hours to create a sulfhydryl-modified surface for potential bioconjugation.

  • Collect the sulfhydryl-modified SERS nanoparticles by centrifugation and wash them first with ethanol and then with water.

Application Protocol: Ex Vivo Tissue Imaging

This protocol outlines a general procedure for using the synthesized IR-792 perchlorate SERS nanoparticles for ex vivo imaging of tissues from animal models.[3]

Materials:

• Synthesized IR-792 perchlorate SERS nanoparticles

• Phosphate-buffered saline (PBS)

• Animal model (e.g., mouse with tumor xenograft)

• 4% Paraformaldehyde (PFA)

• Raman spectrometer/microscope

Procedure:

• In Vivo Administration:

  • Administer the SERS nanoparticles to the animal model, typically via intravenous injection. A typical dose might involve a mixture of different SERS flavors if multiplexing is desired.[3]

• Tissue Harvesting and Fixation:

  • After a predetermined circulation time (e.g., 18-24 hours), euthanize the animal.[3]

  • Harvest the tissues of interest (e.g., brain, tumor).

  • Fix the harvested tissues in 4% PFA overnight at 4°C to prevent autolytic decomposition.[3]

• Raman Imaging:

  • Perform Raman imaging on the fixed tissues or on paraffin-embedded sections.

  • Use a Raman imaging software to acquire and analyze the spectral data. The unique spectrum of IR-792 can be used to identify the location of the nanoparticles within the tissue.[3]

References

• 1. biotium.com [biotium.com]
• 2. IR-786 perchlorate - Molecular Imaging and Contrast Agent Database (MICAD) - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 3. High Precision Imaging of Microscopic Spread of Glioblastoma with a Targeted Ultrasensitive SERRS Molecular Imaging Probe [thno.org]

Technical Notes & Optimization

Technical Support Center: Troubleshooting Low Fluorescence Intensity with IR-792 Perchlorate

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals experiencing low fluorescence intensity with the near-infrared (NIR) dye, IR-792 perchlorate.

Frequently Asked Questions (FAQs) & Troubleshooting Guide

Q1: I am observing a very weak or no fluorescent signal from my sample labeled with IR-792 perchlorate. What are the potential causes?

Low fluorescence intensity with IR-792 perchlorate can stem from several factors, ranging from the chemical environment of the dye to the experimental setup. The most common culprits include:

• Concentration-Dependent Effects: High concentrations can lead to aggregation-caused quenching (ACQ) or self-quenching, where dye molecules interact and dissipate energy non-radiatively.[1][2]

• Suboptimal Solvent Environment: The fluorescence quantum yield of cyanine dyes like IR-792 is highly dependent on the solvent.[3][4][5] A non-ideal solvent can significantly reduce fluorescence output.

• Photobleaching: Prolonged exposure to excitation light can cause irreversible damage to the fluorophore, leading to a loss of fluorescence.[6][7]

• Incorrect Instrumentation Settings: Mismatched excitation and emission filters, a misaligned light source, or incorrect objective lens selection can prevent efficient signal detection.[6][8]

• Presence of Quenching Agents: Certain molecules in your sample or buffer, such as phosphines (e.g., TCEP), can quench the fluorescence of cyanine dyes.[9][10]

• pH of the Medium: The fluorescence of some cyanine dyes can be sensitive to the pH of the surrounding environment.[11][12]

• Sample Autofluorescence: High background fluorescence from the sample itself can obscure the signal from your dye.[13]

Q2: How does the concentration of IR-792 perchlorate affect its fluorescence?

The concentration of IR-792 perchlorate is a critical parameter. While a higher concentration might seem like it would produce a stronger signal, the opposite is often true for cyanine dyes due to the following phenomena:

• Aggregation-Caused Quenching (ACQ): At high concentrations, hydrophobic cyanine dyes tend to aggregate in aqueous solutions. These aggregates, particularly H-aggregates, are often non-fluorescent or very weakly fluorescent.[2]

• Self-Quenching: Even at concentrations below the threshold for aggregation, dye molecules in close proximity can interact, leading to non-radiative energy transfer and a decrease in the overall fluorescence quantum yield.[1]

Recommendation: Perform a concentration titration experiment to determine the optimal concentration for your specific application, starting from a low concentration and gradually increasing it while monitoring the fluorescence intensity.

Q3: What is the optimal solvent for IR-792 perchlorate?

The ideal solvent depends on the specific experimental requirements. However, solvent polarity is a key factor influencing fluorescence. For many cyanine dyes, increasing solvent polarity can lead to a red-shift in the emission spectrum (a bathochromic shift).[3][4] Studies have shown that the fluorescence of IR-792 is heavily influenced by the solvent environment, with very low quantum yields observed in some cases.[5]

Experimental Protocol: Solvent Polarity Test

• Preparation: Prepare stock solutions of IR-792 perchlorate in a range of solvents with varying polarities (e.g., Dichloromethane, DMSO, Ethanol, PBS).

• Dilution: Dilute the stock solutions to the same final concentration in each solvent.

• Measurement: Using a fluorometer, measure the fluorescence emission spectrum and intensity for each sample, ensuring the same excitation wavelength (near 792 nm) and instrument settings are used for all measurements.

• Analysis: Compare the fluorescence intensities and spectral shifts to determine the optimal solvent for your application.

Parameter	Dichloromethane (DCM)	Dimethyl Sulfoxide (DMSO)	Ethanol	Phosphate-Buffered Saline (PBS)
Polarity	Low	High	High (Protic)	High (Aqueous)
Expected Fluorescence	Potentially higher	May be lower due to quenching	Variable	Prone to aggregation and quenching
Quantum Yield (KeJuR example)	2.3%[14]	-	-	0.032%[14]

This table provides a general guideline. The quantum yield of a similar dye, IR-786 perchlorate, has been reported as 3.3%.[15]

Q4: My signal is strong initially but fades quickly during imaging. What is happening and how can I prevent it?

This phenomenon is known as photobleaching , the irreversible photochemical destruction of a fluorophore upon exposure to light.[7] Near-infrared dyes are generally more photostable than their visible-light counterparts, but they are not immune to this effect.

Strategies to Minimize Photobleaching:

• Use Antifade Reagents: Mount your sample in a commercially available antifade mounting medium.[6]

• Minimize Exposure: Limit the sample's exposure to the excitation light. Use neutral density filters to reduce the intensity of the excitation light and open the shutter only when acquiring images.[8]

• Optimize Imaging Settings: Use a high numerical aperture (NA) objective to collect more light, and a sensitive detector to reduce the required exposure time.[8]

• Near-Infrared Co-illumination: Some studies have shown that co-illumination with near-infrared light can reduce the photobleaching of fluorescent proteins.[16]

Q5: Could the pH of my sample buffer be affecting the fluorescence of IR-792 perchlorate?

Yes, the fluorescence of some cyanine-based dyes can be pH-sensitive.[11][12] The protonation state of the dye molecule can alter its electronic structure and, consequently, its fluorescence properties. While specific data for IR-792 perchlorate's pH sensitivity is not extensively published, it is a factor to consider, especially if your experimental conditions involve significant pH changes.

Experimental Protocol: pH Sensitivity Analysis

• Buffer Preparation: Prepare a series of buffers with a range of pH values (e.g., from pH 4 to pH 10).

• Sample Preparation: Add IR-792 perchlorate to each buffer at a constant final concentration.

• Fluorescence Measurement: Measure the fluorescence intensity of each sample using a fluorometer with consistent settings.

• Data Analysis: Plot the fluorescence intensity as a function of pH to determine if there is a pH-dependent effect.

Troubleshooting Workflow

The following diagram illustrates a logical workflow for troubleshooting low fluorescence intensity with IR-792 perchlorate.

Caption: A step-by-step workflow for diagnosing and resolving low fluorescence signals with IR-792 perchlorate.

Key Experimental Protocols

Protocol 1: Determination of Relative Fluorescence Quantum Yield

The fluorescence quantum yield (Φ) is a measure of the efficiency of the fluorescence process. It can be determined relative to a standard of known quantum yield.[17][18]

• Standard Selection: Choose a fluorescent standard with a known quantum yield that absorbs and emits in a similar spectral region to IR-792 perchlorate (e.g., another well-characterized NIR dye).

• Absorbance Measurement: Prepare dilute solutions of both the standard and the IR-792 perchlorate sample in the same solvent. Measure the absorbance of each solution at the excitation wavelength, ensuring the absorbance is below 0.1 to avoid inner filter effects.

• Fluorescence Measurement: Record the fluorescence emission spectra of both the standard and the sample, using the same excitation wavelength and instrument settings.

• Data Integration: Integrate the area under the emission curves for both the standard and the sample.

• Calculation: Calculate the quantum yield of the sample (Φ_sample) using the following equation:

  Φ_sample = Φ_std * (I_sample / I_std) * (A_std / A_sample) * (n_sample / n_std)^2

  Where:

  • Φ_std is the quantum yield of the standard.

  • I is the integrated fluorescence intensity.

  • A is the absorbance at the excitation wavelength.

  • n is the refractive index of the solvent.

Caption: Experimental workflow for determining the relative fluorescence quantum yield.

References

• 1. Minimization of self-quenching fluorescence on dyes conjugated to biomolecules with multiple labeling sites via asymmetrically charged NIR fluorophores - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Solvent Effects on Fluorescence Emission [evidentscientific.com]
• 5. researchgate.net [researchgate.net]
• 6. biotium.com [biotium.com]
• 7. Comparison of the Photobleaching and Photostability Traits of Alexa Fluor 568- and Fluorescein Isothiocyanate- conjugated Antibody - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Optimization and Troubleshooting [evidentscientific.com]
• 9. Phosphine-Quenching of Cyanine Dyes as a Versatile Tool for Fluorescence Microscopy - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. Highly Photostable Near-Infrared Fluorescent pH Indicators and Sensors Based on BF2-Chelated Tetraarylazadipyrromethene Dyes - PMC [pmc.ncbi.nlm.nih.gov]
• 12. pH-Modulated activation of a pendant amine leading to rapid electrocatalytic H2 production by a molecular copper complex in acidic water - Inorganic Chemistry Frontiers (RSC Publishing) [pubs.rsc.org]
• 13. Minimizing near-infrared autofluorescence in preclinical imaging with diet and wavelength selection - PMC [pmc.ncbi.nlm.nih.gov]
• 14. chemrxiv.org [chemrxiv.org]
• 15. IR-786 perchlorate - Molecular Imaging and Contrast Agent Database (MICAD) - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 16. Near-infrared co-illumination of fluorescent proteins reduces photobleaching and phototoxicity - PMC [pmc.ncbi.nlm.nih.gov]
• 17. pstorage-acs-6854636.s3.amazonaws.com [pstorage-acs-6854636.s3.amazonaws.com]
• 18. Experimental Determination of the Fluorescence Quantum Yield of Semiconductor Nanocrystals - PMC [pmc.ncbi.nlm.nih.gov]

Reducing background autofluorescence in IR-792 perchlorate imaging

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals minimize background autofluorescence in near-infrared (NIR) imaging experiments using IR-792 perchlorate.

Frequently Asked Questions (FAQs)

Q1: What are the primary sources of background autofluorescence in my IR-792 perchlorate in vivo imaging experiments?

A1: The most significant contributor to background autofluorescence in the near-infrared (NIR) range during in vivo animal imaging is chlorophyll from standard rodent chow.[1][2] This is particularly prominent in the gastrointestinal tract.[1][2][3] Skin can also be a source of autofluorescence.[1][3] Other endogenous fluorophores like collagen and elastin contribute to autofluorescence, but their impact is more pronounced at shorter excitation wavelengths.[4]

Q2: I am observing high background signal in my images. What are the first troubleshooting steps?

A2: High background can obscure your target signal and reduce sensitivity. Here is a step-by-step troubleshooting workflow:

Caption: Troubleshooting workflow for high background autofluorescence.

Q3: How significantly can diet impact background autofluorescence?

A3: Switching from standard rodent chow to a purified, alfalfa-free diet can reduce background autofluorescence by more than two orders of magnitude.[1] This is one of the most effective methods for improving the signal-to-background ratio (SBR) in NIR imaging.[3][5]

Q4: What are the optimal excitation and emission wavelengths to minimize autofluorescence for a dye like IR-792 perchlorate?

A4: While IR-792 perchlorate has an absorption maximum around 792 nm, using excitation wavelengths longer than 760 nm (e.g., 808 nm) can significantly reduce background autofluorescence compared to excitation in the red spectrum (e.g., 670 nm).[1][3] For emission, detecting in the NIR-II window (1000-1700 nm) is highly effective at minimizing autofluorescence.[3][5][6]

Troubleshooting Guides

Issue 1: High Autofluorescence from the Gastrointestinal (GI) Tract

• Cause: The primary cause is chlorophyll present in standard rodent diets.[1][2]

• Solution:

  • Dietary Modification: Switch the animals to a purified, alfalfa-free diet for a minimum of four weeks prior to imaging.[2] This will significantly reduce the autofluorescence signal originating from the gut.[1][3][5]

  • Wavelength Selection: If dietary change is not feasible, utilize an excitation wavelength of 760 nm or longer and/or collect emission in the NIR-II window (>1000 nm).[1][3][5]

Issue 2: Poor Signal-to-Background Ratio (SBR) Despite Using an NIR Probe

• Cause: Even in the NIR-I window (700-900 nm), residual tissue autofluorescence can interfere with the signal from your probe, leading to a low SBR.[1]

• Solutions:

  • Optimize Imaging Parameters: A systematic approach to selecting imaging parameters can improve SBR. The following decision tree can guide your choices:

  Caption: Decision tree for optimizing imaging parameters to maximize SBR.

  • Post-Acquisition Correction: If hardware limitations prevent optimal wavelength selection, consider computational methods. Spectral unmixing can help differentiate the emission spectrum of IR-792 perchlorate from the broader autofluorescence spectrum.[6]

Issue 3: Non-Specific Staining or High Background in In Vitro Assays

• Cause: In cell culture or tissue sections, autofluorescence can arise from endogenous molecules like NAD(P)H, flavins, collagen, and elastin.[4] Additionally, improper antibody concentrations or insufficient washing can contribute to high background.[7]

• Solutions:

  • Include Controls: Always include an unstained sample to assess the baseline autofluorescence.[7]

  • Optimize Staining Protocol: If using antibody conjugates of IR-792, titrate the antibody concentration to find the optimal balance between signal and background.[7] Increase the number and duration of wash steps to remove unbound conjugate.[7]

  • Consider Activatable Probes: For targeted imaging, the use of "activatable" or "quenched" probes can dramatically improve SBR. These probes are designed to have low fluorescence until they bind to their target and are internalized by cells, at which point their fluorescence is "switched on".[8]

  Caption: Conceptual workflow of an activatable NIR probe.

Data Summary

The following table summarizes the impact of diet and imaging wavelengths on background autofluorescence and signal-to-background ratio (SBR), based on findings from preclinical studies.

Experimental Condition	Excitation Wavelength	Emission Window	Relative Background Autofluorescence	SBR Improvement	Reference
Standard Chow	670 nm	NIR-I (<975 nm)	High	Baseline	[1][3]
Standard Chow	760 nm or 808 nm	NIR-I (<975 nm)	Reduced >100x	Significant	[3]
Standard Chow	670 nm	NIR-II (>1000 nm)	Reduced >100x	Significant	[3]
Purified Diet	670 nm	NIR-I (<975 nm)	Reduced >100x	Significant	[3]
Purified Diet	760 nm or 808 nm	NIR-II (>1000 nm)	Maximally Reduced	Optimal	[3][5]

Experimental Protocols

Protocol: In Vivo Autofluorescence Reduction

• Animal Acclimatization and Diet:

  • House animals in a controlled environment with standard diurnal lighting.

  • For the experimental group, provide a purified, alfalfa-free diet for at least four weeks prior to imaging. The control group should remain on a standard chlorophyll-containing chow.

  • Provide water ad libitum for both groups.

• Probe Administration:

  • Prepare IR-792 perchlorate or its conjugate at the desired concentration in a sterile vehicle (e.g., PBS).

  • Administer the probe to the animals via the desired route (e.g., tail vein injection).

• Imaging Procedure:

  • Anesthetize the animal using a suitable anesthetic (e.g., isoflurane).

  • Place the animal in a preclinical NIR imaging system.

  • Excitation: Use a laser excitation source at a wavelength of 760 nm or 808 nm.

  • Emission:

    • For NIR-I imaging, use a long-pass filter that collects light below 975 nm.

    • For optimal background reduction, use a long-pass filter for the NIR-II window (e.g., >1000 nm or >1250 nm).

  • Acquire images at various time points post-injection as dictated by the experimental design.

• Image Analysis:

  • Define regions of interest (ROIs) over the target tissue and a background area.

  • Calculate the signal-to-background ratio (SBR) by dividing the mean fluorescence intensity of the target ROI by the mean fluorescence intensity of the background ROI.

  • Compare the SBR between the group fed the purified diet and the control group.

References

• 1. Minimizing near-infrared autofluorescence in preclinical imaging with diet and wavelength selection - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Minimizing near-infrared autofluorescence in preclinical imaging with diet and wavelength selection - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. A Biological Breakdown of Autofluorescence: Why Your Samples Naturally Glow | Olympus LS [evidentscientific.com]
• 5. researchgate.net [researchgate.net]
• 6. Minimizing near-infrared autofluorescence in preclinical imaging with diet and wavelength selection [spiedigitallibrary.org]
• 7. biotium.com [biotium.com]
• 8. In vivo Molecular Imaging of Cancer with a Quenching Near Infrared Fluorescent Probe Using Conjugates of Monoclonal Antibodies and Indocyanine Green - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: IR-792 Perchlorate Photobleaching Prevention

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to address the photobleaching of IR-792 perchlorate during experiments.

FAQs and Troubleshooting Guide

Q1: My IR-792 perchlorate signal is fading rapidly during fluorescence microscopy. What is causing this?

A1: Rapid signal loss, or photobleaching, of IR-792 perchlorate is primarily caused by two interconnected processes initiated by light excitation:

• Intersystem Crossing and Triplet State Formation: Upon excitation, the IR-792 molecule can transition from its excited singlet state to a long-lived, highly reactive triplet state. This triplet state is prone to chemical reactions that lead to the irreversible destruction of the fluorophore.

• Formation of Reactive Oxygen Species (ROS): The excited triplet state of IR-792 can transfer its energy to molecular oxygen, generating highly reactive singlet oxygen and other ROS. These ROS can then attack and degrade the IR-792 molecule, causing it to lose its fluorescence.

Q2: How can I prevent or reduce the photobleaching of my IR-792 perchlorate?

A2: Several techniques can be employed to mitigate the photobleaching of IR-792 perchlorate. These can be broadly categorized as:

• Use of Chemical Antifade Agents: Incorporating antioxidants or triplet state quenchers into your experimental medium.

• Environmental Control: Modifying the chemical environment to reduce the presence of oxygen.

• Protective Encapsulation: Encapsulating the IR-792 dye within nanoparticles to shield it from the environment.

The following sections provide more detailed information and protocols for these methods.

Q3: I am performing live-cell imaging. Are there any biocompatible methods to prevent photobleaching?

A3: Yes, for live-cell imaging, it is crucial to use photostabilizing agents that are non-toxic. Ascorbic acid (Vitamin C) is a commonly used and effective antioxidant for live-cell imaging. Studies have shown that submillimolar concentrations of ascorbic acid can significantly reduce phototoxicity and photobleaching during fluorescence microscopy without harming the cells.[1][2][3] Another option is the use of Trolox , a water-soluble analog of Vitamin E, which also functions as an efficient antioxidant.

For more persistent photostability, encapsulation of IR-792 in biocompatible nanoparticles, such as those made from human serum albumin (HSA) or PLGA, is a powerful strategy.[4][5][6][7][8][9]

Q4: Can I combine different photobleaching prevention techniques?

A4: Absolutely. Combining techniques can often provide synergistic effects. For example, you could use an antioxidant like ascorbic acid in your imaging buffer while also working to minimize the oxygen content. Similarly, using a triplet state quencher in conjunction with an antioxidant can address both the triplet state and ROS-mediated degradation pathways.

Quantitative Data Summary

The following table summarizes the quantitative data found in the literature regarding the effectiveness of various photobleaching prevention techniques for cyanine dyes. It is important to note that direct comparative data for IR-792 perchlorate is limited, and the effectiveness of these agents may need to be empirically determined and optimized for your specific experimental conditions.

Photostabilizing Agent/Technique	Target Dye(s)	Concentration/Condition	Observed Effect	Reference(s)
Ascorbic Acid	General (for live cells)	500 µM	Significantly reduced phototoxicity-induced mitotic defects.	[2][3]
Cyanine Dyes (general)	0.1% w/v	Provided robust radioprotection against radiation-induced bleaching.	[10]
Cyclooctatetraene (COT)	IR806 (a NIR dye)	Not specified	Extended the half-life of the dye by 4.7 times.	[11]
PLGA Nanoparticle Encapsulation	IR-792 Perchlorate	N/A	Successfully encapsulated.	[4]
Sunscreen Agent	N/A	Reduced photodegradation from 52.3% (free) to 35.3% (encapsulated).	[12]
Human Serum Albumin (HSA) Encapsulation	IR-780 (similar to IR-792)	N/A	Dramatically improved photostability.	[8]
IR-780	N/A	Increased solubility by 1000-fold and decreased toxicity.	[6][9]

Experimental Protocols

Here are detailed methodologies for key experiments to prevent IR-792 perchlorate photobleaching.

Protocol 1: Use of Ascorbic Acid for Live-Cell Imaging

This protocol is designed to reduce photobleaching of IR-792 perchlorate during live-cell imaging experiments.

Materials:

• Ascorbic acid (cell culture grade)

• Your standard live-cell imaging medium

• Cells stained with IR-792 perchlorate

Procedure:

• Prepare a fresh stock solution of ascorbic acid (e.g., 100 mM in sterile water or PBS).

• Immediately before imaging, dilute the ascorbic acid stock solution into your pre-warmed imaging medium to a final concentration of 500 µM.[2][3]

• Replace the culture medium of your IR-792 stained cells with the imaging medium containing ascorbic acid.

• Proceed with your fluorescence imaging experiment.

Troubleshooting:

• Cell Viability Issues: While 500 µM is generally considered safe, if you observe cytotoxicity, you can test a lower concentration range (e.g., 100-250 µM). A dose-dependent effect has been observed, so some protection may still be evident at lower concentrations.[2]

• Inadequate Photoprotection: If photobleaching is still significant, consider increasing the ascorbic acid concentration up to 1 mM, but be sure to perform control experiments to check for any adverse effects on your cells.

Protocol 2: Encapsulation of IR-792 in PLGA Nanoparticles

This protocol describes a general method for encapsulating hydrophobic dyes like IR-792 into PLGA nanoparticles to enhance their photostability. This method may require optimization for your specific application.

Materials:

• IR-792 perchlorate

• Poly(D,L-lactide-co-glycolide) (PLGA)

• Acetone

• Poly(vinyl alcohol) (PVA) solution (e.g., 2% w/v in water)

• Deionized water

• Magnetic stirrer

• Rotary evaporator

• Centrifuge

Procedure:

• Organic Phase Preparation: Dissolve a specific amount of IR-792 perchlorate and PLGA in acetone.

• Emulsification: Add the organic phase dropwise to the aqueous PVA solution while stirring vigorously on a magnetic stirrer. Continue stirring for several hours to allow for the formation of an oil-in-water emulsion.

• Solvent Evaporation: Remove the acetone using a rotary evaporator at reduced pressure.

• Nanoparticle Collection: Collect the formed nanoparticles by centrifugation.

• Washing: Wash the nanoparticle pellet several times with deionized water to remove excess PVA and unencapsulated dye.

• Resuspension/Lyophilization: Resuspend the final nanoparticle pellet in an appropriate buffer for your experiments or lyophilize for long-term storage.

Troubleshooting:

• Low Encapsulation Efficiency: Adjust the initial concentrations of IR-792 and PLGA. The ratio of the organic to the aqueous phase can also be optimized.

• Large Particle Size: Increase the stirring speed during emulsification or adjust the PVA concentration.

Protocol 3: Encapsulation of IR-792 in Human Serum Albumin (HSA) Nanoparticles

This protocol outlines a self-assembly method for encapsulating IR-780, a dye structurally similar to IR-792, within HSA nanoparticles. This method is known to improve both photostability and biocompatibility.[6][9]

Materials:

• IR-792 perchlorate (or IR-780 as a starting point for optimization)

• Human Serum Albumin (HSA)

• Phosphate Buffered Saline (PBS)

• Ethanol

• Dialysis membrane

Procedure:

• Dissolve HSA in PBS to a desired concentration (e.g., 10 mg/mL).

• Dissolve IR-792 in ethanol to create a stock solution.

• Slowly add the IR-792 stock solution to the HSA solution while gently stirring.

• Allow the mixture to incubate with stirring for a specified time (e.g., 1-2 hours) at room temperature to allow for self-assembly.

• Dialyze the mixture against PBS using a dialysis membrane with an appropriate molecular weight cutoff (e.g., 10 kDa) to remove free dye and ethanol.

• The resulting solution contains the IR-792-loaded HSA nanoparticles.

Troubleshooting:

• Aggregation: Optimize the ratio of IR-792 to HSA. Excessive dye concentration can lead to aggregation.

• Low Loading: Increase the initial concentration of IR-792 or adjust the incubation time.

Visualizations

Signaling Pathways and Experimental Workflows

Caption: The primary photobleaching pathways for IR-792 perchlorate.

Caption: Overview of strategies to prevent IR-792 photobleaching.

Caption: A troubleshooting workflow for addressing IR-792 photobleaching.

References

• 1. An antioxidant screen identifies ascorbic acid for prevention of light-induced mitotic prolongation in live cell imaging - PMC [pmc.ncbi.nlm.nih.gov]
• 2. biorxiv.org [biorxiv.org]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. Hybrid human serum albumin nanoparticles co-encapsulating near infrared ionic dye and chemotherapeutic drug for theranostics - American Chemical Society [acs.digitellinc.com]
• 6. Hydrophobic IR780 encapsulated in biodegradable human serum albumin nanoparticles for photothermal and photodynamic therapy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Albumin Encapsulation of Cyanine Dye for High-Performance NIR-II Imaging-Guided Photodynamic Therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Super-stable cyanine@albumin fluorophore for enhanced NIR-II bioimaging - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. Preventing Radiobleaching of Cyanine Fluorophores Enhances Stability of Nuclear/NIRF Multimodality Imaging Agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Stabilizing Dye-Sensitized Upconversion Hybrids by Cyclooctatetraene - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Effect of nanoparticle encapsulation on the photostability of the sunscreen agent, 2-ethylhexyl-p-methoxycinnamate - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Optimizing IR-792 Perchlorate for In Vivo Studies

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in optimizing the injection dose of IR-792 perchlorate for in vivo studies.

Frequently Asked Questions (FAQs)

Q1: What is IR-792 perchlorate and what are its primary applications in in vivo research?

IR-792 perchlorate is a near-infrared (NIR) cyanine dye with a maximum absorption wavelength of approximately 792 nm.[1] Its properties make it suitable for various in vivo applications that require deep tissue penetration of light, including:

• Preclinical Imaging: Used as a contrast agent in modalities like fluorescence imaging and Surface-Enhanced Raman Spectroscopy (SERS).[1]

• Photothermal Therapy (PTT): It can act as a photothermal sensitizer, converting NIR light into heat to ablate tumors.[1]

• Targeted Nanomaterials: IR-792 perchlorate is often incorporated into nanoparticles to enhance stability and for targeted delivery to specific tissues or cells.[1][2]

Q2: What is a recommended starting dose for IR-792 perchlorate in mice?

The optimal dose of IR-792 perchlorate can vary significantly depending on the formulation (free dye vs. nanoparticle-conjugated), the imaging modality, and the research objective. For nanoparticle-based applications, doses can be in the femtomolar to nanomolar range. For instance, one study used an intravenous injection of 75 μL of 3.5 nM of IR-792-conjugated nanoparticles in mice.[2] Another study involved a direct intratumoral injection of 10 µL containing 20 fmol of IR-792-coded nanorods.[3]

For free dye applications, it is crucial to perform a dose-escalation study to determine the optimal balance between signal intensity and potential toxicity. A recommended starting point would be in the low micromolar range, administered intravenously.

Q3: How should I prepare IR-792 perchlorate for injection?

IR-792 perchlorate has high solubility in various organic solvents like Dimethyl sulfoxide (DMSO).[1] A common procedure is to first dissolve the dye in a minimal amount of DMSO and then dilute it to the final desired concentration with a biocompatible buffer such as phosphate-buffered saline (PBS). It is critical to ensure the final concentration of the organic solvent is low (typically <5% v/v) to avoid toxicity in the animal model.

Q4: How can I enhance the stability and reduce photobleaching of IR-792 perchlorate?

Photostability is a critical parameter for fluorescent dyes. While IR-792 is noted for its photostability, it can undergo photobleaching with prolonged exposure to NIR light.[1] Strategies to enhance photostability include:

• Encapsulation: Incorporating the dye into nanocarriers can provide a protective shell.[1]

• Pulsed Illumination: Using pulsed laser light can minimize thermal degradation by allowing for cooling intervals between exposures.[1]

• Use of Antioxidants: In some formulations, antioxidants can be included to reduce damage from oxygen radicals.

Troubleshooting Guide

Problem	Potential Cause(s)	Recommended Solution(s)
Low Signal-to-Noise Ratio (SNR)	- Suboptimal dose of the dye.- Insufficient tissue penetration of light.- High background autofluorescence.	- Perform a dose-escalation study to find the optimal concentration.- Ensure the use of appropriate filters and a NIR-optimized imaging system.- Utilize the NIR-I (700-900 nm) or NIR-II (1000-1700 nm) window to minimize autofluorescence.[1]
Dye Aggregation	- Poor solubility of the dye in the final injection buffer.- High concentration of the dye.	- Ensure the dye is fully dissolved in an organic solvent before diluting in an aqueous buffer.- Consider using a surfactant or encapsulating the dye in nanoparticles to improve stability.
Rapid Signal Decay (Photobleaching)	- Prolonged exposure to high-intensity laser light.	- Reduce the laser power or exposure time.- Use pulsed illumination to allow the dye to recover.[1]- Incorporate the dye into a protective nanocarrier.[1]
Non-specific Signal/Uptake	- The free dye may accumulate in organs of the reticuloendothelial system (e.g., liver, spleen).- High dose leading to saturation of target sites.	- Conjugate the dye to a targeting ligand (e.g., antibody, peptide) to improve specificity.- Optimize the dose to ensure it is within the therapeutic/imaging window without causing excessive non-specific accumulation.
Toxicity in Animal Model	- High concentration of the organic solvent used for dissolution.- Inherent toxicity of the dye at high concentrations.- Perchlorate anion contamination.	- Keep the final concentration of solvents like DMSO below 5% (v/v).- Conduct a toxicity study to determine the maximum tolerated dose.- Follow proper waste management procedures for laboratory waste containing perchlorate.[1]

Quantitative Data from In Vivo Studies

Parameter	Value	Animal Model	Application	Injection Route	Source
Nanoparticle Concentration	3.5 nM	Glioblastoma-bearing mice	SERRS Imaging	Intravenous	[2]
Injection Volume	75 µL	Glioblastoma-bearing mice	SERRS Imaging	Intravenous	[2]
Nanorod Dose	20 fmol	Athymic mice with human tumors	SERS Imaging & PTT	Intratumoral	[3]
Injection Volume	10 µL	Athymic mice with human tumors	SERS Imaging & PTT	Intratumoral	[3]
Nanorod Dose	2 fmol	Athymic mice	SERS Imaging	Subcutaneous	[3]

Note: The data above are primarily for IR-792 perchlorate incorporated into nanoparticle platforms, which can significantly influence the required dose compared to the free dye.

Experimental Protocols

Protocol 1: Preparation of IR-792 Perchlorate Stock Solution

• Weighing: Accurately weigh out the desired amount of IR-792 perchlorate powder in a microfuge tube.

• Dissolution: Add a sufficient volume of sterile, anhydrous DMSO to achieve a high-concentration stock solution (e.g., 1-10 mM).

• Solubilization: Vortex the solution thoroughly and gently warm if necessary to ensure the dye is completely dissolved.

• Storage: Store the stock solution protected from light at -20°C.

Protocol 2: Preparation of Injection Solution and Administration

• Thawing: Thaw the stock solution at room temperature, protected from light.

• Dilution: Based on the desired final injection concentration and volume, dilute the stock solution with sterile PBS (pH 7.4). For example, to achieve a 10 µM solution in 100 µL with a final DMSO concentration of 1%, you would mix 1 µL of a 1 mM stock solution with 99 µL of PBS.

• Final Mixing: Gently vortex the final solution to ensure homogeneity.

• Administration: Administer the solution to the animal via the desired route (e.g., intravenous tail vein injection). The injection volume should be appropriate for the size of the animal (e.g., 100-200 µL for a mouse).

• Imaging: Proceed with the in vivo imaging at predetermined time points post-injection to assess biodistribution and signal intensity.

Visualizations

Caption: Workflow for optimizing IR-792 perchlorate injection dose.

References

• 1. IR-792 perchlorate | Benchchem [benchchem.com]
• 2. High Precision Imaging of Microscopic Spread of Glioblastoma with a Targeted Ultrasensitive SERRS Molecular Imaging Probe [thno.org]
• 3. SERS-Coded Gold Nanorods as a Multifunctional Platform for Densely Multiplexed Near-Infrared Imaging and Photothermal Heating - PMC [pmc.ncbi.nlm.nih.gov]

IR-792 perchlorate aggregation issues and solutions

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with IR-792 perchlorate. The information addresses common challenges, with a focus on aggregation issues and effective solutions.

Frequently Asked Questions (FAQs)

Q1: What is IR-792 perchlorate and what are its primary applications?

A1: IR-792 perchlorate is a near-infrared (NIR) cyanine dye with a maximum absorption wavelength of approximately 792 nm.[1][2] Its strong absorbance in the NIR-I window (700-900 nm), a range where biological tissues have low light scattering and absorption, makes it highly valuable for in vivo imaging and therapeutic applications.[1] Common applications include photothermal therapy, SERS (Surface-Enhanced Raman Scattering) imaging, and as a photosensitizer for triggered drug release.[1]

Q2: What causes IR-792 perchlorate to aggregate?

A2: Like many cyanine dyes, IR-792 perchlorate has a planar aromatic structure that promotes intermolecular π-π stacking, especially in aqueous solutions where its solubility is limited. This tendency to self-assemble into aggregates is a primary cause of precipitation and loss of desired photophysical properties. The aggregation is influenced by factors such as concentration, solvent polarity, and the presence of salts.

Q3: How does aggregation affect the performance of IR-792 perchlorate in experiments?

A3: Aggregation can significantly impair the functionality of IR-792 perchlorate. The formation of aggregates can lead to:

• Fluorescence Quenching: A decrease in fluorescence quantum yield, leading to weaker signals in imaging applications.

• Reduced Photothermal Efficiency: Lowered efficiency in converting light to heat, which is critical for photothermal therapy.

• Spectral Changes: A shift in the absorbance spectrum, often characterized by the appearance of a new shoulder at a shorter wavelength (a "blue shift") corresponding to H-aggregates.[3]

• Precipitation: The dye falling out of solution, making it unusable for experiments and potentially causing issues in delivery systems.

Troubleshooting Guide: Aggregation and Solubility Issues

Problem 1: My IR-792 perchlorate powder is difficult to dissolve.

• Cause: IR-792 perchlorate has poor solubility in aqueous buffers and limited solubility in some organic solvents.

• Solution:

  • Select an appropriate solvent. IR-792 perchlorate shows high solubility in dimethyl sulfoxide (DMSO) and N,N-dimethylformamide (DMF).[1][4] For many biological applications, a concentrated stock solution is first prepared in one of these solvents.

  • Use sonication. A bath sonicator can help to break up small clumps of powder and accelerate the dissolution process.

  • Gentle warming. If compatible with the solvent and experimental conditions, gentle warming can increase the rate of dissolution.

Problem 2: My IR-792 perchlorate solution is cloudy or has visible precipitates after dilution in an aqueous buffer.

• Cause: This is a classic sign of aggregation and precipitation upon introduction to a poor solvent (the aqueous buffer). The concentration of IR-792 perchlorate has likely exceeded its solubility limit in the final buffer composition.

• Solution:

  • Decrease the final concentration. The most straightforward solution is to work with a lower final concentration of the dye in your aqueous medium.

  • Maintain a small percentage of organic solvent. When diluting the stock solution, ensure the final solution contains a small percentage (e.g., 0.5-1%) of the initial organic solvent (like DMSO) to help maintain solubility. However, always check for solvent compatibility with your specific assay or cell type.

  • Utilize a formulation strategy. For applications requiring higher concentrations in aqueous media, encapsulation methods are necessary. Refer to the "Solutions for Preventing Aggregation" section below.

Problem 3: The absorbance spectrum of my IR-792 solution has changed, showing a shoulder peak at a shorter wavelength.

• Cause: This spectral change is a strong indicator of H-aggregate formation. The main absorption peak corresponds to the monomeric form of the dye, while the shoulder peak is characteristic of aggregated dye molecules.[3]

• Solution:

  • Dilute the solution. Diluting the sample with a good solvent (e.g., DMSO) should cause the shoulder peak to decrease and the main monomer peak to increase, confirming that aggregation was the issue.

  • Implement anti-aggregation strategies. If the working concentration cannot be lowered, you must use a formulation approach to prevent aggregation.

Solutions for Preventing Aggregation

For many in vivo and in vitro applications, preventing the aggregation of IR-792 perchlorate in aqueous environments is critical. The following are established methods to achieve this.

Solution 1: Formulation with Pluronic F-127

Pluronic F-127 is a triblock copolymer that forms micelles in aqueous solutions and can encapsulate hydrophobic molecules like IR-792, preventing aggregation and improving stability.[5][6]

Key Experimental Protocol: Micelle Encapsulation via Thin-Film Hydration

This protocol is adapted from methods used for similar hydrophobic molecules.[6]

• Preparation of the Organic Phase:

  • Dissolve a specific amount of IR-792 perchlorate and a larger, optimized amount of Pluronic F-127 (e.g., a 1:140 dye-to-polymer weight ratio) in a suitable organic solvent such as chloroform or methanol in a round-bottom flask.[6]

• Creation of the Thin Film:

  • Remove the organic solvent using a rotary evaporator under vacuum. This will leave a thin, uniform film of the dye and polymer on the inner surface of the flask.

• Hydration:

  • Hydrate the film by adding an aqueous buffer (e.g., PBS, pH 7.4) to the flask.

  • Agitate the flask (e.g., by gentle rotation or vortexing) at a temperature above the critical micellization temperature of Pluronic F-127 to allow for the self-assembly of micelles and encapsulation of the dye.

• Purification (Optional):

  • To remove any unencapsulated dye, the solution can be filtered through a syringe filter (e.g., 0.22 µm) or purified using dialysis.

Solution 2: Liposomal Encapsulation

Liposomes are vesicles composed of a lipid bilayer that can encapsulate hydrophobic drugs and dyes within the bilayer, effectively shielding them from the aqueous environment.

Key Experimental Protocol: Liposome Formulation via Thin-Film Hydration

This protocol is a standard method for preparing liposomes.[7][8][9]

• Preparation of the Lipid/Dye Mixture:

  • In a round-bottom flask, dissolve the desired lipids (e.g., DSPC, cholesterol, and DSPE-PEG2000 in a specific molar ratio) and IR-792 perchlorate in an organic solvent like chloroform.

• Creation of the Thin Film:

  • Use a rotary evaporator to remove the organic solvent, resulting in a dry, thin lipid-dye film on the flask's interior.

• Hydration of the Film:

  • Add an aqueous buffer (e.g., PBS) to the flask.

  • Agitate the solution at a temperature above the phase transition temperature of the lipids. This process allows the lipid film to peel off and form multilamellar vesicles (MLVs).

• Size Homogenization (Extrusion):

  • To obtain unilamellar vesicles of a uniform size, subject the MLV suspension to extrusion through polycarbonate membranes with a defined pore size (e.g., 100 nm). This is typically done multiple times to ensure a narrow size distribution.[9]

• Purification:

  • Remove any unencapsulated dye by dialysis or size exclusion chromatography.

Quantitative Data Summary

Solvent	Solubility	Notes
Water/Aqueous Buffers	Very Poor	Prone to aggregation and precipitation.
Dimethyl Sulfoxide (DMSO)	High	Recommended for preparing concentrated stock solutions.[1]
N,N-Dimethylformamide (DMF)	High	Another good option for stock solutions.[4]
Methanol/Ethanol	Moderate	Can be used, but solubility is lower than in DMSO or DMF.
Chloroform	High	Suitable for methods like thin-film hydration.[1]

The following table summarizes the spectral changes observed in IR-792 upon aggregation in a polymer matrix, which is indicative of its behavior at high concentrations.

Condition	Primary λmax	Secondary Peak (Aggregate)	Observation
Low Concentration (25 mM in PMMA)	~790 nm	Not prominent	The spectrum is dominated by the monomeric form.
High Concentration (200 mM in PMMA)	~790 nm	~725 nm (Shoulder)	A distinct shoulder peak appears, indicating H-aggregate formation.

Visual Guides and Workflows

// Nodes start [label="Start:\nIR-792 Solution Preparation", shape=ellipse, fillcolor="#4285F4", fontcolor="#FFFFFF"]; dissolve [label="Dissolve IR-792 in\nappropriate organic solvent\n(e.g., DMSO, DMF)", fillcolor="#FFFFFF", fontcolor="#202124"]; dilute [label="Dilute stock solution\nin aqueous buffer", fillcolor="#FFFFFF", fontcolor="#202124"]; observe [label="Observe Solution", shape=diamond, style=filled, fillcolor="#FBBC05", fontcolor="#202124", width=2, height=1.5]; clear_solution [label="Solution is Clear:\nProceed with Experiment", shape=box, style=filled, fillcolor="#34A853", fontcolor="#FFFFFF"]; cloudy_solution [label="Solution is Cloudy\nor Precipitated", shape=box, style=filled, fillcolor="#EA4335", fontcolor="#FFFFFF"]; check_conc [label="Is the final concentration\ntoo high?", shape=diamond, style=filled, fillcolor="#FBBC05", fontcolor="#202124", width=2, height=1.5]; lower_conc [label="Lower the final\nconcentration of IR-792", fillcolor="#FFFFFF", fontcolor="#202124"]; use_formulation [label="Concentration cannot be lowered:\nUse a formulation strategy", fillcolor="#4285F4", fontcolor="#FFFFFF"]; liposomes [label="Liposomal\nEncapsulation", fillcolor="#FFFFFF", fontcolor="#202124"]; pluronic [label="Pluronic F-127\nMicelle Formulation", fillcolor="#FFFFFF", fontcolor="#202124"]; end [label="Proceed with Experiment using\nStabilized Formulation", shape=ellipse, fillcolor="#34A853", fontcolor="#FFFFFF"];

// Edges start -> dissolve; dissolve -> dilute; dilute -> observe; observe -> clear_solution [label="Clear"]; observe -> cloudy_solution [label="Cloudy"]; cloudy_solution -> check_conc; check_conc -> lower_conc [label="Yes"]; lower_conc -> dilute; check_conc -> use_formulation [label="No"]; use_formulation -> liposomes; use_formulation -> pluronic; liposomes -> end; pluronic -> end; } .dot Caption: Troubleshooting workflow for IR-792 perchlorate aggregation.

// Nodes step1 [label="1. Dissolve Lipids & IR-792\nin Organic Solvent\n(e.g., Chloroform)", fillcolor="#FFFFFF", fontcolor="#202124"]; step2 [label="2. Create Thin Film using\nRotary Evaporator", fillcolor="#FFFFFF", fontcolor="#202124"]; step3 [label="3. Hydrate Film with\nAqueous Buffer\n(forms MLVs)", fillcolor="#FFFFFF", fontcolor="#202124"]; step4 [label="4. Homogenize Size\nvia Extrusion", fillcolor="#FFFFFF", fontcolor="#202124"]; step5 [label="5. Purify to Remove\nUnencapsulated Dye", fillcolor="#FFFFFF", fontcolor="#202124"]; final [label="Final Product:\nHomogeneous Liposome\nSuspension", shape=ellipse, fillcolor="#34A853", fontcolor="#FFFFFF"];

// Edges step1 -> step2; step2 -> step3; step3 -> step4; step4 -> step5; step5 -> final; } .dot Caption: Experimental workflow for liposomal encapsulation of IR-792.

References

• 1. IR-792 perchlorate | Benchchem [benchchem.com]
• 2. IR-792 perchlorate Dye content 99 207399-10-8 [sigmaaldrich.com]
• 3. researchgate.net [researchgate.net]
• 4. High Precision Imaging of Microscopic Spread of Glioblastoma with a Targeted Ultrasensitive SERRS Molecular Imaging Probe [thno.org]
• 5. Pluronic micelles encapsulated curcumin manifests apoptotic cell death and inhibits pro‐inflammatory cytokines in human breast adenocarcinoma cells - PMC [pmc.ncbi.nlm.nih.gov]
• 6. iovs.arvojournals.org [iovs.arvojournals.org]
• 7. Thin Film Hydration Method for Liposome and LNP formulation - Inside Therapeutics [insidetx.com]
• 8. Thin-Film Hydration Followed by Extrusion Method for Liposome Preparation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Synthesis of cationic liposome nanoparticles using a thin film dispersed hydration and extrusion method - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: IR-792 Perchlorate Fluorescence Microscopy

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on utilizing IR-792 perchlorate for fluorescence microscopy. It includes recommendations for optimal filter sets, detailed troubleshooting guides in a question-and-answer format, and experimental protocols.

Recommended Filter Sets for IR-792 Perchlorate

IR-792 perchlorate is a near-infrared (NIR) dye with a maximum absorption at approximately 792 nm and a fluorescence emission peak around 847-848 nm [1]. The selection of an appropriate filter set is critical for maximizing signal collection while minimizing background noise. While a pre-configured filter set specifically for IR-792 perchlorate is not always readily available, an optimal set can be assembled from individual components offered by various manufacturers.

Key Considerations for Filter Selection:

• Excitation Filter: Should have a narrow bandpass centered around 790-795 nm to specifically excite IR-792 perchlorate and minimize the excitation of other endogenous fluorophores.

• Dichroic Beamsplitter: Must have a cut-on wavelength that efficiently reflects the excitation light onto the sample and transmits the longer-wavelength emission light to the detector. A cut-on wavelength around 810-820 nm is generally suitable.

• Emission Filter: Can be either a bandpass or a longpass filter.

  • A bandpass filter centered around 850 nm with a bandwidth of 40-50 nm will provide the highest signal-to-noise ratio by specifically collecting the peak emission of IR-792 and rejecting out-of-band noise.

  • A longpass filter with a cut-on wavelength around 820 nm will capture more of the emission signal, which can be beneficial for weak signals, but may also allow more background noise to reach the detector.

Table 1: Recommended Custom Filter Set Configurations for IR-792 Perchlorate Microscopy

Component	Center Wavelength (CWL) / Cut-on	Bandwidth (FWHM)	Recommended Use
Excitation Filter	794 nm	20 nm	Standard
Dichroic Beamsplitter	815 nm	-	Standard
Emission Filter (Bandpass)	850 nm	40 nm	High Signal-to-Noise
Emission Filter (Longpass)	820 nm	-	Maximum Signal Collection

Note: The exact specifications may be customized based on the specific microscope setup and experimental requirements. It is advisable to consult with filter manufacturers such as Chroma Technology, Semrock, Omega Optical, or Thorlabs to obtain the most suitable components.

Troubleshooting Guide & FAQs

This section addresses common issues encountered during IR-792 perchlorate fluorescence microscopy.

Frequently Asked Questions (FAQs):

Q1: I am observing a very weak or no fluorescent signal. What could be the cause?

A1: Several factors can contribute to a weak signal:

• Incorrect Filter Set: Ensure your filter set is optimized for the excitation and emission spectra of IR-792 perchlorate as detailed in Table 1.

• Low Dye Concentration: The concentration of IR-792 perchlorate may be too low. Consider optimizing the staining concentration.

• Photobleaching: IR-792 perchlorate, like many organic dyes, can undergo photobleaching with prolonged exposure to excitation light[1]. Minimize exposure time and intensity.

• Incorrect Microscope Settings: Verify that the light source is properly aligned, and the camera gain and exposure time are appropriately set for near-infrared imaging.

• Suboptimal Staining Protocol: Ensure the staining protocol allows for efficient labeling of the target structure.

Q2: My images have a high background, leading to a low signal-to-noise ratio (SNR). How can I improve this?

A2: High background can obscure your signal. Here are some strategies to reduce it:

• Use a Bandpass Emission Filter: A bandpass filter is more effective at rejecting out-of-band background noise compared to a longpass filter.

• Optimize Blocking: Ensure your excitation and emission filters have high optical density (OD) blocking outside their passbands to prevent light leakage.

• Reduce Autofluorescence: If working with biological samples, tissue autofluorescence can be a significant source of background in the near-infrared spectrum. Consider using appropriate background subtraction techniques or spectral unmixing if available.

• Thorough Washing: Ensure that any unbound dye is thoroughly washed away after staining to reduce non-specific background signal.

• Work in a Dark Environment: Minimize ambient light in the microscopy room, as near-IR detectors can be sensitive to stray light.

Q3: I am concerned about phototoxicity in my live-cell imaging experiments. What steps can I take to minimize it?

A3: Phototoxicity is a critical concern in live-cell imaging. To mitigate it:

• Minimize Excitation Light: Use the lowest possible excitation intensity that still provides a detectable signal.

• Reduce Exposure Time: Keep exposure times as short as possible.

• Use Sensitive Detectors: Employing a highly sensitive camera (e.g., an EMCCD or sCMOS) will allow you to use lower excitation power and shorter exposure times.

• Time-Lapse Imaging: For time-lapse experiments, increase the interval between image acquisitions to allow cells to recover.

• Use Red-Shifted Dyes: Longer wavelength excitation, as used for IR-792, is generally less phototoxic than shorter wavelength light[2].

Q4: How can I manage photobleaching of IR-792 perchlorate during my experiment?

A4: Photobleaching is the irreversible loss of fluorescence. To manage it:

• Limit Exposure: Only expose the sample to excitation light when acquiring an image. Use the shutter to block the light path during focusing on a different field of view or between time-lapse acquisitions.

• Use Antifade Reagents: Mount your sample in an antifade mounting medium to reduce the rate of photobleaching.

• Image Different Areas: If possible, move to a fresh area of the sample for each image acquisition.

• Acquire a Z-stack Quickly: If acquiring a 3D image, do so as rapidly as your system allows to minimize light exposure at each plane.

Experimental Protocols

Protocol 1: General Staining of Adherent Cells with IR-792 Perchlorate

• Cell Culture: Grow adherent cells on sterile glass coverslips in a petri dish or multi-well plate until they reach the desired confluency.

• Dye Preparation: Prepare a stock solution of IR-792 perchlorate in a suitable solvent like DMSO. The final working concentration will need to be optimized but can typically range from 1 to 10 µM.

• Staining:

  • Remove the cell culture medium.

  • Wash the cells once with phosphate-buffered saline (PBS).

  • Add the IR-792 perchlorate staining solution (diluted in PBS or appropriate cell culture medium) to the cells.

  • Incubate for 15-30 minutes at 37°C, protected from light.

• Washing:

  • Remove the staining solution.

  • Wash the cells two to three times with PBS to remove any unbound dye.

• Fixation (Optional):

  • If fixation is required, incubate the cells with 4% paraformaldehyde in PBS for 15 minutes at room temperature.

  • Wash the cells three times with PBS.

• Mounting:

  • Mount the coverslip onto a microscope slide using an antifade mounting medium.

  • Seal the edges of the coverslip with nail polish to prevent drying.

• Imaging:

  • Image the sample using a fluorescence microscope equipped with the appropriate filter set for IR-792 perchlorate.

  • Use the lowest possible excitation power and exposure time to minimize photobleaching and phototoxicity.

Visualizations

Caption: Experimental workflow for IR-792 perchlorate fluorescence microscopy.

Caption: Troubleshooting logic for common microscopy issues.

References

• 1. journals.biologists.com [journals.biologists.com]
• 2. Overcoming phototoxicity » Nanolive - A complete solution for your label-free live cell imaging [nanolive.com]

Technical Support Center: IR-792 Perchlorate Stability in Biological Media

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) regarding the stability of IR-792 perchlorate in biological media.

Frequently Asked Questions (FAQs)

Q1: What are the primary factors that can affect the stability of IR-792 perchlorate in my experiments?

A1: The stability of IR-792 perchlorate, a near-infrared (NIR) cyanine dye, can be influenced by several factors in a biological environment:

• Photostability: Like many fluorescent dyes, IR-792 perchlorate is susceptible to photobleaching, which is the irreversible loss of fluorescence upon exposure to excitation light. This is a primary concern during fluorescence imaging experiments.

• Chemical Stability: The chemical structure of IR-792 perchlorate can be sensitive to components within biological media. Factors such as pH, the presence of reactive oxygen species (ROS), and interactions with proteins and other biomolecules can lead to degradation of the dye, even in the absence of light.

• Concentration: At high concentrations, cyanine dyes have a tendency to aggregate, which can alter their spectral properties and potentially reduce their stability and fluorescence quantum yield.

• Temperature: Elevated temperatures can accelerate the rate of chemical degradation.

• Oxygen Levels: The presence of molecular oxygen can contribute to photobleaching through the formation of singlet oxygen.

Q2: I am observing a rapid decrease in fluorescence signal during my live-cell imaging experiment. What could be the cause and how can I troubleshoot this?

A2: A rapid loss of signal, often referred to as photobleaching, is a common issue in live-cell imaging. Here are some potential causes and troubleshooting steps:

• Excessive Excitation Power: High-intensity light is a major contributor to photobleaching and can also be phototoxic to cells.

  • Troubleshooting: Reduce the laser power or illumination intensity to the minimum level required for adequate signal detection.

• Long Exposure Times: Prolonged exposure to excitation light will accelerate photobleaching.

  • Troubleshooting: Use the shortest possible exposure time that provides a sufficient signal-to-noise ratio.

• Reactive Oxygen Species (ROS): The interaction of the excited dye with molecular oxygen can generate ROS, which can chemically damage the fluorophore.

  • Troubleshooting: Consider using an oxygen-scavenging system in your imaging medium. Commercial antifade reagents can also help to mitigate photobleaching.[1]

Q3: Can components of my cell culture medium affect the stability of IR-792 perchlorate even before I start my imaging experiment?

A3: Yes, components in cell culture media can impact the chemical stability of cyanine dyes. While specific data for IR-792 perchlorate is limited, general principles for cyanine dyes suggest that interactions with serum proteins and other media components can occur. For instance, binding to proteins like albumin can sometimes enhance the stability and fluorescence of cyanine dyes. However, other components could potentially lead to degradation over time. It is advisable to prepare fresh solutions of the dye in your experimental medium shortly before use.

Troubleshooting Guides

Problem: Poor or No Fluorescence Signal from IR-792 Perchlorate

Possible Cause	Troubleshooting Steps
Degradation of Stock Solution	- Prepare a fresh stock solution of IR-792 perchlorate in a high-quality, anhydrous solvent such as dimethyl sulfoxide (DMSO). - Store the stock solution protected from light at -20°C or lower. - Avoid repeated freeze-thaw cycles.
Incorrect Filter/Laser Combination	- Ensure that the excitation and emission filters on your imaging system are appropriate for the spectral properties of IR-792 perchlorate (typical excitation around 792 nm and emission in the near-infrared).
Chemical Degradation in Working Solution	- Prepare the final working solution of IR-792 perchlorate in your biological medium immediately before the experiment. - If pre-incubation is necessary, minimize the incubation time.
Low Dye Concentration	- Optimize the final concentration of IR-792 perchlorate used for staining. Perform a concentration titration to find the optimal balance between signal and background.

Problem: High Background Fluorescence

Possible Cause	Troubleshooting Steps
Excess Dye	- After staining, wash the cells or tissue thoroughly with an appropriate buffer (e.g., phosphate-buffered saline, PBS) to remove any unbound dye.
Dye Aggregation	- Ensure the dye is fully dissolved in the stock solution before diluting it into your aqueous biological medium. - Avoid using excessively high concentrations of the dye.
Autofluorescence from Biological Sample	- Acquire an unstained control image to assess the level of autofluorescence. - If autofluorescence is high, consider using spectral unmixing techniques if your imaging system supports it.

Experimental Protocols

Protocol: Assessment of IR-792 Perchlorate Photostability

This protocol provides a general framework for assessing the photostability of IR-792 perchlorate in a specific biological medium.

Materials:

• IR-792 perchlorate

• Biological medium of interest (e.g., cell culture medium with 10% FBS)

• Fluorescence microscope or plate reader with time-lapse imaging capabilities

• Appropriate excitation source and emission filters for IR-792 perchlorate

Procedure:

• Prepare a working solution of IR-792 perchlorate in the biological medium at the desired concentration.

• Place the solution in a suitable imaging dish or multi-well plate.

• Acquire an initial fluorescence image (time point 0) using a defined set of imaging parameters (e.g., laser power, exposure time).

• Continuously expose the sample to the excitation light.

• Acquire fluorescence images at regular intervals (e.g., every 30 seconds) for a defined period (e.g., 10 minutes).

• Measure the mean fluorescence intensity of the region of interest at each time point.

• Plot the normalized fluorescence intensity as a function of time. The rate of decay indicates the photostability under those specific conditions.

Data Presentation:

The photostability data can be summarized in the following table format:

Time (minutes)	Normalized Fluorescence Intensity
0	1.00
1	[Value]
2	[Value]
...	...
10	[Value]

Visualizations

Logical Workflow for Troubleshooting Poor IR-792 Perchlorate Signal

Caption: Troubleshooting workflow for poor IR-792 signal.

Factors Affecting IR-792 Perchlorate Stability

Caption: Key factors influencing IR-792 perchlorate stability.

References

• 1. documents.thermofisher.com [documents.thermofisher.com]

Correcting IR-792 Perchlorate Spectral Overlap in Multiplex Imaging: A Technical Support Guide

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to address the challenges of spectral overlap, or "bleed-through," from IR-792 perchlorate in multiplex imaging experiments. Proper correction is critical for generating accurate, quantifiable data and avoiding misinterpretation of cellular and tissue microenvironments.

Frequently Asked Questions (FAQs)

Q1: What is spectral overlap and why is it a problem with IR-792 perchlorate?

A1: Spectral overlap, also known as bleed-through or crosstalk, occurs when the emission signal of one fluorophore is detected in the channel designated for another.[1][2] IR-792 perchlorate, a near-infrared (NIR) dye, has a broad emission spectrum that can extend into the detection channels of other NIR dyes used in the same multiplex panel. This can lead to false-positive signals and inaccurate quantification of target molecules.[1]

Q2: How can I determine the extent of spectral overlap from IR-792 in my panel?

A2: The extent of spectral overlap must be experimentally determined by preparing and imaging single-stain compensation controls.[3][4] These are samples stained with only one fluorophore of your panel at a time. By imaging a single-stained IR-792 sample and examining the signal intensity in the channels for your other fluorophores, you can directly measure the percentage of bleed-through.

Q3: What are the main methods to correct for IR-792 spectral overlap?

A3: The primary method for correction is spectral unmixing . This computational technique uses the emission spectra of individual fluorophores (obtained from single-stain controls) to mathematically separate the mixed signals from a multiplexed image into its individual components.[5][6] This process effectively reassigns the bled-through signal back to its source fluorophore.

Troubleshooting Guide

Issue	Potential Cause	Recommended Solution
False co-localization observed with IR-792.	Significant spectral bleed-through from IR-792 into another channel, or vice-versa.	1. Run single-stain controls: Prepare a slide with cells or tissue stained only with the IR-792 conjugate and another with only the other fluorophore . 2. Image single-stain controls: Acquire images of each single-stain control using the same settings as your multiplex experiment. 3. Perform spectral unmixing: Use software to spectrally unmix your multiplexed image using the spectra from your single-stain controls as references.
Inaccurate quantification of markers labeled with dyes spectrally close to IR-792.	Uncorrected spectral overlap is artificially inflating the signal in the adjacent channel.	1. Create a spectral library: Using your single-stain controls, generate a reference library of the emission spectra for each fluorophore in your panel. 2. Apply linear unmixing: Utilize a linear unmixing algorithm, available in software like ImageJ/Fiji or commercial packages, to separate the signals based on the spectral library.[5]
High background in channels adjacent to IR-792.	Non-specific binding of the IR-792 conjugate coupled with spectral bleed-through.	1. Optimize staining protocol: Titrate your IR-792 conjugated antibody to determine the optimal concentration that maximizes signal-to-noise. 2. Use appropriate blocking steps: Ensure adequate blocking of non-specific binding sites on your tissue or cells. 3. Perform spectral unmixing: This will help to differentiate true signal from background bleed-through.
Unmixing algorithm is not working effectively.	Poor quality single-stain controls (too dim, high autofluorescence, incorrect fluorophore).	1. Ensure bright single-stain controls: The positive signal in your single-stain control should be at least as bright as the signal in your experimental sample.[3][7] 2. Match autofluorescence: The positive and negative populations in your single-stain control should have the same level of autofluorescence.[3] 3. Use the exact same fluorophore: The fluorophore in the compensation control must be identical to the one in your multiplex experiment.[3] For tandem dyes, the same lot should be used.

Experimental Protocols

Protocol 1: Preparation of Single-Stain Compensation Controls for IR-792

This protocol outlines the preparation of a single-stained control for IR-792 to be used in generating a spectral library for unmixing.

Materials:

• Slides with your cells or tissue of interest

• Primary antibody for your target of interest

• Secondary antibody conjugated to IR-792 perchlorate

• Appropriate buffers (e.g., PBS, blocking buffer)

• Mounting medium

Methodology:

• Prepare the Sample: Deparaffinize and rehydrate tissue sections or prepare cells as you would for your multiplex staining protocol.

• Antigen Retrieval: Perform antigen retrieval if required for your target.

• Blocking: Block non-specific antibody binding using an appropriate blocking buffer for 30-60 minutes at room temperature.

• Primary Antibody Incubation: Incubate the slide with the primary antibody at its optimal dilution for the recommended time and temperature.

• Washing: Wash the slide three times with wash buffer (e.g., PBS with 0.1% Tween-20) for 5 minutes each.

• Secondary Antibody Incubation: Incubate the slide with the IR-792 conjugated secondary antibody at its optimal dilution, protected from light.

• Washing: Repeat the washing step as in step 5.

• Counterstain (Optional): If a nuclear counterstain (e.g., DAPI) is used in your multiplex assay, stain the single-stain control with it as well.

• Mounting: Mount the coverslip using an appropriate mounting medium.

• Repeat for Other Fluorophores: Repeat this entire process for each fluorophore in your multiplex panel on separate slides.

Protocol 2: Spectral Unmixing using ImageJ/Fiji

This protocol provides a general workflow for performing spectral unmixing using the "Spectral Unmixing" plugin in ImageJ or Fiji.

Prerequisites:

• ImageJ or Fiji installed on your computer.

• The "Spectral Unmixing" plugin installed.

• Images of your single-stain controls and your multiplexed experiment, with each channel saved as a separate file.

Methodology:

• Open Single-Stain Images: Open the set of images corresponding to your first single-stain control (e.g., IR-792) where each image is a different channel.

• Launch the Plugin: Go to Plugins > Spectral Unmixing > Measure Mixing Matrix.

• Define Background: Select a region of interest (ROI) in your image that represents the background and click "Get Background".

• Define Signal: Select an ROI that represents the specific signal from your stained target and click "Get Signal" for the corresponding fluorophore.

• Repeat for all Controls: Repeat steps 1-4 for each of your single-stain controls to build the mixing matrix. This matrix quantifies the bleed-through of each fluorophore into every channel.

• Save the Mixing Matrix: Once all single-stain controls have been measured, save the generated mixing matrix.

• Open Multiplex Image: Open the images for each channel of your multiplexed experiment.

• Perform Unmixing: Go to Plugins > Spectral Unmixing > Unmix.

• Load Mixing Matrix: Load the previously saved mixing matrix.

• Select Images: Select the images corresponding to each channel of your multiplex experiment in the correct order.

• Execute Unmixing: Click "OK" to run the unmixing algorithm. The plugin will generate a new set of images where the spectral overlap has been corrected.

Quantitative Data

The degree of spectral bleed-through is highly dependent on the specific fluorophores used in the panel, the filters in the imaging system, and the detector settings. It is crucial to determine these values empirically with your own system. The table below provides an example of how to present such data once measured from single-stain controls.

Fluorophore	Bleed-through into 750 nm Channel (%)	Bleed-through into 800 nm Channel (%)	Bleed-through into 850 nm Channel (%)
IR-792	15%	100% (Primary Channel)	40%
Alexa Fluor 750	100% (Primary Channel)	10%	2%
IRDye 800CW	1%	5%	100% (Primary Channel)

Note: These are hypothetical values for illustrative purposes only. You must determine these values for your specific experimental conditions.

Visualizations

Signaling Pathway and Experimental Workflows

References

• 1. Spectral Bleed-Through Artifacts in Confocal Microscopy [evidentscientific.com]
• 2. Bleed-Through in Fluorescence Imaging | Thermo Fisher Scientific - IN [thermofisher.com]
• 3. 3 Guidelines For Setting Compensation Controls In Flow Cytometry Experiments - ExpertCytometry [expertcytometry.com]
• 4. ImageJ plug-ins to optimize imaging parameters for fluorescence microscopy · neherlab@biozentrum [neherlab.org]
• 5. youtube.com [youtube.com]
• 6. Unmixing for ultra-high-plex fluorescence imaging - PMC [pmc.ncbi.nlm.nih.gov]
• 7. miltenyibiotec.com [miltenyibiotec.com]

Technical Support Center: IR-792 Perchlorate Signal Quenching

Welcome to the technical support center for IR-792 perchlorate. This resource is designed for researchers, scientists, and drug development professionals who utilize this near-infrared (NIR) fluorescent dye in their experiments. Here, you will find troubleshooting guides and frequently asked questions (FAQs) to help you identify, understand, and avoid signal quenching, ensuring the acquisition of robust and reliable data.

Frequently Asked Questions (FAQs)

Q1: What is IR-792 perchlorate and what are its primary applications?

IR-792 perchlorate is a heptamethine cyanine dye that absorbs and emits light in the near-infrared spectrum, typically with an absorption maximum around 792 nm. Its properties make it valuable for a range of applications where deep tissue penetration and low autofluorescence are critical. Common uses include in vivo imaging, fluorescence microscopy, and as a reporter in surface-enhanced Raman scattering (SERS) studies.

Q2: What is fluorescence quenching and why is it a concern for IR-792 perchlorate?

Fluorescence quenching is a process that decreases the fluorescence intensity of a fluorophore. For IR-792 perchlorate, like other cyanine dyes, this can lead to a significant reduction or complete loss of the fluorescent signal, compromising experimental results. Understanding the causes of quenching is crucial for designing experiments that yield accurate and reproducible data.

Q3: What are the most common causes of IR-792 perchlorate signal quenching?

Several factors can contribute to the quenching of IR-792 perchlorate's fluorescence signal. These can be broadly categorized as:

• Environmental Factors: The chemical environment surrounding the dye molecule plays a significant role. This includes the polarity of the solvent, the pH of the buffer, and the presence of specific quenching agents.

• Photobleaching: Prolonged exposure to excitation light can lead to the irreversible photochemical destruction of the dye molecule, resulting in a permanent loss of fluorescence.

• Aggregation: At high concentrations or in certain solvents, IR-792 perchlorate molecules can self-aggregate. These aggregates are often non-fluorescent or have significantly lower fluorescence quantum yields, a phenomenon known as aggregation-caused quenching (ACQ).[1][2][3]

• Interaction with Quenching Moieties: Certain molecules, including some common laboratory reagents and biological molecules, can act as quenchers through various mechanisms like collisional quenching or Förster resonance energy transfer (FRET).

Troubleshooting Guides

Problem: Weak or No Fluorescent Signal

If you are observing a weaker than expected or no fluorescent signal from your IR-792 perchlorate-labeled sample, several factors could be at play. Follow this guide to troubleshoot the issue.

• Confirm Dye Integrity: Ensure that the IR-792 perchlorate stock solution has been stored correctly (protected from light, at the recommended temperature) and has not expired.

• Verify Instrument Settings: Double-check the excitation and emission wavelengths on your imaging system or plate reader to ensure they are optimal for IR-792 perchlorate (λex ~790 nm, λem ~810-820 nm).

• Check Dye Concentration: While high concentrations can lead to quenching, a concentration that is too low will naturally result in a weak signal.

The following diagram illustrates a logical workflow to diagnose the cause of a weak or absent signal.

References

• 1. d-nb.info [d-nb.info]
• 2. Aggregation-Caused Quenching Dyes as Potent Tools to Track the Integrity of Antitumor Nanocarriers: A Mini-Review [mdpi.com]
• 3. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

A Head-to-Head Comparison: IR-792 Perchlorate vs. Indocyanine Green (ICG) for In Vivo Imaging

For researchers, scientists, and drug development professionals navigating the landscape of near-infrared (NIR) fluorophores for in vivo imaging, the choice between established and emerging contrast agents is critical. This guide provides an objective comparison of IR-792 perchlorate and the clinically ubiquitous Indocyanine Green (ICG), supported by available experimental data to inform your selection process.

Indocyanine Green (ICG) has long been the gold standard for various in vivo imaging applications, benefiting from its approval for clinical use. However, the emergence of alternative cyanine dyes, such as IR-792 perchlorate, warrants a detailed evaluation of their comparative performance characteristics. This guide delves into the spectral properties, stability, and other key parameters of both dyes to provide a clear, data-driven comparison.

At a Glance: Key Performance Metrics

To facilitate a rapid and direct comparison, the following table summarizes the essential quantitative data for IR-792 perchlorate and ICG.

Property	IR-792 Perchlorate	Indocyanine Green (ICG)
Maximum Absorption (λmax)	792 nm[1]	~780 nm in blood/plasma[2]
Maximum Emission (λem)	~810 - 820 nm (Estimated)	~800 - 820 nm in blood/plasma[2]
Molar Extinction Coefficient (ε)	Data not available	~150,000 M⁻¹cm⁻¹ in blood
Quantum Yield (Φ)	Data not available	Low, dependent on solvent and binding to plasma proteins
In Vivo Stability	Data not available	Prone to degradation and aggregation in aqueous solutions[3]
Toxicity	Data not available for the specific compound; general cyanine dye toxicity is a consideration.	Clinically approved, acute tolerance in mice ~62 mg/kg.
Clearance	Data not available	Rapid clearance primarily through the hepatobiliary system.[2]

Delving Deeper: A Comparative Analysis

Spectral Properties

Stability and In Vivo Behavior

A significant limitation of ICG is its relatively low photostability and its tendency to aggregate in aqueous solutions, which can affect its fluorescence quantum yield and biodistribution.[3] While quantitative photostability data for IR-792 perchlorate is not currently available in the reviewed literature, its performance in demanding applications like Surface-Enhanced Raman Scattering (SERS) imaging suggests a degree of stability.

ICG is known for its rapid clearance from circulation, primarily through the liver and biliary system.[2] This rapid clearance can be advantageous for some applications but may limit the imaging window for others. The in vivo clearance profile of IR-792 perchlorate has not been extensively documented.

Toxicity

ICG's primary advantage is its well-established safety profile and clinical approval. The acute tolerance in mice is approximately 62 mg/kg. While the toxicity of the perchlorate anion is a known factor, specific toxicological data for the complete IR-792 perchlorate molecule is not yet available. As with any novel imaging agent, thorough toxicological assessment is a prerequisite for in vivo studies.

Experimental Considerations and Protocols

The successful application of these dyes in in vivo imaging hinges on optimized experimental protocols. Below are generalized workflows and specific considerations for each dye.

General In Vivo Imaging Workflow

The following diagram illustrates a typical workflow for in vivo fluorescence imaging in a mouse model.

Caption: General workflow for in vivo fluorescence imaging.

Indocyanine Green (ICG) Injection Protocol

• Preparation: Dissolve ICG powder in sterile water or a 5% glucose solution to the desired stock concentration. Further dilute with phosphate-buffered saline (PBS) to the final injection concentration.

• Animal Model: Use appropriate animal models (e.g., tumor-bearing mice). Anesthetize the animal prior to the procedure.

• Administration: Inject the ICG solution intravenously (e.g., via the tail vein). A typical dose for lung cancer imaging in patients has been reported as 5 mg/kg.[4]

• Imaging: Acquire fluorescence images at various time points post-injection using an in vivo imaging system equipped with appropriate excitation (e.g., 745-780 nm) and emission (e.g., >800 nm) filters.

IR-792 Perchlorate Injection Protocol (Generalized)

As a specific, validated protocol for IR-792 perchlorate is not widely available, a generalized protocol for cyanine dyes can be adapted.

• Preparation: Dissolve IR-792 perchlorate in a suitable solvent such as dimethyl sulfoxide (DMSO) to create a stock solution. Further dilute with PBS or saline for injection. It is crucial to ensure the final DMSO concentration is non-toxic to the animal.

• Animal Model: Prepare the animal model as described for ICG.

• Administration: Administer the dye solution via intravenous injection. The optimal dosage will need to be determined empirically.

• Imaging: Utilize an in vivo imaging system with excitation and emission filters appropriate for IR-792's spectral properties (excitation ~790 nm, emission >810 nm).

Signaling Pathways and Logical Relationships

The utility of these dyes often lies in their ability to accumulate in specific tissues or to be conjugated to targeting moieties. The enhanced permeability and retention (EPR) effect is a key passive targeting mechanism for tumor imaging.

Caption: The Enhanced Permeability and Retention (EPR) effect.

Conclusion

Indocyanine Green remains a valuable tool for in vivo NIR fluorescence imaging, largely due to its clinical approval and well-understood behavior. However, its limitations in terms of stability and quantum yield open the door for alternative dyes like IR-792 perchlorate. While IR-792 perchlorate shows promise with its favorable spectral properties, a comprehensive evaluation is currently hampered by the lack of publicly available data on its quantum yield, molar extinction coefficient, in vivo stability, and toxicity. Further research and direct comparative studies are essential to fully elucidate the potential of IR-792 perchlorate as a superior alternative to ICG for specific in vivo imaging applications. Researchers are encouraged to perform their own validation experiments to determine the optimal agent for their specific research needs.

References

• 1. IR-792 perchlorate Dye content 99 207399-10-8 [sigmaaldrich.com]
• 2. stratech.co.uk [stratech.co.uk]
• 3. Comparative study of the optical and heat generation properties of IR820 and indocyanine green - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Comparative Study of Indocyanine Green Fluorescence Imaging in Lung Cancer with Near-Infrared-I/II Windows - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Guide to IR-792 Perchlorate and Other Near-Infrared (NIR) Dyes for Biomedical Research

For Researchers, Scientists, and Drug Development Professionals

Near-infrared (NIR) dyes are indispensable tools in modern biomedical research, offering significant advantages for in vivo imaging due to deeper tissue penetration and lower autofluorescence compared to visible light fluorophores.[1][2] This guide provides an objective comparison of IR-792 perchlorate with other commonly used NIR dyes, supported by key photophysical data and standardized experimental protocols to aid researchers in selecting the optimal agent for their specific applications.

Comparative Analysis of NIR Dye Properties

The selection of an appropriate NIR dye is contingent on its photophysical characteristics. Properties such as absorption and emission maxima, molar extinction coefficient (a measure of light absorption), and quantum yield (fluorescence efficiency) are critical determinants of a dye's performance. IR-792 perchlorate is a heptamethine cyanine dye that, like others in its class, offers high molar absorptivity.[2][3] However, its utility must be weighed against alternatives like the FDA-approved Indocyanine Green (ICG) and the more stable IR-820.

Below is a summary of the key photophysical properties for IR-792 perchlorate and other selected NIR dyes.

Dye	Class	Max Absorption (λ_max)	Max Emission (λ_em)	Molar Extinction Coefficient (ε)	Quantum Yield (Φ)	Key Features
IR-792 Perchlorate	Cyanine	792 nm	~820 nm	Not specified	Very low[4]	High molar absorptivity typical of cyanines.[2][3]
Indocyanine Green (ICG)	Cyanine	~780 nm	~810 nm	~200,000 M⁻¹cm⁻¹	Low (~1-2% in water)	FDA-approved for clinical use; known for poor photostability.[1][5]
IR-820	Cyanine	~820 nm	~840 nm	Not specified	Lower than ICG[5][6]	Structurally similar to ICG but with significantly improved stability.[5][6]
IRDye® 800CW	Cyanine	774 nm	789 nm	~240,000 M⁻¹cm⁻¹	Moderate (~12% in PBS)	High brightness and good photostability; widely used in preclinical imaging.[7]
Squaraine Dyes	Squaraine	630-800 nm	650-850 nm	~250,000-350,000 M⁻¹cm⁻¹	Variable	Narrow and intense absorption/emission bands; may have stability issues in aqueous media.[1][2]
Phthalocyanine Dyes	Phthalocyanine	670-700 nm	680-710 nm	~200,000 M⁻¹cm⁻¹	Variable	High photostability; prone to aggregation in aqueous solutions.[2][3]

Experimental Protocols

Accurate and reproducible comparison of NIR dyes requires standardized experimental protocols. The following sections detail methodologies for assessing key performance indicators.

Determination of Photophysical Properties

This protocol outlines the steps for measuring the absorption and fluorescence emission spectra of NIR dyes.

Methodology:

• Solvent Selection: Dissolve the dye in a solvent appropriate for the application (e.g., phosphate-buffered saline (PBS) for biological assays or methanol/DMSO for stock solutions). Note that spectral properties can be solvent-dependent.[6]

• Concentration Preparation: Prepare a series of dye concentrations to determine the molar extinction coefficient and check for aggregation-induced spectral shifts. A typical starting concentration is 1 µM.

• Absorption Spectroscopy:

  • Use a UV-Vis spectrophotometer to measure the absorbance of the dye solutions across the NIR range (e.g., 600-900 nm).

  • Identify the wavelength of maximum absorbance (λ_max).

  • Calculate the molar extinction coefficient (ε) using the Beer-Lambert law (A = εcl), where A is absorbance, c is concentration, and l is the path length.

• Fluorescence Spectroscopy:

  • Use a spectrofluorometer to measure the emission spectrum.

  • Excite the sample at its λ_max and record the emission intensity across a longer wavelength range.

  • Identify the wavelength of maximum emission (λ_em).

• Quantum Yield Determination:

  • The fluorescence quantum yield (Φ) is typically measured relative to a known standard (e.g., ICG in DMSO).

  • Measure the integrated fluorescence intensity and absorbance of both the sample and the standard at the same excitation wavelength.

  • Calculate the quantum yield using the following equation: Φ_sample = Φ_std * (I_sample / I_std) * (A_std / A_sample) * (n_sample² / n_std²) where I is the integrated fluorescence intensity, A is the absorbance, and n is the refractive index of the solvent.

Workflow for Determining Photophysical Properties.

Photostability Assessment

Photostability, or resistance to photobleaching, is critical for applications requiring long or repeated imaging sessions, such as fluorescence microscopy.[8]

Methodology:

• Sample Preparation: Prepare solutions of the NIR dyes to be compared at an identical concentration (e.g., 1 µM) in the desired solvent.

• Illumination:

  • Place the samples in a quartz cuvette.

  • Continuously illuminate the sample using a light source with a wavelength corresponding to the dye's λ_max (e.g., a laser diode or a filtered white light lamp). The power of the light source should be consistent across all experiments.[8]

• Data Acquisition:

  • Measure the fluorescence intensity of the sample at regular intervals over a set period (e.g., every 60 seconds for 30 minutes).[9]

• Analysis:

  • Plot the normalized fluorescence intensity as a function of illumination time.

  • The rate of fluorescence decay indicates the photostability. Dyes with slower decay rates are more photostable.

  • Calculate the photobleaching half-life (the time required for the fluorescence intensity to decrease by 50%). Studies have shown that IR-820 has a degradation half-time approximately double that of ICG under various conditions.[5][6]

References

• 1. Near-infrared Molecular Probes for In Vivo Imaging - PMC [pmc.ncbi.nlm.nih.gov]
• 2. NIR Dyes for Bioimaging Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 3. files.core.ac.uk [files.core.ac.uk]
• 4. researchgate.net [researchgate.net]
• 5. Comparative study of the optical and heat generation properties of IR820 and indocyanine green - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. macsenlab.com [macsenlab.com]
• 8. blog.addgene.org [blog.addgene.org]
• 9. Quantitative and comparative assessment of dyes and protocols for rapid ex vivo microscopy of fresh tissues - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide: Validating IR-792 Perchlorate Staining with Immunohistochemistry

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of IR-792 perchlorate staining and immunohistochemistry (IHC), offering insights into their respective principles, methodologies, and applications in research. The focus is on leveraging IHC as a gold-standard validation technique for findings obtained through IR-792 perchlorate-based imaging.

Introduction to IR-792 Perchlorate and Immunohistochemistry

IR-792 Perchlorate: A Near-Infrared Fluorescent Dye

IR-792 perchlorate is a cyanine dye that exhibits strong absorption and fluorescence in the near-infrared (NIR) spectrum, with a maximum absorption at approximately 792 nm.[1] This characteristic makes it a valuable tool for in vivo and ex vivo imaging, as NIR light can penetrate biological tissues more deeply than visible light with reduced autofluorescence.[1] IR-792 perchlorate is often used in preclinical research for applications such as:

• In vivo imaging: Tracking the biodistribution of nanoparticles or labeled cells.

• Photothermal therapy: As a photosensitizer to generate heat and ablate tumor cells.

• Surface-Enhanced Raman Scattering (SERS): As a reporter molecule for highly sensitive detection of biological targets.

Immunohistochemistry (IHC): The Gold Standard for Protein Localization

Immunohistochemistry is a widely used and well-established technique that utilizes the specific binding of antibodies to antigens in tissue sections to visualize the distribution and localization of proteins. This method provides high specificity and allows for the precise identification of cell types and biomarkers within their native tissue context. IHC is considered a cornerstone for validating the findings of other molecular and imaging techniques.

Comparative Analysis: IR-792 Perchlorate Staining vs. Immunohistochemistry

Feature	IR-792 Perchlorate Staining	Immunohistochemistry (IHC)
Principle of Detection	Intrinsic fluorescence in the near-infrared spectrum.	Enzyme- or fluorophore-conjugated antibody binding to a specific protein target.
Specificity	Dependent on the delivery vehicle (e.g., nanoparticles, liposomes) or inherent preferential uptake by certain tissues. Specificity needs to be validated.	High, based on the specific antigen-antibody interaction.
Application	Primarily for in vivo imaging, biodistribution studies, and photothermal therapy.	Primarily for ex vivo protein localization and expression analysis in tissue sections.
Signal Detection	NIR fluorescence imaging systems.	Light or fluorescence microscopy.
Quantitative Analysis	Can be quantitative based on fluorescence intensity, but may be affected by tissue depth and optical properties.	Can be semi-quantitative (scoring) or quantitative (image analysis software) based on staining intensity and the number of positive cells.
Validation	Requires validation by a more specific method, such as IHC, to confirm the identity of the stained cells or tissues.	Considered a gold-standard validation technique for protein expression.

Experimental Protocols

IR-792 Perchlorate Staining for In Vivo Imaging and Ex Vivo Tissue Analysis

This protocol is a general guideline for using IR-792 perchlorate-loaded nanoparticles for tumor imaging, followed by tissue harvesting for comparative analysis.

Materials:

• IR-792 perchlorate

• Nanoparticle formulation (e.g., liposomes, polymeric nanoparticles)

• Animal model with induced tumors (e.g., subcutaneous xenograft)

• In vivo NIR fluorescence imaging system

• Standard surgical tools for tissue harvesting

• 4% paraformaldehyde in PBS

• Sucrose solutions (15% and 30% in PBS)

• Optimal Cutting Temperature (OCT) compound

• Cryostat

• Fluorescence microscope with NIR filter cubes

Procedure:

• Preparation of IR-792 Nanoparticles: Encapsulate or conjugate IR-792 perchlorate into the chosen nanoparticle system according to established protocols.

• In Vivo Administration: Intravenously inject the IR-792 nanoparticle solution into the tumor-bearing animal model. The dosage will depend on the nanoparticle formulation and animal model.

• In Vivo Imaging: At predetermined time points (e.g., 4, 24, 48 hours) post-injection, anesthetize the animal and perform NIR fluorescence imaging to monitor the biodistribution and tumor accumulation of the nanoparticles.

• Tissue Harvesting and Fixation: At the final time point, euthanize the animal and surgically excise the tumor and other organs of interest. Fix the tissues by immersion in 4% paraformaldehyde for 24 hours at 4°C.

• Cryoprotection and Embedding: Transfer the fixed tissues to 15% sucrose in PBS until they sink, and then to 30% sucrose in PBS until they sink. Embed the tissues in OCT compound and freeze at -80°C.

• Sectioning: Cut 10-20 µm thick sections using a cryostat and mount them on glass slides.

• Fluorescence Microscopy: Image the tissue sections using a fluorescence microscope equipped with appropriate NIR filters to visualize the distribution of IR-792.

Immunohistochemistry for Validation

This protocol describes the process of performing fluorescent IHC on adjacent tissue sections to validate the localization of a specific marker that co-localizes with the IR-792 signal.

Materials:

• Cryosectioned tissue slides (adjacent to those used for IR-792 imaging)

• Phosphate-Buffered Saline (PBS)

• Blocking buffer (e.g., 5% normal goat serum in PBS with 0.3% Triton X-100)

• Primary antibody (e.g., anti-CD31 for endothelial cells) diluted in blocking buffer

• Fluorophore-conjugated secondary antibody (e.g., goat anti-rat Alexa Fluor 488) diluted in blocking buffer

• DAPI (4',6-diamidino-2-phenylindole) for nuclear counterstaining

• Mounting medium

• Fluorescence microscope

Procedure:

• Rehydration and Permeabilization: Wash the tissue sections with PBS three times for 5 minutes each.

• Blocking: Incubate the sections with blocking buffer for 1 hour at room temperature to block non-specific antibody binding.

• Primary Antibody Incubation: Incubate the sections with the primary antibody at the recommended dilution overnight at 4°C in a humidified chamber.

• Washing: Wash the sections with PBS three times for 5 minutes each.

• Secondary Antibody Incubation: Incubate the sections with the fluorophore-conjugated secondary antibody at the recommended dilution for 1 hour at room temperature, protected from light.

• Washing: Wash the sections with PBS three times for 5 minutes each, protected from light.

• Counterstaining: Incubate the sections with DAPI for 5 minutes to stain the cell nuclei.

• Washing: Wash the sections with PBS twice for 5 minutes each.

• Mounting: Mount a coverslip on the slides using an appropriate mounting medium.

• Microscopy: Image the stained sections using a fluorescence microscope with the appropriate filter sets for the chosen fluorophore and DAPI.

Visualization of Workflows

Figure 1. Experimental workflow for IR-792 perchlorate-based imaging.

Figure 2. Workflow for immunohistochemical validation.

Data Interpretation and Validation

The validation of IR-792 perchlorate staining with IHC relies on the co-localization of the NIR signal from the dye with the fluorescent signal from the specific antibody on adjacent tissue sections. By overlaying the images from both modalities, researchers can determine if the regions with high IR-792 accumulation correspond to the cells or structures specifically labeled by the antibody. For instance, if IR-792 loaded nanoparticles are designed to target tumor vasculature, a strong co-localization with CD31 staining (an endothelial cell marker) would validate the targeting specificity.

Quantitative analysis can be performed using image analysis software to measure the correlation between the fluorescence intensities of the two signals, providing a statistical measure of co-localization.

Conclusion

IR-792 perchlorate is a powerful tool for near-infrared imaging, offering deep tissue penetration and high sensitivity. However, due to its nature as a fluorescent dye, its specificity is often dependent on the delivery system. Immunohistochemistry, with its high specificity based on antigen-antibody interactions, serves as an indispensable method for validating the findings from IR-792 perchlorate staining. By using these two techniques in a complementary manner, researchers can confidently identify and characterize biological targets, enhancing the reliability and impact of their findings in drug development and biomedical research.

References

• 1. Tracking Antibody Distribution with Near-Infrared Fluorescent Dyes: Impact of Dye Structure and Degree of Labeling on Plasma Clearance - PMC [pmc.ncbi.nlm.nih.gov]

Performance of IR-792 Perchlorate in Animal Models: A Comparative Guide for In Vivo Imaging

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of IR-792 perchlorate's performance in various animal models for near-infrared (NIR) fluorescence imaging. It is designed to assist researchers in making informed decisions about the selection of fluorescent probes for their preclinical imaging studies. The guide objectively compares IR-792 perchlorate with alternative NIR dyes, supported by experimental data, and includes detailed methodologies for key experiments.

Overview of IR-792 Perchlorate and its Alternatives

IR-792 perchlorate is a heptamethine cyanine dye that absorbs and emits light in the near-infrared spectrum, typically with an absorption maximum around 792 nm. This property makes it suitable for in vivo imaging, as NIR light can penetrate deeper into biological tissues with reduced scattering and autofluorescence compared to visible light. While IR-792 perchlorate has been extensively utilized as a signal enhancer in Surface-Enhanced Raman Scattering (SERS) imaging when combined with gold nanoparticles, its application as a standalone fluorescent probe is less documented in publicly available research.

This guide will focus on the available data for IR-792 perchlorate and draw comparisons with the widely used and FDA-approved NIR dye, Indocyanine Green (ICG), as well as other common alternatives.

Quantitative Performance Data

Table 1: Photophysical Properties of NIR Dyes

Property	IR-792 Perchlorate	Indocyanine Green (ICG)	IRDye 800CW
Absorption Max (nm)	~792	~780	~774
Emission Max (nm)	~820	~830	~789
Molar Extinction Coefficient (M⁻¹cm⁻¹)	High (exact value not consistently reported)	~200,000	~240,000
Quantum Yield	Not consistently reported for in vivo applications	~0.01-0.03 in blood	~0.08 in PBS

Table 2: In Vivo Performance in Animal Models

Parameter	IR-792 Perchlorate (as SERS reporter)	Indocyanine Green (ICG)	IRDye 800CW
Animal Model	Mice (Glioblastoma, Colon Cancer)	Mice, Rats (Various tumor models)	Mice (Various tumor models)
Application	Tumor imaging (SERS)	Angiography, tumor imaging, lymph node mapping	Tumor imaging, targeted probe development
Signal-to-Background Ratio (SBR) / Tumor-to-Background Ratio (TBR)	High (as SERS probe)	Variable, can be low for untargeted applications. Targeted ICG shows higher TBR.	Can achieve high TBR, especially when conjugated to targeting moieties.
Biodistribution	Primarily accumulates in the liver and spleen when conjugated to nanoparticles.	Rapidly cleared by the liver.	Slower clearance than ICG, allowing for longer imaging windows.
Pharmacokinetics	Dependent on the nanoparticle carrier.	Short half-life in circulation.	Longer circulation half-life compared to ICG.

Experimental Protocols

Detailed methodologies are crucial for replicating and building upon existing research. Below are representative protocols for in vivo fluorescence imaging using NIR dyes.

General Protocol for In Vivo NIR Fluorescence Imaging in Mice

This protocol is a generalized procedure and should be adapted based on the specific dye, animal model, and imaging system.

• Animal Preparation:

  • House mice in accordance with institutional guidelines.

  • For tumor models, subcutaneously or orthotopically implant cancer cells and allow tumors to reach a suitable size (e.g., 5-10 mm in diameter).

  • Anesthetize the mouse using a suitable anesthetic agent (e.g., isoflurane) for the duration of the imaging procedure.

  • Remove fur from the imaging area to minimize light scattering and absorption.

• Probe Administration:

  • Dissolve the NIR dye in a biocompatible solvent (e.g., sterile PBS, DMSO, or a mixture). The final concentration of organic solvents should be minimized to avoid toxicity.

  • Administer the dye solution to the mouse via intravenous (tail vein) injection. The typical injection volume for a mouse is 100-200 µL.

  • The dosage will vary depending on the dye. For ICG, a typical dose is in the range of 1-5 mg/kg.

• In Vivo Imaging:

  • Place the anesthetized mouse in the imaging chamber of an in vivo imaging system (e.g., IVIS, Pearl Trilogy).

  • Acquire fluorescence images at various time points post-injection (e.g., 1, 4, 8, 24, 48 hours) to determine the optimal imaging window.

  • Use appropriate excitation and emission filters for the specific NIR dye. For IR-792 perchlorate, excitation would be around 780-800 nm and emission collection above 820 nm.

• Data Analysis:

  • Use the imaging system's software to draw regions of interest (ROIs) over the tumor and adjacent normal tissue.

  • Quantify the average fluorescence intensity within each ROI.

  • Calculate the Tumor-to-Background Ratio (TBR) by dividing the average fluorescence intensity of the tumor ROI by that of the background tissue ROI.

Protocol for SERS Imaging with IR-792 Perchlorate-Coated Gold Nanoparticles in a Mouse Glioblastoma Model

This protocol is based on studies utilizing IR-792 as a SERS reporter.

• Preparation of SERS Nanoprobes:

  • Synthesize gold nanoparticles (e.g., nanorods or nanostars).

  • Incubate the gold nanoparticles with a solution of IR-792 perchlorate to allow for adsorption of the dye onto the nanoparticle surface.

  • Functionalize the surface of the dye-coated nanoparticles with a biocompatible polymer such as polyethylene glycol (PEG) to improve stability and circulation time.

• Animal Model:

  • Establish an orthotopic glioblastoma model in immunodeficient mice by intracranial injection of human glioblastoma cells.

• Nanoprobe Administration:

  • Administer the SERS nanoprobes intravenously to the tumor-bearing mice.

• Ex Vivo Raman Imaging:

  • At a predetermined time point post-injection (e.g., 24 hours), euthanize the mice and perfuse with saline and paraformaldehyde.

  • Excise the brain and prepare tissue sections.

  • Acquire Raman maps of the brain sections using a Raman microscope with a laser excitation wavelength that matches the plasmon resonance of the gold nanoparticles (e.g., 785 nm).

  • The characteristic Raman spectrum of IR-792 will indicate the presence and location of the nanoprobes within the tumor and surrounding tissue.

Visualizations

The following diagrams illustrate key concepts and workflows related to in vivo NIR fluorescence imaging.

Caption: Workflow for a typical in vivo NIR fluorescence imaging experiment.

Caption: Principle of SERS imaging using IR-792 perchlorate-coated gold nanoparticles.

Conclusion and Future Directions

IR-792 perchlorate is a valuable tool for preclinical imaging, particularly in the context of SERS-based detection where its strong Raman signal can be significantly amplified. However, for its application as a standalone near-infrared fluorescent probe, there is a notable lack of comprehensive, publicly available data directly comparing its performance to established dyes like ICG.

Future research should focus on:

• Direct Comparative Studies: Performing head-to-head comparisons of IR-792 perchlorate with ICG and other NIR dyes in the same animal models and under identical imaging conditions.

• Quantitative Characterization: Thoroughly characterizing the in vivo fluorescence properties of free IR-792 perchlorate, including its quantum yield, signal-to-background ratio in various tissues, and detailed pharmacokinetic and biodistribution profiles.

• Toxicity and Safety: Evaluating the short- and long-term toxicity of IR-792 perchlorate to establish a comprehensive safety profile for in vivo use.

By addressing these knowledge gaps, the scientific community can better ascertain the optimal applications and limitations of IR-792 perchlorate in the ever-evolving field of in vivo molecular imaging.

Revolutionizing In Vivo Imaging: The Near-Infrared Advantage of IR-792 Perchlorate

For researchers, scientists, and drug development professionals at the forefront of in vivo imaging, the quest for clearer, deeper, and more accurate biological visualization is relentless. While visible fluorescent probes have long been a staple in the lab, their limitations in living subjects are well-documented. Enter the near-infrared (NIR) spectrum and probes like IR-792 perchlorate, offering a significant leap forward in overcoming the challenges of tissue autofluorescence and limited light penetration. This guide provides an objective comparison of the advantages of IR-792 perchlorate over traditional visible fluorescent probes, supported by experimental data and detailed protocols.

The primary challenge in whole-animal fluorescence imaging lies in the optical properties of biological tissues. Hemoglobin, a major component of blood, and water strongly absorb light in the visible spectrum (400-650 nm).[1][2] This absorption, coupled with light scattering, significantly limits the depth to which visible light can penetrate, restricting observations to superficial tissues.[1][3] Furthermore, endogenous fluorophores within tissues, such as NADH and collagen, naturally fluoresce when excited by visible light, creating a high background signal known as autofluorescence.[4][5] This inherent "noise" can obscure the signal from the fluorescent probe of interest, leading to a low signal-to-background ratio and making it difficult to detect deep or subtle biological targets.

IR-792 perchlorate, a cyanine dye that absorbs and emits light in the near-infrared (NIR) range (absorption maximum ~792 nm), operates within the "NIR window" (700-900 nm).[1][6] In this spectral region, the absorption by hemoglobin and water is dramatically reduced, allowing for significantly deeper tissue penetration of both the excitation and emission light.[1][7] This fundamental property enables the visualization of biological processes in deeper tissues and organs that are inaccessible with visible light probes.[1]

Key Performance Advantages of IR-792 Perchlorate

The superiority of NIR probes like IR-792 perchlorate for in vivo imaging can be quantified across several key performance metrics.

Property	IR-792 Perchlorate (NIR)	Visible Fluorescent Probes (e.g., FITC, Rhodamine B)	Advantage of IR-792 Perchlorate
Excitation/Emission Wavelength	~792 nm / >800 nm[6]	FITC: ~495/525 nmRhodamine B: ~550/575 nm	Operates in the NIR window with lower tissue absorption and scattering.
Tissue Penetration Depth	Several millimeters to centimeters	Sub-millimeter to a few millimeters	Enables deep tissue and organ imaging.
Signal-to-Background Ratio (SBR)	High	Low to moderate	Reduced autofluorescence leads to clearer signals.[1]
Autofluorescence Interference	Minimal[5][8]	High[4][5]	Significantly improves sensitivity and detection of faint signals.
Photostability	Generally more photostable than many visible dyes[9]	FITC is prone to rapid photobleaching[10][11]	Allows for longer imaging sessions and longitudinal studies.
Quantum Yield	Varies with environment, generally moderate	FITC: 0.92Rhodamine B: ~0.31-0.7 in ethanol[12]	While some visible dyes have high quantum yields in vitro, their in vivo performance is hampered by the other factors.

Deeper Insights: Visualizing the Path to a Clearer Signal

The journey of light through tissue highlights the inherent advantages of NIR fluorescence for in vivo applications.

Comparison of light paths for visible and NIR probes.

Experimental Protocol: Comparative In Vivo Imaging

This protocol outlines a method for directly comparing the in vivo imaging performance of IR-792 perchlorate and a visible fluorescent probe (e.g., FITC-labeled agent) in a mouse tumor model.

1. Probe Preparation and Animal Model:

• Probe Formulation: Dissolve IR-792 perchlorate and the FITC-labeled agent in a biocompatible solvent such as a mixture of DMSO and saline. The final concentration should be optimized for in vivo administration, typically in the range of 0.5 mg/kg.[13] All solutions must be sterile-filtered.

• Animal Model: Use immunodeficient mice (e.g., nude mice) bearing subcutaneous tumors. Tumor models allow for a defined target region for imaging. All animal procedures must be approved by the institutional animal care and use committee.[14]

2. In Vivo Imaging Procedure:

• Anesthesia: Anesthetize the mice using a suitable method, such as isoflurane inhalation, to ensure they remain immobile during the imaging process.[13][15]

• Probe Administration: Administer the prepared fluorescent probes via intravenous (tail vein) injection.[13] Use separate cohorts of mice for each probe to avoid spectral overlap issues in this direct comparison.

• Imaging System: Utilize an in vivo imaging system (IVIS) equipped with appropriate filters for both visible and NIR fluorescence.

• Image Acquisition: Acquire images at multiple time points post-injection (e.g., 5 min, 30 min, 1 hr, 4 hr, 24 hr) to assess the biodistribution and clearance of the probes.[13] For IR-792, use an excitation filter around 745 nm and an emission filter around 800 nm.[14] For the FITC-labeled agent, use an excitation filter around 480 nm and an emission filter around 520 nm. Maintain consistent imaging parameters (exposure time, binning, f/stop) for all animals and time points.[16]

3. Data Analysis:

• Region of Interest (ROI) Analysis: Draw ROIs around the tumor and a non-tumor area (e.g., muscle) on each image.[16]

• Quantification: Measure the average fluorescence intensity within each ROI.

• Signal-to-Background Ratio (SBR): Calculate the SBR by dividing the average fluorescence intensity of the tumor ROI by the average fluorescence intensity of the non-tumor ROI.

• Statistical Analysis: Perform statistical analysis to compare the SBRs of the two probes at each time point.

The following workflow illustrates the key steps in this comparative in vivo imaging experiment.

Workflow for comparative in vivo fluorescence imaging.

Conclusion

The transition from visible to near-infrared fluorescence imaging represents a paradigm shift for in vivo research. Probes like IR-792 perchlorate offer undeniable advantages in overcoming the intrinsic limitations of biological tissues, enabling deeper, clearer, and more sensitive visualization of complex biological processes. For researchers and drug development professionals, leveraging the power of NIR probes is not just an incremental improvement but a critical step towards unlocking a more accurate and comprehensive understanding of biology in living systems.

References

• 1. Near-infrared Molecular Probes for In Vivo Imaging - PMC [pmc.ncbi.nlm.nih.gov]
• 2. In vivo fluorescence imaging: a personal perspective - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Characterizing and Quenching Autofluorescence in Fixed Mouse Adrenal Cortex Tissue - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. IR-792 perchlorate Dye content 99 207399-10-8 [sigmaaldrich.com]
• 7. dovepress.com [dovepress.com]
• 8. Addressing the autofluorescence issue in deep tissue imaging by two-photon microscopy: the significance of far-red emitting dyes - Chemical Science (RSC Publishing) [pubs.rsc.org]
• 9. pubs.acs.org [pubs.acs.org]
• 10. Fluorescein (FITC) | Thermo Fisher Scientific - FR [thermofisher.com]
• 11. Comparison of the Photobleaching and Photostability Traits of Alexa Fluor 568- and Fluorescein Isothiocyanate- conjugated Antibody - PMC [pmc.ncbi.nlm.nih.gov]
• 12. What is the quantum yield of rhodamine B? | AAT Bioquest [aatbio.com]
• 13. Protocol for in Vivo Imaging in Mice - Creative Bioarray | Creative Bioarray [creative-bioarray.com]
• 14. In vivo mouse imaging [bio-protocol.org]
• 15. research.charlotte.edu [research.charlotte.edu]
• 16. m.youtube.com [m.youtube.com]

A Comparative Guide to Cross-Validating IR-792 Perchlorate Imaging with MRI and PET Scans

For Researchers, Scientists, and Drug Development Professionals

Direct experimental cross-validation studies comparing IR-792 perchlorate imaging with established clinical modalities like Magnetic Resonance Imaging (MRI) and Positron Emission Tomography (PET) are not extensively documented in publicly available literature. This guide, therefore, offers a comparative framework based on the individual principles of each modality and proposes a hypothetical experimental design for such a validation. This document aims to assist researchers in understanding the potential synergies and distinct advantages of each technique in the context of oncological research.

Principles of Imaging Modalities

IR-792 Perchlorate Imaging (Near-Infrared Fluorescence and SERS)

IR-792 is a near-infrared (NIR) cyanine dye. As an imaging agent, its utility is primarily in preclinical optical imaging techniques:

• Near-Infrared Fluorescence (NIRF) Imaging: This modality detects fluorescence emitted from IR-792 upon excitation with NIR light. NIR light offers deeper tissue penetration compared to visible light.[1][2]

• Surface-Enhanced Raman Scattering (SERS) Imaging: IR-792 can be used as a Raman reporter molecule adsorbed onto plasmonic nanoparticles (e.g., gold nanostars). This technique dramatically amplifies the Raman signal, allowing for ultra-sensitive, multiplexed detection.[3][4]

A key mechanism for the targeted uptake of IR-792 perchlorate is its interaction with the Sodium Iodide Symporter (NIS) . NIS is a plasma membrane protein that actively transports iodide into cells. Perchlorate is a competitive inhibitor of iodide transport and is also a substrate for NIS, meaning it is actively transported into the cell by the same mechanism.[5][6][7] This shared pathway offers a biological basis for cross-validation with NIS-targeted radiotracers in PET imaging.

Magnetic Resonance Imaging (MRI)

MRI is a non-invasive clinical imaging technique that provides high-resolution anatomical images of soft tissues.[8][9] It functions by detecting the signals from protons in water molecules when they are placed in a strong magnetic field and excited by radio waves. The contrast between different tissues allows for detailed visualization of organs and abnormalities.[10] For oncological applications, contrast agents, most commonly gadolinium-based, are often administered to enhance the visibility of tumors, which typically have altered vascularity.[11][12] MRI is particularly valued for its excellent soft-tissue delineation without the use of ionizing radiation.[9]

Positron Emission Tomography (PET)

PET is a highly sensitive, functional imaging modality that provides quantitative information about metabolic processes in the body.[13][14] It involves the administration of a radiotracer, a biologically active molecule tagged with a positron-emitting radionuclide. The most common PET tracer in oncology is 18F-fluorodeoxyglucose (FDG), a glucose analog that is taken up by metabolically active cells, including most cancer cells.[13] PET is exceptional for whole-body staging of cancer, detecting metastases, and assessing treatment response.[15][16] However, it has a lower spatial resolution compared to MRI.[17]

Data Presentation: Comparative Analysis

The following tables summarize the key characteristics and the relative advantages and disadvantages of each imaging modality for oncological research.

Table 1: Comparison of Imaging Modality Characteristics

Feature	IR-792 Imaging (NIRF/SERS)	Magnetic Resonance Imaging (MRI)	Positron Emission Tomography (PET)
Imaging Principle	Optical (Fluorescence/Raman Scattering)	Nuclear Magnetic Resonance	Radionuclide Decay
Information Provided	Molecular / Cellular	Anatomical / Structural	Functional / Metabolic[14]
Spatial Resolution	High (µm to mm)[18]	Very High (sub-mm)[10][19]	Low (4-6 mm)[17]
Sensitivity	High to Very High (pM to fM for SERS)[4]	Moderate[19]	Very High (pM to nM)[19]
Penetration Depth	Low (mm to cm)[17][20]	Unlimited	Unlimited[21]
Contrast Agent	NIR dye (IR-792), SERS nanoparticles	Gadolinium-based agents	Radiotracers (e.g., 18F-FDG)
Temporal Resolution	High (real-time)[1]	Moderate to Low	Low
Ionizing Radiation	No[1]	No[8]	Yes[14]
Clinical Status	Preclinical / Investigational[22][23]	Widespread Clinical Use	Widespread Clinical Use

Table 2: Advantages and Disadvantages for Oncological Research

Modality	Advantages	Disadvantages
IR-792 Imaging	- High sensitivity and specificity (especially SERS)[3] - Real-time imaging capability[1] - No ionizing radiation - Potential for multiplexing (SERS)[3]	- Limited tissue penetration depth[17][20] - Primarily for preclinical or intraoperative use[23] - Potential toxicity of nanoparticles (SERS)
MRI	- Excellent soft-tissue contrast and spatial resolution[9] - Provides detailed anatomical context[11] - No ionizing radiation[8] - Can assess functional parameters (e.g., diffusion)	- Lower sensitivity compared to PET[19] - Cannot always distinguish malignant from benign tumors[8] - Relatively expensive and long scan times - Potential for allergic reactions to contrast agents
PET	- Extremely high sensitivity for metabolic activity[15] - Whole-body imaging for staging and metastasis detection[13] - Can assess treatment response early[24] - Quantitative capabilities	- Low spatial resolution[17] - Use of ionizing radiation[14] - High cost and need for a nearby cyclotron for many tracers[14] - Can have false positives due to inflammation

Mandatory Visualization

Below are diagrams illustrating the Sodium Iodide Symporter (NIS) pathway and a proposed experimental workflow for cross-validation.

Fig 1. NIS-mediated uptake of iodide and perchlorate.

Fig 2. Proposed experimental workflow for cross-validation.

Experimental Protocols: A Hypothetical Cross-Validation Study

This section outlines a potential protocol for a preclinical study designed to cross-validate IR-792 perchlorate imaging with MRI and PET.

Objective: To compare the localization and signal intensity of an IR-792-based agent, a gadolinium-based MRI contrast agent, and an 18F-FDG PET tracer in a murine tumor model expressing the Sodium Iodide Symporter (NIS).

1. Animal Model:

• Species: Immunodeficient mice (e.g., BALB/c nude).

• Tumor Model: Subcutaneous inoculation of a human cancer cell line engineered to express NIS (e.g., U87-hNIS glioma cells). Tumor growth will be monitored until tumors reach a suitable size for imaging (e.g., 100-150 mm³).[25][26]

2. Imaging Agents:

• IR-792 Agent: IR-792 perchlorate, potentially conjugated to a nanoparticle for SERS imaging, administered intravenously (IV).

• PET Tracer: 18F-FDG, administered IV.

• MRI Contrast Agent: A standard gadolinium-based contrast agent (e.g., Gd-DOTA), administered IV.

3. Imaging Protocol:

• Animal Preparation: Mice should be fasted for 6-12 hours prior to 18F-FDG injection to reduce background glucose levels.[27][28] Anesthesia (e.g., isoflurane) will be used during all imaging procedures to immobilize the animal.[28]

• Baseline Imaging (Day 0): A non-contrast T1- and T2-weighted MRI scan will be performed to obtain baseline anatomical information of the tumor.

• Imaging Session (Day 1):

  • PET Tracer Injection: Administer 18F-FDG (e.g., 150 µCi) via tail vein injection.[25]

  • Uptake Period: Allow for a 60-minute uptake period. The animal should be kept warm to prevent brown fat activation.[27]

  • PET/CT Scan: Perform a static PET scan for 10-15 minutes, followed by a CT scan for anatomical co-registration.

  • IR-792 Agent Injection: Following the PET scan, administer the IR-792 agent intravenously.

  • NIRF/SERS Imaging: At a predetermined optimal time point post-injection (e.g., 2-24 hours, based on agent pharmacokinetics), perform NIRF or SERS imaging.[26]

  • MRI Scan: Administer the gadolinium contrast agent and immediately acquire T1-weighted MR images.

4. Data Analysis:

• Image Co-registration: Spatially co-register the MRI, PET/CT, and optical imaging data using anatomical landmarks or fiducial markers.

• Region of Interest (ROI) Analysis: Define ROIs for the tumor core, tumor periphery, and a control tissue (e.g., muscle).

• Quantitative Comparison:

  • For PET, calculate the Standardized Uptake Value (SUV).

  • For MRI, measure the signal enhancement ratio post-contrast.

  • For NIRF/SERS, quantify the fluorescence intensity or Raman signal intensity.

• Correlation Analysis: Perform statistical analysis to determine the correlation between the signals from the three modalities within the defined ROIs.

5. Ex Vivo Validation:

• Following the final imaging session, euthanize the animals.

• Excise the tumor and major organs for ex vivo NIRF/SERS imaging to confirm biodistribution.

• Perform histological analysis (e.g., H&E staining) and immunohistochemistry for NIS expression to correlate imaging findings with the underlying tissue pathology and molecular target expression.

This comprehensive approach would provide a robust dataset to directly compare the performance and information provided by IR-792 perchlorate imaging against the clinical standards of MRI and PET.

References

• 1. Clinical implications of near-infrared fluorescence imaging in cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. Surface-Enhanced Raman Spectroscopy: A New Modality for Cancer Imaging - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Advances in Surface Enhanced Raman Spectroscopy for in Vivo Imaging in Oncology - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pure.johnshopkins.edu [pure.johnshopkins.edu]
• 6. Allosteric regulation of Na+/I− symporter (NIS) activity by perchlorate - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. MRI | CancerQuest [cancerquest.org]
• 9. siemens-healthineers.com [siemens-healthineers.com]
• 10. radiologyjournals.com [radiologyjournals.com]
• 11. MRI-only treatment planning: benefits and challenges - PMC [pmc.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. [Cancer screening with PET: advantages and limitations] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Positron Emission Tomography (PET) - Special Subjects - Merck Manual Consumer Version [merckmanuals.com]
• 15. oncarecancer.com [oncarecancer.com]
• 16. ilcn.org [ilcn.org]
• 17. worldscientific.com [worldscientific.com]
• 18. researchgate.net [researchgate.net]
• 19. researchgate.net [researchgate.net]
• 20. researchgate.net [researchgate.net]
• 21. ajronline.org [ajronline.org]
• 22. profiles.wustl.edu [profiles.wustl.edu]
• 23. Exploring the Clinical Potential of SERS-based Raman Imaging to Improve Cancer Outcomes: Regulatory Concerns and Alternative Solutions | CIC biomaGUNE [cicbiomagune.es]
• 24. Monitoring of anti-cancer treatment with 18F-FDG and 18F-FLT PET: a comprehensive review of pre-clinical studies - PMC [pmc.ncbi.nlm.nih.gov]
• 25. researchgate.net [researchgate.net]
• 26. Near-Infrared Fluorescence Imaging in Preclinical Models of Glioblastoma - PMC [pmc.ncbi.nlm.nih.gov]
• 27. jnm.snmjournals.org [jnm.snmjournals.org]
• 28. A guideline proposal for mice preparation and care in 18F-FDG PET imaging - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to Near-Infrared Dyes: Correlating In Vitro and In Vivo Performance of IR-792 Perchlorate and Alternatives

For researchers, scientists, and drug development professionals, the selection of a suitable near-infrared (NIR) fluorescent dye is a critical step in ensuring the accuracy and reliability of in vitro and in vivo imaging studies. This guide provides an objective comparison of IR-792 perchlorate with other common NIR dyes, focusing on the correlation between their in vitro properties and in vivo performance. We present supporting experimental data, detailed methodologies, and a discussion on the challenges of translating in vitro findings to a complex biological environment.

The ideal NIR dye for in vivo imaging should exhibit high brightness, exceptional photostability, and favorable biodistribution with low non-specific tissue accumulation. While in vitro characterization provides a valuable preliminary assessment of a dye's potential, the intricate interplay of factors within a living organism often leads to discrepancies between in vitro and in vivo results. This guide aims to illuminate these complexities and aid in the informed selection of NIR probes.

In Vitro Performance Comparison

The following table summarizes key in vitro photophysical properties of IR-792 perchlorate and its alternatives. It is important to note that a direct comparison of quantum yield and photostability across different studies can be challenging due to variations in experimental conditions.

Dye	Excitation Max (nm)	Emission Max (nm)	Molar Extinction Coefficient (M⁻¹cm⁻¹)	Quantum Yield (Φ)	Relative Photostability
IR-792 Perchlorate	~792	Not explicitly found	Not explicitly found	Not explicitly found	Moderate
IR-780	~780	~810	265,000 - 330,000[1]	0.127[1][2]	High[1][2][3]
Indocyanine Green (ICG)	~780	~830	115,000 - 204,000[1]	0.008 (in aqueous media)[1]	Low[4]
Biotium CF® Dyes (e.g., CF® 790)	Varies	Varies	High	Generally High[5][6]	High[5][7]

In Vivo Performance Comparison

The biodistribution and tumor accumulation of NIR dyes are critical for in vivo imaging applications. The following table provides a qualitative summary based on available mouse model data.

Dye	Primary Accumulation Sites	Tumor Targeting	Clearance
IR-792 Perchlorate	Liver, Spleen	Can be targeted via nanoparticle encapsulation	Hepatobiliary
IR-780	Tumor, Liver, Lungs[10][11][12]	Intrinsic tumor-targeting properties reported[1]	Gradual clearance
Indocyanine Green (ICG)	Liver, Spleen[13][14]	Non-specific, requires targeting moieties	Rapid hepatobiliary clearance[15]
Biotium CF® Dyes	Dependent on conjugation	High, when conjugated to targeting molecules	Dependent on conjugation

Experimental Protocols

In Vitro Fluorescence Quantum Yield Measurement

Objective: To determine the efficiency of a dye in converting absorbed light into emitted light.

Methodology (Relative Method):

• Standard Selection: Choose a reference standard with a known quantum yield and similar absorption and emission spectra to the sample dye (e.g., IR-26 in 1,2-dichloroethane for the NIR region).

• Sample Preparation: Prepare a series of dilute solutions of both the sample and standard dyes in the same solvent to ensure absorbance values are below 0.1 at the excitation wavelength to minimize inner filter effects.

• Absorbance Measurement: Measure the absorbance spectra of all solutions using a UV-Vis spectrophotometer.

• Fluorescence Measurement: Record the fluorescence emission spectra of all solutions using a spectrofluorometer, exciting at the same wavelength for both sample and standard.

• Data Analysis: Calculate the integrated fluorescence intensity and absorbance at the excitation wavelength for each solution. The quantum yield of the sample (Φ_sample) is calculated using the following equation:

  Φ_sample = Φ_standard * (I_sample / I_standard) * (A_standard / A_sample) * (n_sample² / n_standard²)

  where I is the integrated fluorescence intensity, A is the absorbance at the excitation wavelength, and n is the refractive index of the solvent.

In Vitro Photostability Assessment

Objective: To evaluate the dye's resistance to photodegradation upon exposure to light.

Methodology:

• Sample Preparation: Prepare solutions of the dyes at a standardized concentration in a relevant solvent (e.g., PBS or cell culture medium).

• Light Exposure: Expose the solutions to a constant and high-intensity light source (e.g., a xenon lamp or a laser with a specific wavelength) for defined periods. A control sample should be kept in the dark.

• Absorbance/Fluorescence Measurement: At regular intervals, measure the absorbance or fluorescence intensity of the exposed and control samples.

• Data Analysis: Plot the percentage of remaining absorbance or fluorescence as a function of exposure time. The rate of decay indicates the photostability of the dye.

In Vivo Biodistribution Study in Mice

Objective: To determine the distribution and clearance of the NIR dye in a living organism.

Methodology:

• Animal Model: Use healthy or tumor-bearing mice, depending on the research question.

• Dye Administration: Administer the NIR dye intravenously (e.g., via tail vein injection) at a specified dose.

• In Vivo Imaging: At various time points post-injection, anesthetize the mice and acquire whole-body fluorescence images using an in vivo imaging system (IVIS) equipped with appropriate excitation and emission filters.

• Ex Vivo Organ Analysis: At the end of the study, euthanize the mice and dissect major organs (liver, spleen, kidneys, lungs, heart, tumor, etc.). Image the excised organs using the IVIS to quantify the fluorescence signal in each tissue.

• Data Analysis: Quantify the average radiant efficiency in the regions of interest (organs and tumor) from both in vivo and ex vivo images. The data is typically expressed as the percentage of injected dose per gram of tissue (%ID/g).

Visualizing the Complexity: Factors Influencing In Vitro vs. In Vivo Signal Correlation

The correlation between a dye's performance in a cuvette and in a living animal is rarely linear. The following diagram illustrates the key factors that can alter the fluorescence signal of a NIR dye in an in vivo environment compared to in vitro conditions.

Caption: Factors influencing the correlation of NIR dye signals between in vitro and in vivo settings.

Conclusion

The selection of an appropriate NIR dye for imaging studies requires a comprehensive evaluation of both its intrinsic photophysical properties and its behavior within a complex biological system. While IR-792 perchlorate is a commonly used NIR dye, alternatives such as IR-780 and Biotium's CF® dyes may offer advantages in terms of brightness, photostability, and in vivo performance. It is crucial for researchers to be aware of the potential discrepancies between in vitro and in vivo data and to carefully consider the experimental context when choosing a fluorescent probe. This guide provides a framework for comparing these dyes and highlights the importance of standardized protocols for generating reliable and reproducible data. The continued development of novel NIR dyes with improved characteristics will undoubtedly advance the capabilities of in vivo fluorescence imaging in biomedical research and drug development.

References

• 1. mdpi.com [mdpi.com]
• 2. glpbio.com [glpbio.com]
• 3. Liposomal IR-780 as a Highly Stable Nanotheranostic Agent for Improved Photothermal/Photodynamic Therapy of Brain Tumors by Convection-Enhanced Delivery - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Photostability and thermal stability of indocyanine green - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. chemie-brunschwig.ch [chemie-brunschwig.ch]
• 6. biotium.com [biotium.com]
• 7. biotium.com [biotium.com]
• 8. Enhancement of aqueous stability and fluorescence brightness of indocyanine green using small calix[4]arene micelles for near-infrared fluorescence imaging - MedChemComm (RSC Publishing) [pubs.rsc.org]
• 9. researchgate.net [researchgate.net]
• 10. A Lipophilic IR-780 Dye-Encapsulated Zwitterionic Polymer-Lipid Micellar Nanoparticle for Enhanced Photothermal Therapy and NIR-Based Fluorescence Imaging in a Cervical Tumor Mouse Model - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. researchgate.net [researchgate.net]
• 13. Biodistribution of Encapsulated Indocyanine Green in Healthy Mice - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Biodistribution of encapsulated indocyanine green in healthy mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. mdpi.com [mdpi.com]

A Comparative Guide to Heptamethine Cyanine Dyes: Benchmarking IR-792 Perchlorate

For Researchers, Scientists, and Drug Development Professionals

In the rapidly advancing fields of biomedical imaging and targeted therapies, the selection of appropriate fluorescent probes is paramount. Heptamethine cyanine dyes, with their strong absorption and emission in the near-infrared (NIR) window, offer distinct advantages for deep-tissue applications. This guide provides an objective comparison of IR-792 perchlorate with other widely used heptamethine cyanine dyes, namely Indocyanine Green (ICG) and IR-820, as well as the common photosensitizer Methylene Blue. The data presented herein is compiled from various scientific sources to aid in the selection of the most suitable dye for your research needs.

Photophysical & Photochemical Properties

The performance of a fluorescent dye is dictated by its intrinsic photophysical and photochemical properties. Key parameters include the maximum absorption (λmax) and emission (λem) wavelengths, molar extinction coefficient (ε), fluorescence quantum yield (Φf), and singlet oxygen quantum yield (ΦΔ). A high molar extinction coefficient indicates efficient light absorption, while a high fluorescence quantum yield signifies a greater number of emitted photons per absorbed photon, leading to brighter fluorescence. For applications in photodynamic therapy (PDT), a high singlet oxygen quantum yield is desirable as singlet oxygen is a key cytotoxic agent.

Table 1: Photophysical Properties of Selected Dyes

Dye	Solvent	λmax (nm)	λem (nm)	Molar Extinction Coefficient (ε) (M⁻¹cm⁻¹)	Fluorescence Quantum Yield (Φf)
IR-792 perchlorate	-	~792[1]	-	Notably high[1]	-
Indocyanine Green (ICG)	Ethanol	789	-	194,000	0.05
Water	780	810	-	-
IR-820	Water	-	829	-	0.00313[2]
Serum	793	858	-	0.02521[2]
Methanol	-	-	198,181	-
Methylene Blue	Water	664	686	69,100	0.52

Table 2: Photodynamic and Photothermal Properties

Dye	Solvent	Singlet Oxygen Quantum Yield (ΦΔ)	Photostability
IR-792 perchlorate	-	-	Noted for its photostability, but can undergo photobleaching under extended NIR exposure[1].
Indocyanine Green (ICG)	Methanol	~0.008	-
IR-820	-	Generally low for heptamethine cyanines unless modified.	Generally considered more stable than ICG.
Methylene Blue	Methanol	0.52	-

Experimental Protocols

To ensure the reproducibility and validity of research findings, it is crucial to follow standardized experimental protocols. Below are detailed methodologies for determining key photophysical and photochemical parameters.

Determination of Molar Extinction Coefficient

The molar extinction coefficient (ε) is a measure of how strongly a chemical species absorbs light at a given wavelength. It is determined using the Beer-Lambert law:

A = εcl

where:

• A is the absorbance

• ε is the molar extinction coefficient (in M⁻¹cm⁻¹)

• c is the molar concentration of the substance (in mol/L)

• l is the path length of the cuvette (typically 1 cm)

Protocol:

• Prepare a stock solution: Accurately weigh a known mass of the dye and dissolve it in a precise volume of a suitable solvent (e.g., ethanol or water) to create a stock solution of known concentration.

• Prepare a series of dilutions: Prepare a series of dilutions of the stock solution with known concentrations.

• Measure absorbance: Using a spectrophotometer, measure the absorbance of each dilution at the dye's maximum absorption wavelength (λmax).

• Plot a calibration curve: Plot absorbance (A) on the y-axis versus concentration (c) on the x-axis.

• Calculate the molar extinction coefficient: The slope of the linear portion of the calibration curve will be equal to the molar extinction coefficient (ε) when the path length is 1 cm.

Determination of Fluorescence Quantum Yield (Comparative Method)

The fluorescence quantum yield (Φf) is the ratio of photons emitted to photons absorbed. The comparative method involves comparing the fluorescence intensity of the sample to that of a standard with a known quantum yield.

Protocol:

• Select a standard: Choose a reference dye with a well-characterized fluorescence quantum yield that absorbs and emits in a similar spectral region to the sample. For near-infrared dyes, Indocyanine Green (ICG) in ethanol is often used as a standard.

• Prepare solutions: Prepare dilute solutions of both the sample and the standard in the same solvent. The absorbance of these solutions at the excitation wavelength should be kept low (typically < 0.1) to avoid inner filter effects.

• Measure absorbance: Measure the absorbance of both the sample and standard solutions at the excitation wavelength.

• Measure fluorescence spectra: Record the fluorescence emission spectra of both the sample and the standard, using the same excitation wavelength and instrument settings.

• Calculate the quantum yield: The fluorescence quantum yield of the sample (Φf_sample) can be calculated using the following equation:

  Φf_sample = Φf_std * (I_sample / I_std) * (A_std / A_sample) * (n_sample² / n_std²)

  where:

  • Φf is the fluorescence quantum yield

  • I is the integrated fluorescence intensity

  • A is the absorbance at the excitation wavelength

  • n is the refractive index of the solvent

  • 'sample' and 'std' refer to the sample and the standard, respectively.

Caption: Workflow for Determining Fluorescence Quantum Yield.

Determination of Singlet Oxygen Quantum Yield

The singlet oxygen quantum yield (ΦΔ) quantifies the efficiency of a photosensitizer in generating singlet oxygen upon irradiation. A common method involves using a chemical trap that reacts with singlet oxygen, leading to a measurable change in its absorbance or fluorescence. 1,3-Diphenylisobenzofuran (DPBF) is a frequently used trap.

Protocol:

• Prepare solutions: Prepare a solution of the photosensitizer (sample) and a solution of a reference photosensitizer with a known singlet oxygen quantum yield (e.g., Methylene Blue) in a suitable solvent. Add a known concentration of the singlet oxygen trap (e.g., DPBF) to both solutions.

• Irradiation: Irradiate both solutions with a light source at a wavelength where the photosensitizer absorbs, but the trap does not.

• Monitor trap degradation: At regular time intervals, measure the absorbance of the trap at its maximum absorption wavelength. The absorbance will decrease as the trap reacts with singlet oxygen.

• Plot data: For both the sample and the reference, plot the absorbance of the trap against the irradiation time.

• Calculate the singlet oxygen quantum yield: The singlet oxygen quantum yield of the sample (ΦΔ_sample) can be calculated using the following equation:

  ΦΔ_sample = ΦΔ_std * (k_sample / k_std) * (P_std / P_sample)

  where:

  • ΦΔ is the singlet oxygen quantum yield

  • k is the rate of decomposition of the trap (obtained from the slope of the absorbance vs. time plot)

  • P is the photostability of the photosensitizer

  • 'sample' and 'std' refer to the sample and the standard, respectively.

Caption: Workflow for Determining Singlet Oxygen Quantum Yield.

Conclusion

The choice of a heptamethine cyanine dye depends heavily on the specific application. IR-792 perchlorate, with its strong NIR absorption, is a valuable tool for various bioimaging techniques[1]. ICG, being FDA-approved, remains a benchmark for clinical applications. IR-820 offers a more stable alternative to ICG for preclinical imaging and photothermal therapy. Methylene Blue, while absorbing at a shorter wavelength, is a potent photosensitizer for PDT due to its high singlet oxygen quantum yield. This guide provides a foundation for comparing these dyes, and researchers are encouraged to consider the specific experimental conditions and requirements of their studies when making a selection.

References

• 1. IR-792 perchlorate | Benchchem [benchchem.com]
• 2. research.ed.ac.uk [research.ed.ac.uk]

Safety & Regulatory Compliance

Proper Disposal of IR-792 Perchlorate: A Guide for Laboratory Professionals

For researchers, scientists, and drug development professionals, the proper handling and disposal of chemical reagents is paramount to ensuring laboratory safety and environmental responsibility. This document provides essential information and procedural guidance for the safe disposal of IR-792 perchlorate, a near-infrared cyanine dye.

IR-792 perchlorate is a valuable tool in various research applications. However, its composition, which includes a perchlorate anion, necessitates specific disposal protocols due to the potential environmental impact and oxidizing nature of perchlorates. Adherence to these guidelines is crucial for minimizing risk and ensuring compliance with safety regulations.

Key Safety and Handling Information

Before initiating any disposal procedures, it is critical to be aware of the inherent properties of IR-792 perchlorate. While specific toxicity data for IR-792 perchlorate is limited, the perchlorate component is a known strong oxidizer.[1] Perchlorates can accelerate the combustion of other materials and may pose an explosion risk if mixed with incompatible substances.[2]

Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety goggles, gloves, and a lab coat, when handling IR-792 perchlorate in its solid form or in solution.

Storage: Store IR-792 perchlorate in a cool, dry, and well-ventilated area away from incompatible materials such as strong acids, bases, and reducing agents.

Spill Management: In the event of a spill, evacuate the area of personnel not wearing protective equipment. Remove all sources of ignition. Cover the spill with a non-combustible absorbent material such as dry lime, sand, or soda ash and place it in a sealed container for disposal.[1] Ventilate the area and wash the spill site after cleanup is complete.

Quantitative Data Summary

Property	Value	Reference
Molecular Formula	C₄₂H₄₉ClN₂O₄S	[3][4]
Molecular Weight	713.37 g/mol	[3][4]
Appearance	Gold, green crystalline powder	[5]
Melting Point	201-203 °C	[3][4]
λmax	792 nm	[3][4]
Solubility	No data available	[5]
Acute Toxicity	No data available	[5]
Skin Corrosion/Irritation	No data available	[5]
Aquatic Toxicity	No data available	[5]
Biodegradation	No data available	[5]

Disposal Procedures

Due to the presence of the perchlorate anion, IR-792 perchlorate waste should be treated as hazardous. The primary goal of the disposal procedure is to reduce the perchlorate to the much less harmful chloride ion. A recommended method for laboratory-scale waste is chemical reduction using zero-valent iron (ZVI) under acidic conditions.[6]

Experimental Protocol: Chemical Reduction of IR-792 Perchlorate Waste

This protocol outlines a method for the chemical reduction of aqueous waste solutions containing IR-792 perchlorate.

Materials:

• Waste solution containing IR-792 perchlorate

• Zero-valent iron (ZVI) powder or filings

• Hydrochloric acid (HCl) or Sulfuric acid (H₂SO₄)

• pH meter or pH indicator strips

• Stir plate and stir bar

• Fume hood

• Appropriate waste container

Procedure:

• Work in a Fume Hood: All steps of this procedure must be performed in a certified fume hood to ensure proper ventilation.

• Acidify the Waste Solution: Carefully add acid (e.g., HCl or H₂SO₄) to the aqueous waste solution containing IR-792 perchlorate to adjust the pH to a range of 2-3. Monitor the pH using a calibrated pH meter or pH indicator strips. The acidic environment enhances the reductive capability of the zero-valent iron.

• Add Zero-Valent Iron: With continuous stirring, slowly add an excess of zero-valent iron powder or filings to the acidified waste solution. A general guideline is to add approximately 5-10 grams of ZVI per liter of waste solution, though the optimal amount may vary depending on the concentration of IR-792 perchlorate.

• Reaction Time: Allow the reaction to proceed with continuous stirring for a minimum of 24 hours. The reduction of perchlorate is a relatively slow process.

• Monitor the Reaction (Optional): If analytical capabilities are available, the disappearance of the perchlorate peak can be monitored using ion chromatography to ensure the reaction has gone to completion.

• Neutralization: After the 24-hour reaction period, neutralize the solution by carefully adding a base (e.g., sodium hydroxide or sodium bicarbonate) until the pH is between 6 and 8.

• Final Disposal: The treated solution, now containing the organic dye component and iron salts, should be disposed of as hazardous chemical waste according to your institution's and local regulations. The dye component may require further treatment, such as oxidation, depending on local regulations.

Important Note: This protocol is a general guideline. It is essential to conduct a small-scale test to optimize the reaction conditions for your specific waste stream before treating larger quantities.

Disposal Workflow

The following diagram illustrates the decision-making and operational workflow for the proper disposal of IR-792 perchlorate.

Caption: Disposal workflow for IR-792 perchlorate.

By following these procedures, researchers can ensure the safe and environmentally responsible disposal of IR-792 perchlorate waste, contributing to a safer laboratory environment and minimizing the impact on our ecosystems. Always consult your institution's specific guidelines and your local environmental regulations for hazardous waste disposal.

References

• 1. IR-792 perchlorate | Benchchem [benchchem.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. Microbial reduction of perchlorate with zero-valent iron - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]

Personal protective equipment for handling IR-792 perchlorate

Essential Safety and Handling Guide for IR-792 Perchlorate

This guide provides immediate safety, handling, and disposal protocols for IR-792 perchlorate, tailored for research scientists and drug development professionals. Following these procedures is critical for ensuring laboratory safety and minimizing environmental impact.

Hazard Identification and Overview

IR-792 perchlorate is a near-infrared (NIR) cyanine dye. While specific toxicity data is largely unavailable, the primary concerns are related to its perchlorate anion and general chemical handling principles. Perchlorate compounds are strong oxidizers and can be hazardous. Contact with skin, eyes, and the respiratory tract should be avoided.

Primary Hazards:

• May cause eye, skin, and respiratory tract irritation.

• Perchlorate compounds can be strong oxidizers, potentially intensifying fires.

• The toxicological properties have not been fully investigated.

Personal Protective Equipment (PPE)

Strict adherence to PPE protocols is mandatory when handling IR-792 perchlorate. The following equipment should be used:

PPE Category	Specification
Eye/Face Protection	Use chemical safety goggles and/or a full-face shield that are tested and approved under government standards such as NIOSH (US) or EN 166 (EU).[1]
Hand Protection	Handle with chemical-resistant gloves (e.g., nitrile). Gloves must be inspected before use and disposed of after contamination.[1][2] Use proper glove removal technique.
Body Protection	Wear a lab coat. For larger quantities or when there is a risk of splashing, a chemically resistant apron or suit is recommended.
Respiratory Protection	Not required for normal handling in a well-ventilated area. If dust is generated, use a NIOSH-approved respirator with an appropriate particulate filter.

Safe Handling and Operational Plan

Preparation:

• Read the Safety Data Sheet (SDS) thoroughly before starting any work.

• Ensure a safety shower and eyewash station are readily accessible.

• Work in a well-ventilated area, preferably within a chemical fume hood, especially when handling the powder form to avoid dust formation.[1]

Handling the Compound:

• Weighing:

  • Perform in a fume hood or a ventilated balance enclosure.

  • Use anti-static measures to prevent dispersal of the powder.

• Dissolving:

  • Add the solid IR-792 perchlorate to the solvent slowly.

  • Ensure the container is appropriately sized to avoid splashes.

• General Use:

  • Avoid contact with skin and eyes.

  • Do not breathe in dust.

  • Wash hands thoroughly after handling.[1]

Storage and Accidental Release

Storage:

• Store in a cool, dry, and well-ventilated place.[1]

• Keep the container tightly closed.[1]

• Store away from incompatible materials and heat sources.

Accidental Release Measures:

• Spill:

  • Evacuate the area.

  • Wear appropriate PPE.

  • Sweep up the solid material, avoiding dust generation, and place it in a suitable, closed container for disposal.

  • Clean the spill area with a suitable solvent and then wash with soap and water.

• Personal Contamination:

  • Skin Contact: Wash off with soap and plenty of water.[1]

  • Eye Contact: Immediately flush eyes with plenty of water as a precaution.[1]

  • Inhalation: Move the person into fresh air. If not breathing, give artificial respiration.[1]

  • Ingestion: Rinse mouth with water. Never give anything by mouth to an unconscious person.[1]

Disposal Plan

All waste containing IR-792 perchlorate must be treated as hazardous waste.

Waste Collection:

• Collect unused product and any contaminated materials (e.g., gloves, wipes, pipette tips) in a designated, labeled, and sealed hazardous waste container.

Disposal Method:

• Dispose of the waste through a licensed professional waste disposal service.

• The perchlorate anion is a known environmental contaminant.[3] A recommended procedure for laboratory waste containing perchlorate is neutralization with zero-valent iron under acidic conditions, which reduces perchlorate to chloride.[3]

• Contaminated packaging should be disposed of as unused product.[1]

Quantitative Data Summary

The following table summarizes the key physical and chemical properties of IR-792 perchlorate.

Property	Value
Molecular Formula	C₄₂H₄₉ClN₂O₄S
Molecular Weight	713.37 g/mol
Appearance	Gold, green crystalline powder[1]
Melting Point	201-203 °C[4]
Maximum Absorption (λmax)	~792 nm[4]
Solubility	Soluble in certain organic solvents.[3] Water solubility data is not readily available.
Storage Class	11 - Combustible Solids[4]

Visual Workflow for Handling IR-792 Perchlorate

The following diagram outlines the standard operating procedure for the safe handling and disposal of IR-792 perchlorate.

Caption: Workflow for safe handling and disposal of IR-792 perchlorate.

References

• 1. IR-792 PERCHLORATE - Safety Data Sheet [chemicalbook.com]
• 2. Personal Protective Equipment Requirements for Laboratories – Environmental Health and Safety [ehs.ncsu.edu]
• 3. IR-792 perchlorate | Benchchem [benchchem.com]
• 4. IR-792 perchlorate Dye content 99 207399-10-8 [sigmaaldrich.com]